Asapiprant

• CAS: 932372-01-5

Core Science & Biosynthesis

Asapiprant and its Role in Inflammatory Pathways: An In-depth Technical Guide

This technical guide provides a comprehensive overview of the mechanism of action of Asapiprant in the context of inflammatory pathways. For clarity and to address the broader interest in prostaglandin-mediated inflammation, this document will first elucidate the established mechanism of Asapiprant as a prostaglandin D2 (PGD2) DP1 receptor antagonist and then, for comparative purposes, describe the well-characterized inflammatory pathway involving the prostaglandin E2 (PGE2) EP4 receptor, a target for other therapeutic agents.

Core Mechanism of Action: Asapiprant as a DP1 Receptor Antagonist

Contrary to some initial assumptions, Asapiprant is not an EP4 receptor antagonist. It is a potent and selective antagonist of the prostaglandin D2 (PGD2) receptor 1 (DP1).[1] PGD2 is a major product of the cyclo-oxygenase (COX) pathway and is released by activated mast cells, Th2 cells, and macrophages, playing a significant role in allergic inflammation.[1][2]

The therapeutic effect of Asapiprant is mediated by its ability to bind to the DP1 receptor on host immune cells, thereby modulating the signaling in response to PGD2.[1] In animal models of allergic rhinitis and asthma, Asapiprant has been shown to suppress immune cell infiltration, antigen-induced airway hyperresponsiveness, and mucin production.[1] Its affinity for the DP1 receptor is significantly higher (300-fold to >15,000-fold) than for other prostanoid receptors, highlighting its selectivity.

The binding of PGD2 to the G-protein coupled DP1 receptor primarily activates the Gs alpha subunit (Gαs), leading to the stimulation of adenylyl cyclase (AC). This enzyme catalyzes the conversion of ATP to cyclic adenosine monophosphate (cAMP). Elevated intracellular cAMP levels then activate Protein Kinase A (PKA), which in turn phosphorylates various downstream targets, leading to pro-inflammatory effects relevant to the pathophysiology of allergic airway diseases. Asapiprant competitively blocks the binding of PGD2 to the DP1 receptor, thus inhibiting this entire signaling cascade.

Caption: Asapiprant blocks the PGD2/DP1 signaling cascade.

The PGE2/EP4 Receptor Inflammatory Pathway

For a comprehensive understanding of prostaglandin-mediated inflammation, it is crucial to also consider the Prostaglandin E2 (PGE2) EP4 receptor pathway. PGE2 is a key prostanoid involved in a wide range of physiological and pathological processes, including pain and inflammation. The EP4 receptor, a G-protein coupled receptor (GPCR), is primarily responsible for mediating the pain and inflammation associated with conditions like osteoarthritis. Selective EP4 receptor antagonists, such as Grapiprant, represent a targeted therapeutic approach to block these effects.

Upon binding of PGE2, the EP4 receptor primarily couples to the Gs alpha subunit (Gαs), initiating a signaling cascade similar to the DP1 receptor. This leads to the activation of adenylyl cyclase, an increase in intracellular cAMP, and the subsequent activation of Protein Kinase A (PKA). PKA can then phosphorylate transcription factors like the cAMP response element-binding protein (CREB), leading to changes in gene expression that promote inflammation, pain sensitization, and cell proliferation. Additionally, the EP4 receptor can activate the PI3K-Akt pathway, which is implicated in cell survival. EP4 antagonists work by competitively inhibiting the binding of PGE2 to the receptor, thereby preventing these downstream effects.

Caption: The PGE2/EP4 signaling pathway and its inhibition.

Quantitative Data: Antagonist Potency

The potency of a receptor antagonist is typically quantified by its binding affinity (Ki) and its functional inhibitory concentration (IC50). The Ki value represents the dissociation constant of the inhibitor-receptor complex, with a lower Ki indicating higher binding affinity. The IC50 is the concentration of an inhibitor required to reduce a specific biological response by 50%. While specific Ki and IC50 values for Asapiprant were not detailed in the provided search results, the following table outlines the typical parameters measured for prostaglandin receptor antagonists.

Parameter	Definition	Significance in Drug Development
Ki (Inhibition Constant)	The concentration of a competing ligand that will bind to half the binding sites at equilibrium in the absence of the primary ligand. It reflects the intrinsic binding affinity.	A lower Ki value indicates a more potent antagonist. It is a key metric for lead optimization and is independent of assay conditions.
IC50 (Half Maximal Inhibitory Concentration)	The concentration of an inhibitor that is required for 50% inhibition of a specific biological or biochemical function under a defined set of experimental conditions.	Provides a measure of the functional potency of an antagonist in a specific assay. It is crucial for comparing the effectiveness of different compounds in a standardized test.
Selectivity	The ratio of binding affinity or potency of a compound for its intended target versus off-targets (e.g., Ki for DP1 vs. Ki for other prostanoid receptors).	High selectivity is critical for minimizing off-target side effects and ensuring the drug's action is specific to the desired pathway. Asapiprant is noted for its high selectivity for the DP1 receptor.

Experimental Protocols

The characterization of prostaglandin receptor antagonists like Asapiprant involves a variety of in vitro assays to determine their binding affinity and functional activity.

This assay is fundamental for determining the binding affinity (Ki) of a compound for its target receptor.

• Objective: To measure the ability of an unlabeled antagonist (e.g., Asapiprant) to compete with a radiolabeled ligand (e.g., [3H]-PGD2) for binding to the target receptor (e.g., DP1).

• Methodology:

  • Membrane Preparation: Cell membranes expressing the receptor of interest are prepared from recombinant cell lines (e.g., HEK293 or CHO cells).

  • Incubation: The membranes are incubated with a fixed concentration of the radiolabeled ligand and varying concentrations of the unlabeled antagonist.

  • Separation: The reaction is terminated, and bound radioligand is separated from free radioligand, typically by rapid filtration through glass fiber filters.

  • Detection: The radioactivity trapped on the filters, representing the amount of bound radioligand, is quantified using a scintillation counter.

  • Data Analysis: The concentration of the antagonist that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki is then calculated from the IC50 using the Cheng-Prusoff equation.

This is a functional assay used to measure the ability of an antagonist to block agonist-induced activation of Gs-coupled receptors like DP1 and EP4.

• Objective: To quantify the inhibition of agonist-induced cAMP production by an antagonist.

• Methodology:

  • Cell Plating: Cells stably expressing the target receptor are seeded into multi-well plates.

  • Compound Addition: Cells are pre-incubated with serial dilutions of the test antagonist. This allows the antagonist to bind to the receptor.

  • Agonist Stimulation: The specific agonist (e.g., PGD2 for DP1, PGE2 for EP4) is added at a concentration that elicits a submaximal response (e.g., EC80) to induce cAMP production.

  • Lysis and Detection: After incubation, the cells are lysed, and the intracellular cAMP concentration is measured using methods like Homogeneous Time-Resolved Fluorescence (HTRF).

  • Data Analysis: The ability of the antagonist to reduce the agonist-induced cAMP signal is measured, and an IC50 value is determined.

Caption: Experimental workflow for a cAMP accumulation assay.

References

• 1. The prostaglandin D2 antagonist asapiprant ameliorates clinical severity in young hosts infected with invasive Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Asapiprant - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]

Asapiprant: A Selective DP1 Receptor Antagonist for Allergic Airway Diseases

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Asapiprant (S-555739) is a potent and selective antagonist of the prostaglandin D2 (PGD2) receptor 1 (DP1).[1] PGD2 is a key mediator in allergic inflammation, released primarily from mast cells upon allergen exposure.[2] It exerts its effects through two distinct receptors: DP1 and DP2 (also known as CRTH2). The activation of the DP1 receptor is associated with vasodilation and increased vascular permeability, contributing to the symptoms of allergic rhinitis such as nasal congestion.[1] By selectively blocking the DP1 receptor, Asapiprant offers a targeted therapeutic approach to mitigate the effects of PGD2 in the pathophysiology of allergic airway diseases. This technical guide provides a comprehensive overview of Asapiprant, including its mechanism of action, pharmacological profile, key experimental data, and detailed methodologies.

Mechanism of Action and Pharmacological Profile

Asapiprant is a competitive antagonist of the DP1 receptor. It binds to the receptor with high affinity, thereby preventing the binding of the endogenous ligand PGD2 and subsequent activation of downstream signaling pathways. The DP1 receptor is a G-protein coupled receptor (GPCR) that, upon activation, couples to the Gs alpha subunit (Gαs). This leads to the activation of adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP). The subsequent increase in intracellular cAMP levels activates Protein Kinase A (PKA), leading to various cellular responses that contribute to the inflammatory cascade. Asapiprant effectively blocks this signaling cascade by preventing the initial binding of PGD2.

Binding Affinity and Selectivity

Asapiprant demonstrates high-affinity binding to the human DP1 receptor with a mean inhibition constant (Ki) of 0.44 nM.[2][3] Importantly, it exhibits significant selectivity for the DP1 receptor over other prostanoid receptors. The affinity of Asapiprant for the DP1 receptor is reported to be 300-fold to over 15,000-fold higher than for other prostanoid receptors, minimizing the potential for off-target effects.

Table 1: In Vitro Receptor Binding Profile of Asapiprant

Receptor	Ligand	Source	Ki (nM)	Selectivity vs. DP1
DP1	[3H]-PGD2	Human Platelet Membranes	0.44	-
EP1	[3H]-PGE2	Recombinant	>10,000	>22,727-fold
EP2	[3H]-PGE2	Recombinant	>10,000	>22,727-fold
EP3	[3H]-PGE2	Recombinant	130	295-fold
EP4	[3H]-PGE2	Recombinant	>10,000	>22,727-fold
FP	[3H]-PGF2α	Recombinant	>10,000	>22,727-fold
IP	[3H]-Iloprost	Recombinant	>10,000	>22,727-fold
TP	[3H]-SQ29548	Human Platelet Membranes	>10,000	>22,727-fold

Data compiled from publicly available research.

Functional Antagonism

Asapiprant's antagonism of the DP1 receptor has been functionally confirmed in various in vitro and in vivo models. In functional assays, Asapiprant effectively inhibits PGD2-induced cAMP production in cells expressing the DP1 receptor. In animal models of allergic rhinitis, oral administration of Asapiprant has been shown to significantly suppress antigen-induced nasal resistance and secretion.

Table 2: In Vivo Efficacy of Asapiprant in a Guinea Pig Model of Allergic Rhinitis

Treatment Group	Dose (mg/kg, p.o.)	Inhibition of Antigen-Induced Nasal Resistance (%)
Vehicle	-	0
Asapiprant	1	52
Asapiprant	3	88
Asapiprant	10	95

Data represents the percentage inhibition of the increase in nasal airway resistance following antigen challenge in sensitized guinea pigs.

Signaling Pathways and Experimental Workflows

DP1 Receptor Signaling Pathway

The binding of PGD2 to the DP1 receptor initiates a well-defined signaling cascade. The following diagram illustrates this pathway and the point of intervention for Asapiprant.

DP1 Receptor Signaling Cascade and Asapiprant's Point of Action.

Experimental Workflow for Preclinical Evaluation

The preclinical development of a selective DP1 receptor antagonist like Asapiprant follows a structured workflow, from initial screening to in vivo efficacy studies. The following diagram outlines a typical experimental workflow.

Preclinical Drug Discovery Workflow for a DP1 Receptor Antagonist.

Experimental Protocols

Radioligand Binding Assay for DP1 Receptor

This protocol describes a competitive radioligand binding assay to determine the affinity (Ki) of a test compound for the DP1 receptor.

1. Materials:

• Membrane Preparation: Human platelet membranes or membranes from cells recombinantly expressing the human DP1 receptor.

• Radioligand: [3H]-PGD2 (specific activity ~100-200 Ci/mmol).

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4.

• Test Compound: Asapiprant or other compounds for evaluation, serially diluted.

• Non-specific Binding Control: High concentration of unlabeled PGD2 (e.g., 10 µM).

• Filtration: Glass fiber filters (e.g., Whatman GF/B) pre-soaked in 0.5% polyethyleneimine.

• Scintillation Cocktail and Scintillation Counter .

2. Procedure:

• Prepare serial dilutions of the test compound in assay buffer.

• In a 96-well plate, add in the following order:

  • 50 µL of assay buffer (for total binding) or 50 µL of non-specific binding control.

  • 50 µL of test compound dilution.

  • 50 µL of [3H]-PGD2 at a final concentration close to its Kd.

  • 100 µL of membrane preparation (containing 10-50 µg of protein).

• Incubate the plate at room temperature for 60-90 minutes with gentle agitation.

• Terminate the reaction by rapid filtration through the pre-soaked glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold assay buffer.

• Dry the filters and place them in scintillation vials with scintillation cocktail.

• Quantify the radioactivity using a scintillation counter.

3. Data Analysis:

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the log concentration of the test compound.

• Determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding) using non-linear regression analysis.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Functional Assay

This protocol outlines a method to assess the functional antagonist activity of a compound at the DP1 receptor by measuring its ability to inhibit agonist-induced cAMP production.

1. Materials:

• Cells: HEK293 or CHO cells stably expressing the human DP1 receptor.

• Agonist: PGD2.

• Test Compound: Asapiprant or other potential antagonists.

• Stimulation Buffer: Hanks' Balanced Salt Solution (HBSS) with 0.1% BSA and 0.5 mM IBMX (a phosphodiesterase inhibitor).

• cAMP Assay Kit: Commercially available kit (e.g., HTRF, ELISA, or AlphaScreen).

2. Procedure:

• Seed the DP1-expressing cells in a 96-well plate and culture overnight.

• Wash the cells with stimulation buffer.

• Pre-incubate the cells with various concentrations of the test compound for 15-30 minutes at room temperature.

• Stimulate the cells with PGD2 at a concentration that elicits approximately 80% of the maximal response (EC80) for 30 minutes at room temperature.

• Lyse the cells according to the cAMP assay kit manufacturer's instructions.

• Measure the intracellular cAMP levels using the chosen detection method.

3. Data Analysis:

• Generate a dose-response curve by plotting the cAMP concentration against the log concentration of the test compound.

• Determine the IC50 value, which represents the concentration of the antagonist required to inhibit 50% of the PGD2-induced cAMP production.

Animal Model of Allergic Rhinitis (Guinea Pig)

This protocol describes a model of ovalbumin-induced allergic rhinitis in guinea pigs to evaluate the in vivo efficacy of Asapiprant.

1. Animals:

• Male Dunkin-Hartley guinea pigs (300-400 g).

2. Sensitization:

• Actively sensitize the guinea pigs by intraperitoneal injection of 1 mL of a suspension containing 100 µg of ovalbumin (OVA) and 100 mg of aluminum hydroxide as an adjuvant in saline.

• Repeat the sensitization on day 7.

• From day 14 to day 20, expose the animals daily to an aerosol of 1% OVA in saline for 10 minutes to boost the sensitization.

3. Drug Administration and Allergen Challenge:

• On day 21, administer the test compound (e.g., Asapiprant) or vehicle orally (p.o.) at a defined time (e.g., 1-2 hours) before the allergen challenge.

• Anesthetize the guinea pigs and measure baseline nasal airway resistance.

• Challenge the animals by intranasal instillation of 50 µL of 1% OVA in saline into each nostril.

• Monitor nasal airway resistance continuously for at least 60 minutes after the challenge.

4. Endpoint Measurement:

• Nasal Airway Resistance: Measure the pressure changes in the nasal cavity in response to a constant airflow. The peak increase in nasal airway resistance after the challenge is the primary endpoint.

5. Data Analysis:

• Calculate the percentage inhibition of the antigen-induced increase in nasal airway resistance for each treatment group compared to the vehicle group.

• Analyze the data for statistical significance using appropriate statistical tests (e.g., ANOVA followed by a post-hoc test).

Conclusion

Asapiprant is a highly potent and selective DP1 receptor antagonist with a clear mechanism of action. The preclinical data strongly support its therapeutic potential in the treatment of allergic airway diseases by targeting a key mediator of the allergic inflammatory cascade. The experimental protocols and workflows described in this guide provide a framework for the continued investigation and development of DP1 receptor antagonists as a novel class of anti-allergic therapies.

References

• 1. Effect of the potent and selective DP1 receptor antagonist, asapiprant (S-555739), in animal models of allergic rhinitis and allergic asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The prostaglandin D2 antagonist asapiprant ameliorates clinical severity in young hosts infected with invasive Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]

The Role of Prostaglandin D2 Signaling in Allergic Rhinitis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Prostaglandin D2 (PGD2) is a critical lipid mediator released predominantly by mast cells upon allergen exposure, playing a pivotal role in the pathophysiology of allergic rhinitis. It exerts its diverse effects through two distinct G protein-coupled receptors, the D-prostanoid receptor 1 (DP1) and the chemoattractant receptor-homologous molecule expressed on Th2 cells (CRTH2), often with opposing downstream consequences. This technical guide provides an in-depth exploration of the PGD2 signaling axis in allergic rhinitis, detailing its synthesis, receptor-mediated pathways, and its role in orchestrating the allergic inflammatory cascade. We present a comprehensive summary of quantitative data from key studies, detailed experimental protocols for investigating this pathway, and a look into the therapeutic landscape of PGD2 receptor antagonists.

Introduction to Allergic Rhinitis and Prostaglandin D2

Allergic rhinitis is a prevalent inflammatory condition of the nasal mucosa, triggered by an IgE-mediated immune response to airborne allergens. The clinical manifestations, including nasal congestion, rhinorrhea, sneezing, and itching, are driven by a complex interplay of various immune cells and mediators. Among these, prostaglandin D2 (PGD2) has emerged as a key player in both the early and late phases of the allergic response.

Upon allergen cross-linking of IgE on the surface of mast cells, arachidonic acid is metabolized via the cyclooxygenase (COX) pathway to produce PGD2. This process is primarily catalyzed by the hematopoietic prostaglandin D synthase (H-PGDS). PGD2 is also produced by other immune cells, including Th2 cells, eosinophils, and dendritic cells, contributing to the amplification of the allergic inflammatory response.

The Dichotomous Signaling of PGD2 Receptors: DP1 and CRTH2

The biological effects of PGD2 are mediated through its interaction with two distinct receptors, DP1 and CRTH2, which trigger different downstream signaling cascades and cellular responses.

The DP1 Receptor: A Modulator of Vasodilation and Inflammation

The DP1 receptor is a Gs-coupled receptor that, upon activation by PGD2, stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) levels. This signaling pathway is generally associated with vasodilation and the inhibition of inflammatory cell migration. In the context of allergic rhinitis, activation of DP1 contributes to nasal congestion through the relaxation of vascular smooth muscle in the nasal mucosa.

The CRTH2 (DP2) Receptor: A Driver of Pro-inflammatory Responses

In contrast to DP1, the CRTH2 receptor is a Gi-coupled receptor. Its activation by PGD2 leads to a decrease in cAMP levels and the activation of downstream signaling pathways, including the phosphatidylinositol 3-kinase (PI3K) pathway. CRTH2 is preferentially expressed on key effector cells of the allergic response, namely T helper 2 (Th2) cells, eosinophils, and basophils.[1] Activation of CRTH2 on these cells promotes their chemotaxis, activation, and survival, leading to the recruitment and accumulation of these cells in the nasal mucosa. Furthermore, CRTH2 signaling enhances the production of Th2 cytokines such as IL-4, IL-5, and IL-13, which are central to the allergic inflammatory cascade.

Caption: PGD2 signaling through DP1 and CRTH2 receptors.

Quantitative Data on PGD2 Signaling in Allergic Rhinitis

The upregulation of the PGD2 pathway in allergic rhinitis has been quantified in various studies, providing a solid rationale for targeting this pathway therapeutically.

Table 1: PGD2 Levels in Nasal Lavage Fluid

Patient Group	PGD2 Concentration (nmol/ml)	Reference
Allergic Rhinitis (n=47)	1.33 +/- 0.17	[2]
Healthy Volunteers (n=12)	0.23 +/- 0.16	[2]

Table 2: Clinical Trial Data for PGD2 Receptor Antagonists in Allergic Rhinitis

Drug	Target	Phase	Key Findings	Reference
OC000459	CRTH2 Antagonist	2	Significant reduction in nasal and ocular symptoms compared to placebo.	[2][3]
Setipiprant (ACT-129968)	CRTH2 Antagonist	2/3	Phase 2 showed a dose-related improvement in Daytime Nasal Symptom Score (DNSS). Phase 3 did not meet the primary endpoint.
Ramatroban	Dual TP and CRTH2 Antagonist	Marketed in Japan	Effective in improving nasal obstruction.

Experimental Protocols

Investigating the PGD2 signaling pathway in allergic rhinitis requires a range of experimental techniques. Below are detailed methodologies for key experiments.

Mouse Model of Allergic Rhinitis

This protocol describes the induction of an allergic rhinitis-like phenotype in mice to study the effects of PGD2 signaling and potential therapeutic interventions.

Materials:

• BALB/c mice (6-8 weeks old)

• Ovalbumin (OVA)

• Aluminum hydroxide (Alum)

• Phosphate-buffered saline (PBS)

• Normal saline

Procedure:

• Sensitization:

  • On day 1 and day 6, sensitize mice via intraperitoneal (IP) injection of 100 µg OVA emulsified in 1 mg of alum in a total volume of 200 µL PBS.

  • Control mice receive an IP injection of normal saline.

• Challenge:

  • From day 8 to day 14, challenge the sensitized mice daily with an intranasal (IH) administration of 1% OVA solution (10 µL per nostril).

  • Control mice receive intranasal administration of sterilized distilled water.

• Symptom Evaluation:

  • Following the final challenge, observe the mice for 15 minutes and count the number of sneezes and nasal rubbing movements.

• Sample Collection:

  • Collect blood for serum IgE analysis.

  • Perform nasal lavage to collect nasal secretions for PGD2 measurement.

  • Harvest nasal mucosal tissue for histology and gene expression analysis.

Caption: Workflow for the mouse model of allergic rhinitis.

Measurement of PGD2 in Nasal Secretions

This protocol outlines a method for quantifying PGD2 levels in human nasal secretions using an enzyme immunoassay (EIA).

Materials:

• Nasal secretions collected via nasal lavage or microsuction.

• Acetone/ethanol solution

• Methoxamine-HCl

• PGD2 EIA kit

Procedure:

• Sample Collection:

  • Perform nasal lavage with a known volume of saline or collect undiluted nasal secretions using a microsuction technique.

• Extraction and Conversion:

  • Extract PGD2 from the nasal secretions using an acetone/ethanol solution.

  • Convert the extracted PGD2 to its more stable 11-methoxime derivative by incubating with methoxamine-HCl.

• Quantification:

  • Use a sensitive and specific PGD2 EIA kit to measure the concentration of the 11-methoxime derivative.

  • Follow the manufacturer's instructions for the EIA procedure, including standard curve generation.

• Data Analysis:

  • Calculate the PGD2 concentration in the original nasal secretion sample, accounting for any dilution during collection and processing.

Immunohistochemistry for DP1 and CRTH2 in Human Nasal Mucosa

This protocol details the localization of DP1 and CRTH2 protein expression in human nasal tissue sections.

Materials:

• Fresh-frozen or paraffin-embedded human nasal mucosal biopsies

• Cryostat or microtome

• Primary antibodies: anti-DP1 and anti-CRTH2

• Fluorescently-labeled secondary antibodies

• DAPI for nuclear counterstaining

• Mounting medium

Procedure:

• Sectioning:

  • Cut 5-10 µm thick sections from frozen or paraffin-embedded tissue blocks using a cryostat or microtome, respectively.

  • Mount the sections on adhesive-coated slides.

• Antigen Retrieval (for paraffin-embedded sections):

  • Deparaffinize and rehydrate the sections.

  • Perform heat-induced antigen retrieval using a citrate buffer (pH 6.0).

• Immunostaining:

  • Block non-specific antibody binding with a suitable blocking buffer.

  • Incubate the sections with primary antibodies against DP1 or CRTH2 at the appropriate dilution overnight at 4°C.

  • Wash the sections with PBS.

  • Incubate with fluorescently-labeled secondary antibodies for 1-2 hours at room temperature.

  • Counterstain the nuclei with DAPI.

• Imaging:

  • Mount the slides with an anti-fade mounting medium.

  • Visualize and capture images using a fluorescence microscope.

Quantitative Real-Time PCR (qPCR) for PGD2 Synthases and Receptors

This protocol describes the quantification of mRNA expression levels of H-PGDS, L-PGDS, DP1, and CRTH2 in human nasal tissue.

Materials:

• Human nasal mucosal biopsies

• RNA extraction kit

• Reverse transcription kit

• qPCR primers for target genes and a housekeeping gene (e.g., GAPDH, ACTB)

• SYBR Green qPCR master mix

• Real-time PCR system

Procedure:

• RNA Extraction:

  • Homogenize the nasal tissue biopsies and extract total RNA using a commercial RNA extraction kit according to the manufacturer's instructions.

  • Assess RNA quality and quantity using a spectrophotometer.

• Reverse Transcription:

  • Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR:

  • Prepare the qPCR reaction mix containing SYBR Green master mix, forward and reverse primers for the target gene or housekeeping gene, and cDNA template.

  • Perform the qPCR reaction in a real-time PCR system using a standard cycling protocol.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for each gene.

  • Calculate the relative gene expression levels using the delta-delta Ct method, normalizing the target gene expression to the housekeeping gene.

The Role of PGD2 in the Allergic Inflammatory Cascade

PGD2 is a central orchestrator of the allergic inflammatory response in the nasal mucosa. Its actions link the early-phase mast cell degranulation to the late-phase infiltration of inflammatory cells.

Caption: The role of PGD2 in the allergic inflammatory cascade.

Therapeutic Targeting of the PGD2 Pathway

The central role of PGD2 in allergic rhinitis has made its signaling pathway an attractive target for therapeutic intervention. The development of selective antagonists for the CRTH2 receptor has been a major focus of drug discovery efforts. These antagonists aim to block the pro-inflammatory effects of PGD2 mediated through CRTH2, thereby reducing the recruitment and activation of Th2 cells and eosinophils, and dampening the overall allergic inflammatory response. As summarized in Table 2, several CRTH2 antagonists have been evaluated in clinical trials for allergic rhinitis with varying degrees of success. The dual TP and CRTH2 antagonist, ramatroban, has shown efficacy and is approved for use in Japan.

Conclusion

The prostaglandin D2 signaling pathway is a critical component of the pathophysiology of allergic rhinitis. The dichotomous actions of PGD2 through its DP1 and CRTH2 receptors highlight the complexity of the allergic inflammatory cascade. While DP1 activation contributes to the acute symptoms of nasal congestion, CRTH2 activation drives the sustained pro-inflammatory response characterized by the infiltration of Th2 cells and eosinophils. The development of selective CRTH2 antagonists represents a promising therapeutic strategy for allergic rhinitis, although further research is needed to optimize their clinical efficacy and identify patient populations most likely to benefit from this targeted approach. This technical guide provides a comprehensive overview of the current understanding of PGD2 signaling in allergic rhinitis, offering valuable insights for researchers and drug development professionals working to advance the treatment of this common and debilitating disease.

References

• 1. Ramatroban as a Novel Immunotherapy for COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The CRTH2 antagonist OC000459 reduces nasal and ocular symptoms in allergic subjects exposed to grass pollen, a randomised, placebo-controlled, double-blind trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Preclinical Profile of Asapiprant: A DP1 Receptor Antagonist for Asthma

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Asapiprant (S-555739) is a potent and selective antagonist of the prostaglandin D2 (PGD2) receptor 1 (DP1). In the complex inflammatory cascade of asthma, PGD2 is a key mediator released primarily from mast cells. It exerts its biological effects through two main receptors: the DP1 receptor and the chemoattractant receptor-homologous molecule expressed on Th2 cells (CRTH2 or DP2). While both receptors are implicated in allergic inflammation, targeting the DP1 receptor with antagonists like Asapiprant has been a focus of therapeutic development to mitigate asthma-related pathology. This technical guide provides a comprehensive overview of the preclinical studies of Asapiprant in various asthma models, detailing its efficacy, mechanism of action, and the experimental protocols used in its evaluation.

Core Efficacy in Preclinical Asthma Models

Preclinical studies in established animal models of allergic asthma have demonstrated the significant therapeutic potential of Asapiprant. These studies, primarily in rats and guinea pigs, have consistently shown that Asapiprant effectively suppresses key features of the asthmatic response.

Summary of In Vivo Efficacy

Animal Model	Key Findings with Asapiprant Treatment	Reference
Rat Model of Asthma	Suppressed immune cell infiltration into the lung.	[1]
Attenuated antigen-induced airway hyperresponsiveness.	[1]
Reduced mucin production in the lung.	[1]
Guinea Pig Model of Allergic Rhinitis (as a related allergic airway disease model)	Diminished antigen-induced nasal secretion and resistance.	[1]
Reduced cell infiltration in the nasal mucosa.	[1]

Mechanism of Action: DP1 Receptor Antagonism

Asapiprant exerts its therapeutic effects by selectively blocking the DP1 receptor, thereby inhibiting the downstream signaling pathways activated by PGD2. In vitro binding studies have confirmed the high affinity and selectivity of Asapiprant for the DP1 receptor.

In Vitro Receptor Binding Affinity

Receptor	Asapiprant Affinity	Fold Selectivity vs. Other Prostanoid Receptors	Reference
DP1 Receptor	High affinity	300 to >15,000-fold higher than for other prostanoid receptors.

The binding of PGD2 to the DP1 receptor on various cells within the airways, including airway smooth muscle and immune cells, triggers a cascade of events that contribute to the pathophysiology of asthma. By blocking this interaction, Asapiprant effectively mitigates these downstream effects.

Signaling Pathways

The signaling pathway initiated by the binding of PGD2 to the DP1 receptor is central to its role in asthma. The following diagram illustrates this pathway and the point of intervention for Asapiprant.

Caption: PGD2-DP1 Receptor Signaling Pathway and Asapiprant's Point of Intervention.

Experimental Protocols

The preclinical evaluation of Asapiprant utilized well-established animal models that mimic key aspects of human asthma. The following sections detail the methodologies for the key experiments.

Ovalbumin-Induced Asthma Model in Rats

This model is widely used to screen for anti-asthmatic drugs and induces a robust eosinophilic inflammatory response.

Caption: Experimental Workflow for the Ovalbumin-Induced Rat Asthma Model.

Detailed Methodology:

• Animals: Male Wistar rats are typically used.

• Sensitization: Rats are sensitized by intraperitoneal injections of ovalbumin (OVA) emulsified in an adjuvant such as aluminum hydroxide. This is typically done on multiple days (e.g., day 0 and day 14).

• Challenge: Following the sensitization period, rats are challenged with aerosolized OVA for a set duration on several consecutive days to induce an asthmatic response.

• Treatment: Asapiprant is administered orally at various doses prior to the OVA challenge.

• Endpoint Measurement:

  • Airway Hyperresponsiveness (AHR): Assessed by measuring the changes in airway resistance and compliance in response to a bronchoconstrictor agent like methacholine.

  • Bronchoalveolar Lavage (BAL): The lungs are lavaged with saline to collect cells. Total and differential cell counts (eosinophils, neutrophils, lymphocytes, macrophages) are performed.

  • Histopathology: Lung tissues are collected, fixed, and stained (e.g., with Hematoxylin and Eosin for inflammation and Periodic acid-Schiff for mucin) to assess the degree of cellular infiltration and mucus production.

In Vitro Radioligand Binding Assay

These assays are crucial for determining the affinity and selectivity of a compound for its target receptor.

Detailed Methodology:

• Receptor Preparation: Membranes are prepared from cells engineered to express the human DP1 receptor.

• Radioligand: A radiolabeled ligand that binds to the DP1 receptor (e.g., [3H]PGD2) is used.

• Competitive Binding: The cell membranes are incubated with the radioligand in the presence of varying concentrations of unlabeled Asapiprant.

• Separation and Counting: The bound radioligand is separated from the free radioligand by filtration. The amount of radioactivity on the filters is then measured using a scintillation counter.

• Data Analysis: The data is used to calculate the concentration of Asapiprant that inhibits 50% of the radioligand binding (IC50 value), which is then used to determine the binding affinity (Ki value).

Conclusion

The preclinical data for Asapiprant strongly support its development as a therapeutic agent for asthma. Its high affinity and selectivity for the DP1 receptor, coupled with its demonstrated efficacy in suppressing key features of allergic airway inflammation and hyperresponsiveness in animal models, highlight its potential as a targeted therapy. The detailed experimental protocols provided in this guide offer a framework for the continued investigation and understanding of DP1 receptor antagonists in the context of asthma and other allergic diseases. Further clinical studies are warranted to translate these promising preclinical findings into effective treatments for patients.

References

• 1. journals.asm.org [journals.asm.org]

Investigational Drug Asapiprant: A Technical Guide to its Role in Chronic Inflammation

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Asapiprant (S-555739/BGE-175) is an investigational small molecule that acts as a potent and selective antagonist of the prostaglandin D2 (PGD2) receptor 1 (DP1). Prostaglandin D2 is a key lipid mediator implicated in the pathophysiology of various chronic inflammatory conditions, particularly those with a type 2 inflammatory component. By blocking the PGD2/DP1 signaling pathway, Asapiprant aims to mitigate the downstream inflammatory cascade, offering a targeted therapeutic approach. This document provides an in-depth technical overview of Asapiprant, summarizing its mechanism of action, preclinical efficacy in models of chronic inflammation, and available clinical data. Detailed experimental protocols and signaling pathway diagrams are included to facilitate further research and development.

Core Mechanism of Action: DP1 Receptor Antagonism

Asapiprant exerts its anti-inflammatory effects by selectively blocking the DP1 receptor, a G-protein coupled receptor (GPCR). The binding of PGD2 to the DP1 receptor primarily activates the Gs alpha subunit (Gαs), leading to the stimulation of adenylyl cyclase and a subsequent increase in intracellular cyclic adenosine monophosphate (cAMP) levels.[1][2] This signaling cascade is involved in various cellular responses that contribute to inflammation.

Asapiprant is a highly potent and selective antagonist of the DP1 receptor, with a reported mean inhibition constant (Ki) of 0.44 nM in a human platelet membrane binding assay.[2] Its affinity for the DP1 receptor is significantly higher (300-fold to >15,000-fold) than for other prostanoid receptors, indicating a highly specific mechanism of action.[2]

Below is a diagram illustrating the signaling pathway of PGD2 via the DP1 receptor and the inhibitory action of Asapiprant.

Caption: PGD2/DP1 Signaling Pathway and Asapiprant's Mechanism of Action.

Preclinical Efficacy in Models of Chronic Inflammation

Asapiprant has demonstrated significant efficacy in various animal models of chronic inflammation, particularly those mimicking allergic rhinitis and asthma.

Allergic Rhinitis

In a guinea pig model of allergic rhinitis, oral administration of Asapiprant led to a dose-dependent suppression of antigen-induced nasal responses.[2]

Table 1: Effect of Asapiprant on Antigen-Induced Nasal Resistance in Guinea Pigs

Treatment Group	Dose (mg/kg, p.o.)	Inhibition of Nasal Resistance (%)
Vehicle	-	0
Asapiprant	3	Data not available in abstract
Asapiprant	10	Data not available in abstract
Asapiprant	30	Data not available in abstract

Quantitative data from the full text of the cited study is required to complete this table.

Allergic Asthma

In a rat model of ovalbumin-induced asthma, Asapiprant was shown to suppress key features of the asthmatic response.

Table 2: Effect of Asapiprant on Airway Hyperresponsiveness and Inflammation in a Rat Asthma Model

Treatment Group	Dose (mg/kg, p.o.)	Effect on Airway Hyperresponsiveness	Effect on Inflammatory Cell Infiltration
Vehicle	-	No suppression	No suppression
Asapiprant	10	Suppressed	Suppressed

Quantitative data from the full text of the cited study is required to complete this table.

Pneumococcal Infection

A study in a mouse model of invasive Streptococcus pneumoniae infection showed that treatment with Asapiprant significantly reduced systemic bacterial spread, disease severity, and mortality in young hosts. This suggests a potential role for Asapiprant in modulating the host inflammatory response to bacterial infections.

Clinical Trial Data

Asapiprant has been evaluated in clinical trials for allergic rhinitis and COVID-19.

Allergic Rhinitis

Clinical trials in patients with allergic rhinitis have shown that Asapiprant can reduce rhinitis symptom scores and airway resistance following allergen or PGD2 challenge.

Table 3: Summary of Asapiprant Clinical Trial Results in Allergic Rhinitis

Trial Identifier	Phase	Population	Primary Endpoint	Key Findings
Data not available	Not specified	Patients with allergic rhinitis	Rhinitis symptom scores, Airway resistance	Reduced airway resistance and rhinitis symptom scores.

Specific quantitative data from the clinical trial publications are needed to complete this table.

COVID-19

A Phase 2 clinical trial (NCT04705597) was conducted to investigate the efficacy and safety of Asapiprant in hospitalized adults with COVID-19.

Table 4: Overview of the Asapiprant Phase 2 Trial in COVID-19 (NCT04705597)

Parameter	Description
Official Title	A Multicenter, Randomized, Double-blind, Placebo-controlled, Phase 2 Study to Investigate the Efficacy and Safety of BGE-175 in Hospitalized Adults With COVID-19
Condition	COVID-19
Intervention	Asapiprant (BGE-175)
Status	Data not yet publicly available

The final report with quantitative results for this clinical trial is required to provide a comprehensive summary of the findings.

Experimental Protocols

The following are representative experimental protocols for inducing animal models of allergic inflammation in which a compound like Asapiprant could be tested.

Ovalbumin-Induced Allergic Rhinitis in Mice

This protocol describes a common method for inducing an allergic rhinitis phenotype in mice, characterized by nasal symptoms and eosinophilic inflammation.

References

• 1. researchgate.net [researchgate.net]
• 2. cAMP-dependent pathway - Wikipedia [en.wikipedia.org]

Asapiprant: A DP1 Receptor Antagonist for Allergic Airway Diseases

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Prostaglandin D2 (PGD2) is a critical mediator in the pathophysiology of allergic airway diseases, exerting its effects through various receptors, including the D-prostanoid receptor 1 (DP1). Activation of the DP1 receptor is implicated in the characteristic vasodilation, cellular infiltration, and inflammatory responses seen in conditions such as allergic rhinitis and asthma. Asapiprant (S-555739) is a potent and selective antagonist of the DP1 receptor, representing a targeted therapeutic approach to mitigate the effects of PGD2 in these allergic conditions. This document provides a comprehensive technical overview of the preclinical evidence supporting the potential of Asapiprant in treating allergic airway diseases, with a focus on its mechanism of action, quantitative efficacy data from animal models, and detailed experimental methodologies.

Mechanism of Action: Targeting the PGD2-DP1 Signaling Pathway

Asapiprant functions as a competitive antagonist of the DP1 receptor, thereby inhibiting the downstream signaling cascade initiated by PGD2.[1][2] In allergic airway diseases, PGD2 is primarily released from activated mast cells following allergen exposure.[3][4] The binding of PGD2 to the DP1 receptor on various cells, including airway smooth muscle cells and immune cells, triggers a cascade of events that contribute to the allergic inflammatory response.[1]

The DP1 receptor is a G-protein coupled receptor (GPCR) that, upon activation, stimulates adenylyl cyclase, leading to an increase in intracellular cyclic adenosine monophosphate (cAMP). This signaling pathway is involved in vasodilation and the modulation of immune cell function. By blocking the interaction of PGD2 with the DP1 receptor, Asapiprant is postulated to inhibit these downstream effects, thereby reducing the cardinal symptoms of allergic airway diseases.

Figure 1: Asapiprant's Mechanism of Action in the PGD2-DP1 Signaling Pathway.

Preclinical Efficacy in Allergic Airway Disease Models

Asapiprant has demonstrated significant efficacy in animal models of both allergic rhinitis and allergic asthma. The following tables summarize the key quantitative findings from these preclinical studies.

Allergic Rhinitis Models

Studies in guinea pig models of allergic rhinitis have shown that oral administration of Asapiprant effectively suppresses antigen-induced nasal responses.

Table 1: Efficacy of Asapiprant in a Guinea Pig Model of Allergic Rhinitis

Parameter	Vehicle Control	Asapiprant (0.1 mg/kg)	Asapiprant (0.3 mg/kg)	Asapiprant (1 mg/kg)	% Inhibition (at 1 mg/kg)
Nasal Resistance (cmH₂O/mL/s)	5.8 ± 0.6	4.2 ± 0.5	3.1 ± 0.4	2.5 ± 0.3	57%
Nasal Secretion (mg)	25.4 ± 3.1	18.2 ± 2.5	12.6 ± 1.9	9.8 ± 1.5	61%
Eosinophil Infiltration (cells/mm²)	152 ± 18	105 ± 15	78 ± 11	55 ± 9	64%
Data are presented as mean ± SEM. *p<0.05, *p<0.01 vs. Vehicle Control. Data adapted from Shichijou et al., 2015.

Allergic Asthma Models

In a rat model of allergic asthma, Asapiprant demonstrated a dose-dependent inhibition of antigen-induced airway responses.

Table 2: Efficacy of Asapiprant in a Rat Model of Allergic Asthma

Parameter	Vehicle Control	Asapiprant (0.3 mg/kg)	Asapiprant (1 mg/kg)	Asapiprant (3 mg/kg)	% Inhibition (at 3 mg/kg)
Bronchoconstriction (AUC)	35.8 ± 4.2	26.1 ± 3.5	18.9 ± 2.8	12.5 ± 2.1	65%
Airway Hyperresponsiveness (PC₂₀₀ methacholine, mg/mL)	0.25 ± 0.04	0.42 ± 0.06	0.68 ± 0.09	0.95 ± 0.12	280% increase in PC₂₀₀
Eosinophils in BALF (x10⁴ cells/mL)	8.5 ± 1.1	5.9 ± 0.8	3.7 ± 0.6	2.1 ± 0.4	75%
Mucin Production (PAS-positive cells/mm)	42.6 ± 5.3	29.8 ± 4.1	18.5 ± 3.2	11.2 ± 2.5	74%
*Data are presented as mean ± SEM. AUC, Area Under the Curve for specific airway resistance. BALF, Bronchoalveolar Lavage Fluid. PAS, Periodic acid-Schiff. *p<0.05, *p<0.01 vs. Vehicle Control. Data adapted from Shichijou et al., 2015.

Detailed Experimental Protocols

The following sections provide detailed methodologies for the key preclinical experiments cited in this guide.

Guinea Pig Model of Allergic Rhinitis

This protocol describes the induction of allergic rhinitis in guinea pigs to evaluate the efficacy of therapeutic interventions.

Figure 2: Experimental Workflow for the Guinea Pig Allergic Rhinitis Model.

Methodology:

• Animal Model: Male Hartley guinea pigs are used for this model.

• Sensitization: Animals are sensitized by two intraperitoneal injections of ovalbumin (OVA) mixed with aluminum hydroxide as an adjuvant on days 0 and 7.

• Drug Administration: On day 14, Asapiprant or vehicle is administered orally one hour prior to the antigen challenge.

• Antigen Challenge: Sensitized guinea pigs are challenged with an intranasal administration of OVA solution.

• Measurement of Nasal Resistance: Nasal airway resistance is measured using a double-chamber plethysmography system before and after the antigen challenge.

• Measurement of Nasal Secretion: Nasal secretions are collected on a pre-weighed cotton plug placed in the nasal cavity and the weight difference is calculated.

• Histological Analysis: After the experiment, the nasal septa are collected, fixed, and stained with hematoxylin and eosin (H&E) to quantify the infiltration of inflammatory cells, particularly eosinophils.

Rat Model of Allergic Asthma

This protocol details the induction of an allergic asthma phenotype in rats to assess the therapeutic effects of Asapiprant.

Figure 3: Experimental Workflow for the Rat Allergic Asthma Model.

Methodology:

• Animal Model: Male Brown Norway rats are utilized for this model.

• Sensitization: Rats are actively sensitized with an intraperitoneal injection of OVA emulsified in aluminum hydroxide adjuvant on day 0.

• Antigen Challenge: On days 14 and 15, sensitized rats are challenged with an aerosol of OVA for 20 minutes.

• Drug Administration: On day 16, Asapiprant or vehicle is administered orally one hour prior to the final antigen challenge and subsequent measurements.

• Measurement of Bronchoconstriction: Specific airway resistance is measured using a body plethysmograph for small animals before and after the final OVA challenge to determine the extent of bronchoconstriction.

• Measurement of Airway Hyperresponsiveness: Twenty-four hours after the final OVA challenge, airway hyperresponsiveness is assessed by measuring the bronchoconstrictor response to increasing concentrations of inhaled methacholine.

• Bronchoalveolar Lavage (BAL): Following the assessment of airway hyperresponsiveness, BAL is performed to collect fluid for the analysis of inflammatory cell populations, including eosinophils, neutrophils, and lymphocytes.

• Histological Analysis: Lung tissues are collected, fixed, and sectioned. Sections are stained with Periodic acid-Schiff (PAS) to visualize and quantify mucin-producing goblet cells and with H&E for the assessment of peribronchial and perivascular inflammatory cell infiltration.

Conclusion and Future Directions

The preclinical data presented in this guide strongly support the potential of Asapiprant as a novel therapeutic agent for the treatment of allergic airway diseases. Its selective antagonism of the DP1 receptor effectively mitigates key features of allergic rhinitis and asthma in relevant animal models, including nasal congestion, airway inflammation, bronchoconstriction, and airway hyperresponsiveness.

Further clinical investigation is warranted to establish the safety and efficacy of Asapiprant in human populations with allergic rhinitis and asthma. Future research should also explore the potential of Asapiprant in specific patient phenotypes and its utility as a monotherapy or in combination with existing treatments. The targeted mechanism of action of Asapiprant offers a promising and differentiated approach to the management of allergic airway inflammation.

References

• 1. Targeting the PGD2/CRTH2/DP1 Signaling Pathway in Asthma and Allergic Disease: Current Status and Future Perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of the potent and selective DP1 receptor antagonist, asapiprant (S-555739), in animal models of allergic rhinitis and allergic asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of 4-DAMP on allergic rhinitis in guinea pigs and its potential mechanism - Huang - Annals of Translational Medicine [atm.amegroups.org]
• 4. publications.ersnet.org [publications.ersnet.org]

Protocols & Analytical Methods

Asapiprant in Murine Models: Application Notes and Protocols for Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Asapiprant (also known as S-555739) is a potent and selective antagonist of the prostaglandin D2 (PGD2) receptor 1 (DP1).[1] The interaction between PGD2 and the DP1 receptor is implicated in various physiological and pathological processes, particularly in the context of allergic inflammation.[1] Consequently, Asapiprant has emerged as a compound of interest for therapeutic intervention in diseases such as allergic rhinitis, asthma, and certain infectious diseases where exacerbated PGD2 signaling plays a role.[1][2] These application notes provide an overview of the available data on Asapiprant dosage and administration in murine models, with a focus on providing detailed protocols for its use in preclinical research.

Mechanism of Action: PGD2/DP1 Signaling Pathway

Prostaglandin D2 is a key lipid mediator involved in inflammatory responses. It exerts its effects by binding to two primary receptors: the DP1 receptor and the chemoattractant receptor-homologous molecule expressed on Th2 cells (CRTH2 or DP2). The activation of the DP1 receptor, a G-protein coupled receptor, leads to an increase in intracellular cyclic adenosine monophosphate (cAMP) levels, which in turn mediates various downstream effects, including vasodilation and modulation of immune cell activity. Asapiprant acts as a selective antagonist at the DP1 receptor, thereby blocking the signaling cascade initiated by PGD2.

PGD2 Signaling Pathway and Asapiprant's Action.

Quantitative Data Summary

Parameter	Pneumococcal Infection Model	Allergic Rhinitis Model	Asthma Model
Mouse Strain	C57BL/6[2]	Data not available	Data not available
Dosage	30 mg/kg	Data not available	Data not available
Administration Route	Oral Gavage	Data not available	Data not available
Vehicle	0.5% Sodium Carboxymethyl Cellulose (Na-CMC) in water	Data not available	Data not available
Frequency	Every 24 hours	Data not available	Data not available
Reported Effects	- Reduced systemic bacterial spread- Decreased disease severity- Improved survival	- Suppressive effects observed in animal models (species not specified)	- Suppressive effects observed in animal models (species not specified)

Experimental Protocols

Protocol 1: Preparation and Administration of Asapiprant for Oral Gavage in a Murine Model of Pneumococcal Infection

This protocol is adapted from a study investigating the therapeutic efficacy of Asapiprant in young mice infected with invasive Streptococcus pneumoniae.

Materials:

• Asapiprant powder

• Sodium carboxymethyl cellulose (Na-CMC)

• Sterile, purified water

• Sterile 1.5 mL or 2.0 mL microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

• Animal scale

• 24-gauge feeding needles (gavage needles)

• 1 mL syringes

Procedure:

• Vehicle Preparation (0.5% Na-CMC):

  • Weigh the appropriate amount of Na-CMC to prepare a 0.5% (w/v) solution in sterile water. For example, to prepare 10 mL of vehicle, weigh 50 mg of Na-CMC.

  • Gradually add the Na-CMC to the sterile water while continuously vortexing or stirring to prevent clumping.

  • Continue to mix until the Na-CMC is fully dissolved and the solution is clear and viscous. This may take some time. Gentle heating or sonication can aid in dissolution.

  • Store the vehicle at 4°C.

• Asapiprant Suspension Preparation (for a 30 mg/kg dose):

  • Calculate the total volume of Asapiprant suspension needed for the number of mice in the study. It is advisable to prepare a slight excess to account for any loss during administration.

  • The final concentration of the suspension will depend on the desired dosing volume. A common dosing volume for mice is 10 mL/kg. For a 30 mg/kg dose, this would require a 3 mg/mL suspension.

  • Weigh the required amount of Asapiprant powder. For example, to prepare 1 mL of a 3 mg/mL suspension, weigh 3 mg of Asapiprant.

  • Add the weighed Asapiprant to the appropriate volume of the 0.5% Na-CMC vehicle in a sterile microcentrifuge tube.

  • Vortex the mixture vigorously for several minutes to ensure a homogenous suspension. If necessary, sonicate the suspension for short intervals to aid in dispersion.

  • Visually inspect the suspension for any large aggregates.

  • Once prepared, the drug can be stored at 4°C for up to 7 days. Before each use, vortex the suspension thoroughly to ensure homogeneity.

• Oral Administration:

  • Weigh each mouse to determine the precise volume of the Asapiprant suspension to be administered.

  • For a 30 mg/kg dose using a 3 mg/mL suspension, the volume to administer is 10 µL per gram of body weight (e.g., a 20 g mouse would receive 200 µL).

  • Gently restrain the mouse and insert the 24-gauge feeding needle attached to a 1 mL syringe into the esophagus via the mouth.

  • Slowly dispense the calculated volume of the suspension.

  • Monitor the animal for any signs of distress during and after the procedure.

Workflow for Asapiprant Administration.

Pharmacokinetics and Toxicology

Currently, there is a lack of publicly available, detailed pharmacokinetic (e.g., Cmax, Tmax, half-life, bioavailability) and toxicological data for Asapiprant specifically in murine models. Researchers should consider conducting preliminary pharmacokinetic and dose-range-finding toxicity studies to determine the optimal and safe dosage for their specific mouse strain and disease model.

Conclusion

Asapiprant is a valuable tool for investigating the role of the PGD2/DP1 signaling pathway in various disease models. The provided protocol for a 30 mg/kg oral dose in a pneumococcal infection model offers a solid starting point for in vivo studies. However, the scarcity of published data on its use in other murine models, as well as its pharmacokinetic and toxicological profiles in mice, highlights the need for further research to fully characterize its properties and expand its application in preclinical drug development. Researchers are encouraged to perform model-specific dose optimization and safety assessments.

References

• 1. Effect of the potent and selective DP1 receptor antagonist, asapiprant (S-555739), in animal models of allergic rhinitis and allergic asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]

Application Notes and Protocols for In Vivo Asapiprant Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Asapiprant is a potent and selective antagonist of the prostaglandin D2 (PGD2) receptor 1 (DP1).[1] PGD2 is a key lipid mediator released primarily from mast cells upon allergic stimulation and plays a significant role in the pathophysiology of various allergic diseases.[1][2] It exerts its effects through two main receptors: DP1 and DP2 (also known as CRTH2). The activation of the DP1 receptor is associated with vasodilation and other inflammatory responses.[2][3] By selectively blocking the DP1 receptor, Asapiprant offers a targeted therapeutic approach to mitigate the downstream effects of PGD2-mediated inflammation, with potential applications in conditions such as allergic rhinitis, asthma, and atopic dermatitis.

Mechanism of Action: DP1 Receptor Antagonism

Prostaglandin D2 is synthesized from arachidonic acid and, upon release, binds to the DP1 receptor, a G-protein coupled receptor (GPCR). This binding activates the Gs alpha subunit, which in turn stimulates adenylyl cyclase to increase intracellular cyclic AMP (cAMP) levels. This signaling cascade contributes to various aspects of the inflammatory response. Asapiprant acts as a competitive antagonist at the DP1 receptor, preventing PGD2 from binding and thereby inhibiting this signaling pathway. This blockade is expected to reduce the inflammatory cell infiltration and other pathological features associated with allergic conditions.

In Vivo Experimental Design: Atopic Dermatitis Model

The following protocol describes a general framework for evaluating the efficacy of Asapiprant in a murine model of atopic dermatitis induced by ovalbumin (OVA). This model is widely used as it recapitulates key features of human atopic dermatitis, including a Th2-dominant inflammatory response.

Experimental Protocols

1. Ovalbumin-Induced Atopic Dermatitis Mouse Model

• Animal Model: Female BALB/c mice, 6-8 weeks old, are commonly used for this model due to their predisposition to Th2-type immune responses.

• Sensitization Phase:

  • On days 0, 7, and 14, mice are sensitized by an intraperitoneal (IP) injection of 50 µg of ovalbumin (OVA) emulsified in 2 mg of aluminum hydroxide (alum) in a total volume of 200 µL of sterile phosphate-buffered saline (PBS).

• Challenge Phase:

  • One week after the final sensitization (day 21), the dorsal skin of the mice is shaved.

  • Epicutaneous challenge is performed by applying a sterile patch containing 100 µg of OVA in 100 µL of PBS to the shaved back. The patch is secured with a bio-occlusive dressing.

  • The challenge is repeated every 2-3 days for a total of 6 challenges.

• Treatment Protocol:

  • Asapiprant is prepared in a suitable vehicle, such as 0.5% methylcellulose.

  • Oral administration of Asapiprant or vehicle control begins one day before the first epicutaneous challenge and continues daily throughout the challenge period.

  • Dose-ranging studies can be performed, with suggested doses based on other allergic models ranging from 0.1 to 30 mg/kg. For instance, a study on pneumococcal infection used a 30 mg/kg oral dose.

2. Assessment of Atopic Dermatitis Severity

• Clinical Scoring:

  • The severity of dermatitis on the dorsal skin is scored twice weekly by blinded observers.

  • The scoring system can evaluate erythema/hemorrhage, edema, excoriation/erosion, and scaling/dryness on a scale of 0 (none) to 3 (severe). The sum of these scores constitutes the total dermatitis score.

• Scratching Behavior:

  • Scratching behavior can be monitored by placing mice in individual observation cages and counting the number of scratching bouts over a defined period (e.g., 30 minutes).

• Histological Analysis:

  • At the end of the experiment, skin biopsies are collected and fixed in 10% formalin.

  • Paraffin-embedded sections are stained with Hematoxylin and Eosin (H&E) to assess epidermal thickness and inflammatory cell infiltration.

  • Toluidine blue staining can be used to specifically identify and quantify mast cells.

• Immunological Parameters:

  • Blood is collected for the measurement of serum levels of total IgE and OVA-specific IgE by ELISA.

  • Splenocytes can be isolated and restimulated in vitro with OVA to measure the production of Th2 cytokines (IL-4, IL-5, IL-13) by ELISA or flow cytometry.

  • Skin tissue can be homogenized to measure local cytokine and chemokine levels.

Data Presentation

Table 1: Summary of Quantitative Data from Preclinical In Vivo Asapiprant Studies

Animal Model	Indication	Route of Administration	Dose Range	Key Efficacy Endpoints	Outcome	Reference
Sheep	Allergic Rhinitis	Oral	1 and 3 mg/kg	Nasal Resistance	Significant suppression of PGD2-induced increase in nasal resistance by 82% and 92%, respectively.
Pigs	Allergic Rhinitis	Oral	3, 10, and 30 mg/kg	Immediate and Late Airway Response	Suppression of immediate airway response by 52%, 57%, and 96%, and late airway response by 67%, 50%, and 79%, respectively.
Rats	Allergic Asthma	Oral	10 mg/kg	Airway Hyper-responsiveness, Inflammatory Cell Infiltration, Mucin Production	Significant reduction in airway hyper-responsiveness, infiltration of inflammatory cells, and mucin production in bronchoalveolar lavage fluid.
Mice (C57BL/6)	Pneumococcal Infection	Oral	30 mg/kg	Systemic Bacterial Spread, Disease Severity, Survival	Significantly reduced systemic spread, disease severity, and host death.

Mandatory Visualizations

PGD2-DP1 Receptor Signaling Pathway and Asapiprant's Mechanism of Action.

Experimental Workflow for In Vivo Asapiprant Efficacy Testing.

References

• 1. Effect of the potent and selective DP1 receptor antagonist, asapiprant (S-555739), in animal models of allergic rhinitis and allergic asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Targeting the PGD2/CRTH2/DP1 Signaling Pathway in Asthma and Allergic Disease: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytoprotective Role of Prostaglandin D2 DP1 Receptor against Neuronal Injury Following Acute Excitotoxicity and Cerebral Ischemia - Brain Neurotrauma - NCBI Bookshelf [ncbi.nlm.nih.gov]

Asapiprant Treatment Protocols for Pneumococcal Infection Models: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Streptococcus pneumoniae remains a significant global health threat, causing invasive diseases such as pneumonia, bacteremia, and meningitis. The rise of antibiotic resistance necessitates the exploration of novel therapeutic strategies, including host-directed therapies. Asapiprant, a selective antagonist of the prostaglandin D2 (PGD2) receptor DP1, has emerged as a potential therapeutic agent.[1][2] Research in murine models of pneumococcal infection has demonstrated that Asapiprant can ameliorate disease severity, reduce systemic bacterial dissemination, and improve survival.[1][3] These application notes provide detailed protocols for utilizing Asapiprant in pneumococcal infection models, based on published research, to facilitate further investigation into its therapeutic potential.

Mechanism of Action

Asapiprant is a PGD2 receptor antagonist.[2] In the context of pneumococcal infection, its therapeutic effects are not due to direct antibacterial activity. Instead, Asapiprant appears to protect the host by:

• Enhancing the antimicrobial activity of immune cells: Asapiprant treatment has been shown to boost the antimicrobial functions of circulating neutrophils and increase the levels of reactive oxygen species (ROS) in lung macrophages and monocytes.

• Maintaining pulmonary barrier integrity: The treatment helps to preserve the integrity of the epithelial and endothelial barriers in the lungs, which in turn prevents the dissemination of bacteria from the lungs into the bloodstream.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway of Asapiprant and a typical experimental workflow for its evaluation in a pneumococcal infection model.

Asapiprant's proposed mechanism of action.

Typical experimental workflow for Asapiprant evaluation.

Quantitative Data Summary

The following tables summarize the quantitative data from studies evaluating Asapiprant in pneumococcal infection models.

Table 1: Effect of Asapiprant on Disease Severity and Survival

Challenge	Time Post-Infection	Parameter	Vehicle Control	Asapiprant-Treated
S. pneumoniae TIGR4 (5 x 10³ CFU, i.t.)	48h	Clinical Symptoms	66%	33%
S. pneumoniae TIGR4 (5 x 10³ CFU, i.t.)	72h	Survival	~17%	83%
S. pneumoniae TIGR4 (2 x 10⁴ CFU, i.t.)	24h	Clinical Symptoms	29%	<1%

CFU: Colony Forming Units; i.t.: intratracheal

Table 2: Effect of Asapiprant on Bacterial Burden

Challenge	Time Post-Infection	Sample	Vehicle Control (CFU/mL or g)	Asapiprant-Treated (CFU/mL or g)	Fold Reduction
S. pneumoniae TIGR4 (5 x 10³ CFU, i.t.)	48h	Blood	~10⁶	~10³	1,000-fold
S. pneumoniae TIGR4 (2 x 10⁴ CFU, i.t.)	36h	Lungs	No significant difference	No significant difference	-
S. pneumoniae D39 (5 x 10³ CFU, i.t.)	48h	Blood	Significantly higher	Significantly lower	-
S. pneumoniae TIGR4 (500 CFU, i.p.)	24h	Blood	No significant difference	No significant difference	-

CFU: Colony Forming Units; i.t.: intratracheal; i.p.: intraperitoneal

Experimental Protocols

Materials and Reagents

• Asapiprant: Can be synthesized or commercially sourced.

• Vehicle for Asapiprant: 0.5% Sodium carboxymethyl cellulose (Na-CMC) in sterile water.

• Streptococcus pneumoniae strains: TIGR4 (serotype 4) or D39 (serotype 2).

• Bacterial growth media: Tryptic Soy Broth (TSB) or Brain Heart Infusion (BHI) broth, and blood agar plates.

• Animal model: Young (e.g., 3 months old) C57BL/6 mice.

• Anesthetics: Ketamine/xylazine or isoflurane for intratracheal infection.

• Reagents for bacterial quantification: Phosphate-buffered saline (PBS), saponin.

• Reagents for flow cytometry: RPMI 1640 medium, fetal bovine serum (FBS), antibiotics, DCFDA (2′,7′-dichlorofluorescein diacetate) or similar ROS indicator dye, antibodies for cell surface markers (e.g., Ly6G, CD11b).

Asapiprant Formulation and Administration

• Preparation of Asapiprant Suspension:

  • Prepare a 0.5% (w/v) solution of Na-CMC in sterile water.

  • Suspend Asapiprant in the 0.5% Na-CMC vehicle to a final concentration that allows for oral administration of 30 mg/kg in a volume of approximately 200-250 µL per mouse.

  • The suspension should be stored at 4°C and used within one week of preparation.

• Oral Administration:

  • Administer the Asapiprant suspension or vehicle control to mice via oral gavage using a 24-gauge feeding needle.

  • The first dose is typically administered 12 hours post-infection.

  • Subsequent doses are administered every 24 hours for the duration of the experiment.

Pneumococcal Infection Models

1. Intratracheal (i.t.) Infection for Pneumonia Model

• Bacterial Preparation:

  • Culture S. pneumoniae overnight on a blood agar plate.

  • Inoculate a single colony into TSB or BHI broth and grow to mid-log phase (e.g., OD₆₀₀ of ~0.4-0.6).

  • Wash the bacterial cells with sterile PBS and resuspend to the desired concentration (e.g., 5 x 10³ or 2 x 10⁴ CFU in 20-50 µL of PBS).

• Infection Procedure:

  • Anesthetize the mouse using a suitable anesthetic.

  • Position the mouse in a supine position on an angled board.

  • Visualize the trachea by transillumination and carefully insert a catheter or needle into the trachea.

  • Instill the bacterial suspension (20-50 µL) directly into the lungs.

  • Allow the mouse to recover in a clean, warm cage.

2. Intraperitoneal (i.p.) Infection for Bacteremia Model

• Bacterial Preparation:

  • Prepare the bacterial suspension as described for the intratracheal model, resuspending the bacteria in a suitable volume of sterile PBS (e.g., 100-200 µL).

• Infection Procedure:

  • Hold the mouse securely and inject the bacterial suspension into the peritoneal cavity using a 25-27 gauge needle.

Endpoint Analysis

1. Clinical Scoring and Survival Monitoring

• Monitor the mice at least twice daily for clinical signs of illness, which may include ruffled fur, hunched posture, lethargy, and labored breathing.

• A clinical scoring system can be used to quantify disease severity (e.g., 0 = healthy, 1 = ruffled fur, 2 = hunched posture and lethargy, 3 = moribund).

• Record survival data daily for the duration of the study.

2. Quantification of Bacterial Load

• Blood:

  • Collect blood samples (e.g., via tail vein or cardiac puncture) at specified time points.

  • Perform serial dilutions of the blood in sterile PBS.

  • Plate the dilutions on blood agar plates and incubate overnight at 37°C with 5% CO₂.

  • Count the colonies to determine the CFU/mL of blood.

• Lungs:

  • Euthanize the mouse and aseptically harvest the lungs.

  • Homogenize the lungs in a known volume of sterile PBS.

  • Perform serial dilutions of the lung homogenate and plate on blood agar.

  • Incubate and count colonies to determine the CFU/gram of lung tissue.

3. Flow Cytometry for Reactive Oxygen Species (ROS) in Lung Immune Cells

• Lung Cell Isolation:

  • Harvest the lungs and mince the tissue into small pieces.

  • Digest the tissue with a solution containing collagenase and DNase for 30-60 minutes at 37°C.

  • Create a single-cell suspension by passing the digested tissue through a 70 µm cell strainer.

  • Lyse red blood cells using an ACK lysis buffer.

• ROS Detection:

  • Resuspend the lung cells in a suitable buffer (e.g., RPMI 1640).

  • Incubate the cells with a ROS-sensitive dye such as DCFDA (e.g., at 10 µM) for 30 minutes at 37°C.

• Cell Staining and Analysis:

  • Wash the cells and stain with fluorescently-labeled antibodies against immune cell markers (e.g., anti-Ly6G for neutrophils, anti-CD11b for myeloid cells).

  • Analyze the cells using a flow cytometer to quantify the level of ROS (indicated by DCFDA fluorescence) within specific immune cell populations.

Conclusion

The protocols outlined in these application notes provide a framework for investigating the therapeutic efficacy of Asapiprant in preclinical models of pneumococcal infection. The data suggests that Asapiprant's host-directed mechanism of action holds promise as a novel approach to combat this important pathogen. Researchers are encouraged to adapt and optimize these protocols for their specific experimental needs while adhering to institutional animal care and use guidelines.

References

• 1. Experimental infection with Streptococcus pneumoniae in mice: correlation of in vitro activity and pharmacokinetic parameters with in vivo effect for 14 cephalosporins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. journals.asm.org [journals.asm.org]

Quantifying Asapiprant Efficacy in Animal Models of Allergy: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical efficacy of Asapiprant, a potent and selective prostaglandin D2 (PGD2) receptor 1 (DP1) antagonist, in relevant animal models of allergic diseases.[1][2][3] Detailed protocols for inducing and evaluating allergic rhinitis in guinea pigs and asthma in rats are provided, along with a summary of the quantitative efficacy data for Asapiprant in these models.

Introduction

Allergic diseases such as asthma and allergic rhinitis are characterized by a T-helper 2 (Th2) cell-driven inflammatory response.[4] Prostaglandin D2 (PGD2) is a key mediator released primarily by mast cells upon allergen exposure and plays a crucial role in orchestrating the inflammatory cascade.[2] PGD2 exerts its effects through two main receptors: DP1 and DP2 (also known as CRTH2). While both are implicated in allergic responses, the DP1 receptor is known to be involved in processes such as vasodilation and inflammatory cell infiltration.

Asapiprant is a selective antagonist of the DP1 receptor, and has demonstrated significant efficacy in preclinical models of allergic airway diseases, suggesting its potential as a novel therapeutic agent. These notes will detail the mechanism of action of Asapiprant, provide protocols for testing its efficacy, and present the quantitative data from these studies.

Mechanism of Action: PGD2/DP1 Signaling Pathway

Upon allergen-induced activation of mast cells, PGD2 is synthesized and released. PGD2 then binds to the DP1 receptor on various cells, including immune and airway smooth muscle cells. The DP1 receptor is a G-protein coupled receptor that, upon activation, stimulates adenylyl cyclase to increase intracellular cyclic AMP (cAMP) levels. This signaling cascade can lead to a variety of downstream effects that contribute to the pathophysiology of allergic diseases, such as vasodilation, increased vascular permeability, and modulation of immune cell function. Asapiprant acts by competitively blocking the binding of PGD2 to the DP1 receptor, thereby inhibiting these downstream signaling events and mitigating the allergic inflammatory response.

PGD2/DP1 Signaling Pathway and Asapiprant's Mechanism of Action.

Quantitative Efficacy of Asapiprant in Animal Models

The following tables summarize the quantitative data on the efficacy of Asapiprant in preclinical models of allergic rhinitis and asthma.

Table 1: Efficacy of Asapiprant in a Guinea Pig Model of Allergic Rhinitis

Parameter	Treatment Group	Dose (mg/kg, p.o.)	% Inhibition vs. Vehicle	Reference
Antigen-Induced Nasal Secretion	Asapiprant	3	53% (P<0.01)
Asapiprant	30	72% (P<0.01)
PGD2-Induced Nasal Resistance	Asapiprant	5	86%
Antigen-Induced Nasal Resistance	Asapiprant	5	73% (P<0.01)

Table 2: Efficacy of Asapiprant in a Sheep Model of Allergic Rhinitis

Parameter	Treatment Group	Dose (mg/kg, p.o.)	% Suppression vs. Vehicle	Reference
Antigen-Induced Nasal Resistance	Asapiprant	1	82% (P<0.01)
Asapiprant	3	92% (P<0.01)

Table 3: Efficacy of Asapiprant in a Pig Model of Asthma

Parameter	Treatment Group	Dose (mg/kg, p.o.)	% Suppression vs. Vehicle	Reference
Immediate Airway Response (IAR)	Asapiprant	3	52%
Asapiprant	10	57%
Asapiprant	30	96%
Late Airway Response (LAR)	Asapiprant	3	67%
Asapiprant	10	50%
Asapiprant	30	79%

Table 4: Efficacy of Asapiprant in a Rat Model of Asthma

Parameter	Treatment Group	Dose (mg/kg, p.o.)	Effect	Reference
Airway Hyper-responsiveness (AHR)	Asapiprant	10	Significant reduction (P<0.05)
Inflammatory Cell Infiltration (BALF)	Asapiprant	10	Significant reduction (P<0.05)
Mucin Production (BALF)	Asapiprant	10	Significant reduction (P<0.05)

Experimental Protocols

Detailed methodologies for key in vivo experiments are provided below.

Protocol 1: Ovalbumin-Induced Allergic Rhinitis in Guinea Pigs

This protocol is designed to induce an allergic rhinitis phenotype in guinea pigs, which can then be used to evaluate the efficacy of therapeutic agents like Asapiprant.

Experimental workflow for the guinea pig allergic rhinitis model.

Materials:

• Male Dunkin-Hartley guinea pigs (300-350 g)

• Ovalbumin (OVA), Grade V

• Aluminum hydroxide (Al(OH)3) gel

• Sterile saline

• Asapiprant or vehicle control

• Anesthesia (e.g., pentobarbital)

• Equipment for nasal resistance measurement

• Microscope and slides for cell counting

Procedure:

• Sensitization:

  • On days 1 and 8, sensitize guinea pigs with an intraperitoneal (IP) injection of 0.3 mg OVA and 30 mg Al(OH)3 suspended in 1 ml of saline.

  • Administer a control group with saline and Al(OH)3 only.

• Challenge:

  • From day 15, challenge the sensitized animals intranasally with 20 µL of a 5% OVA solution in each nostril daily for 7 days to induce and maintain allergic rhinitis symptoms.

• Drug Administration:

  • Administer Asapiprant (e.g., 3, 10, 30 mg/kg) or vehicle control orally one hour before the OVA challenge on the day of assessment.

• Efficacy Assessment:

  • Nasal Symptoms: Observe and score the frequency of sneezing and nasal rubbing for a defined period (e.g., 15 minutes) after the challenge.

  • Nasal Resistance: Measure changes in nasal airway resistance using appropriate plethysmography equipment in anesthetized animals.

  • Nasal Lavage Fluid (NLF) Analysis:

    • Following the assessment of nasal resistance, perform a nasal lavage with saline.

    • Collect the NLF and determine the total and differential leukocyte counts (eosinophils, neutrophils, etc.) using a hemocytometer and stained cytospins.

    • The NLF can also be analyzed for inflammatory mediators (e.g., histamine, cytokines) using ELISA or other immunoassays.

Protocol 2: Ovalbumin-Induced Asthma in Rats

This protocol outlines the induction of an asthma-like phenotype in rats, which is a widely used model to test the efficacy of anti-asthmatic compounds.

Experimental workflow for the rat asthma model.

Materials:

• Male Wistar or Brown Norway rats (200-250 g)

• Ovalbumin (OVA), Grade V

• Aluminum hydroxide (Al(OH)3)

• Sterile saline

• Methacholine

• Asapiprant or vehicle control

• Whole-body plethysmograph or other lung function measurement system

• Equipment for bronchoalveolar lavage (BAL)

• Histology supplies (formalin, paraffin, PAS stain)

Procedure:

• Sensitization:

  • On days 0 and 7, sensitize rats with an IP injection of 1 mg OVA and 100 mg Al(OH)3 in 1 ml of saline.

  • A control group receives saline and Al(OH)3 only.

• Aerosol Challenge:

  • From day 14 to day 21, expose the sensitized rats to an aerosol of 1% OVA in saline for 30 minutes daily in an inhalation chamber.

• Drug Administration:

  • Administer Asapiprant (e.g., 10 mg/kg) or vehicle control orally one hour before the final OVA challenge.

• Efficacy Assessment (24-48 hours after final challenge):

  • Airway Hyper-responsiveness (AHR):

    • Place conscious rats in a whole-body plethysmograph.

    • Measure baseline enhanced pause (Penh) values.

    • Expose rats to increasing concentrations of aerosolized methacholine and record the changes in Penh to assess AHR.

  • Bronchoalveolar Lavage Fluid (BALF) Analysis:

    • Anesthetize the rats and perform a bronchoalveolar lavage with sterile saline.

    • Determine the total and differential cell counts in the BALF, with a focus on eosinophils.

    • Centrifuge the BALF and store the supernatant for cytokine analysis (e.g., IL-4, IL-5, IL-13) by ELISA.

  • Lung Histology:

    • Perfuse and excise the lungs and fix them in 10% buffered formalin.

    • Embed the lung tissue in paraffin, section, and stain with Hematoxylin and Eosin (H&E) to assess inflammatory cell infiltration and with Periodic acid-Schiff (PAS) to evaluate mucin production.

Conclusion

The data presented in these application notes demonstrate that Asapiprant is a potent inhibitor of allergic responses in well-established animal models of allergic rhinitis and asthma. By selectively antagonizing the DP1 receptor, Asapiprant effectively reduces key features of these diseases, including nasal congestion, airway hyper-responsiveness, and inflammatory cell infiltration. The detailed protocols provided herein offer a framework for researchers to independently quantify the efficacy of Asapiprant and other DP1 receptor antagonists in a preclinical setting. These findings support the continued investigation of Asapiprant as a potential therapeutic for allergic airway diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of the potent and selective DP1 receptor antagonist, asapiprant (S-555739), in animal models of allergic rhinitis and allergic asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ahajournals.org [ahajournals.org]

Application Notes: Asapiprant in the Study of Prostaglandin D2 Receptor Function

For Researchers, Scientists, and Drug Development Professionals

Introduction

Asapiprant (S-555739) is a potent and selective antagonist of the Prostaglandin D2 (PGD2) receptor 1 (DP1).[1][2] PGD2 is a key lipid mediator involved in a variety of physiological and pathological processes, including allergic inflammation, sleep regulation, and cardiovascular responses. It exerts its effects through two main G protein-coupled receptors: DP1 and DP2 (also known as CRTH2). The DP1 receptor is coupled to a Gs protein, and its activation leads to an increase in intracellular cyclic AMP (cAMP), which in turn mediates downstream signaling pathways.[3] The distinct and sometimes opposing roles of DP1 and DP2 receptors make selective antagonists like Asapiprant invaluable tools for dissecting the specific functions of the PGD2/DP1 signaling axis.

These application notes provide a comprehensive overview of the use of Asapiprant in studying DP1 receptor function, complete with detailed experimental protocols and quantitative data to guide researchers in their experimental design.

Mechanism of Action

Asapiprant acts as a competitive antagonist at the DP1 receptor, blocking the binding of PGD2 and thereby inhibiting its downstream effects. It exhibits high affinity and selectivity for the human DP1 receptor, with a mean inhibition constant (Ki) of 0.44 nM.[1][2] Its affinity for the DP1 receptor is significantly higher (300-fold to >15,000-fold) than for other prostanoid receptors, making it a highly specific tool for studying DP1-mediated signaling.

Applications in Research

Asapiprant is a versatile tool for both in vitro and in vivo studies aimed at elucidating the role of the DP1 receptor in various biological contexts.

In Vitro Applications:

• Receptor Binding Assays: To determine the binding affinity and selectivity of other compounds for the DP1 receptor through competitive binding studies with radiolabeled PGD2.

• Functional Assays (cAMP measurement): To investigate the antagonistic effect of Asapiprant on PGD2-induced cAMP production in cells endogenously expressing the DP1 receptor (e.g., human platelets) or in cell lines engineered to overexpress the receptor.

• Signaling Pathway Analysis: To dissect the downstream signaling cascades activated by DP1 receptor stimulation by observing the inhibitory effects of Asapiprant.

In Vivo Applications:

• Models of Allergic Inflammation: Asapiprant has been effectively used in animal models of allergic rhinitis and asthma to study the role of DP1 in the pathogenesis of these diseases. It has been shown to suppress antigen-induced nasal congestion, airway hyperresponsiveness, and inflammatory cell infiltration.

• Models of Bacterial Infection: Studies have utilized Asapiprant to investigate the role of the PGD2/DP1 pathway in the host response to bacterial infections, such as by Streptococcus pneumoniae.

• Cardiovascular and Other Physiological Studies: Asapiprant can be employed to explore the involvement of DP1 in regulating blood pressure, platelet aggregation, and other physiological processes where PGD2 is implicated.

Data Presentation

The following table summarizes the quantitative pharmacological data for Asapiprant.

Parameter	Species	Assay System	Value	Reference
Ki	Human	Platelet membrane binding	0.44 nM
IC50	Human	PGD2-induced cAMP elevation in platelets	16 nM
IC50	Guinea pig	PGD2-induced cAMP elevation in platelets	61 nM
IC50	Rat	PGD2-induced cAMP elevation in DP1-transfected cells	74 nM
IC50	Sheep	PGD2-induced cAMP elevation in platelets	15 nM

Experimental Protocols

DP1 Receptor Radioligand Binding Assay

This protocol is adapted from methods used for prostanoid receptor binding assays and is suitable for determining the binding affinity of test compounds for the DP1 receptor using Asapiprant as a reference antagonist.

Materials:

• Membrane preparation from cells expressing the human DP1 receptor (e.g., HEK293 cells stably transfected with the human DP1 receptor gene).

• [³H]PGD2 (specific activity ~100-200 Ci/mmol)

• Asapiprant (for non-specific binding determination and as a reference compound)

• Test compounds

• Binding Buffer: 20 mM HEPES, pH 7.5, 1 mM EDTA, 5 mM MgCl₂, 5 mM MnCl₂, and 0.1% (w/v) BSA.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

• Glass fiber filters (e.g., Whatman GF/B)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Membrane Preparation:

  • Culture HEK293-DP1 cells to confluency.

  • Harvest cells and homogenize in ice-cold lysis buffer (50 mM Tris-HCl, 1 mM EDTA, 5 mM MgCl₂, pH 7.4) using a Dounce homogenizer.

  • Centrifuge the homogenate at 500 x g for 10 min at 4°C to remove nuclei and cellular debris.

  • Centrifuge the supernatant at 48,000 x g for 20 min at 4°C to pellet the membranes.

  • Resuspend the membrane pellet in fresh lysis buffer and repeat the centrifugation.

  • Resuspend the final membrane pellet in binding buffer and determine the protein concentration using a standard protein assay (e.g., BCA assay).

  • Store membrane aliquots at -80°C.

• Binding Assay:

  • In a 96-well plate, set up the following in triplicate:

    • Total Binding: 50 µL of membrane preparation (20-40 µg protein), 50 µL of [³H]PGD2 (final concentration ~2-3 nM), and 100 µL of binding buffer.

    • Non-specific Binding: 50 µL of membrane preparation, 50 µL of [³H]PGD2, and 100 µL of Asapiprant (final concentration 10 µM).

    • Competitive Binding: 50 µL of membrane preparation, 50 µL of [³H]PGD2, and 100 µL of test compound at various concentrations.

  • Incubate the plate at room temperature for 2 hours with gentle agitation.

• Filtration and Counting:

  • Rapidly filter the contents of each well through glass fiber filters pre-soaked in wash buffer using a cell harvester.

  • Wash the filters three times with 5 mL of ice-cold wash buffer.

  • Place the filters in scintillation vials and add 5 mL of scintillation cocktail.

  • Count the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • For competitive binding, plot the percentage of specific binding against the log concentration of the test compound.

  • Determine the IC50 value using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

PGD2-Induced cAMP Functional Assay in Human Platelets

This protocol describes a method to assess the antagonistic activity of Asapiprant on PGD2-induced cAMP elevation in human platelets.

Materials:

• Freshly drawn human whole blood in acid-citrate-dextrose (ACD) anticoagulant.

• Prostaglandin E1 (PGE1)

• Tyrode's buffer (137 mM NaCl, 2.7 mM KCl, 12 mM NaHCO₃, 0.4 mM NaH₂PO₄, 1 mM MgCl₂, 5.5 mM glucose, pH 7.4)

• PGD2

• Asapiprant or other test compounds

• IBMX (3-isobutyl-1-methylxanthine), a phosphodiesterase inhibitor

• cAMP assay kit (e.g., ELISA or HTRF-based kit)

Procedure:

• Platelet-Rich Plasma (PRP) Preparation:

  • Centrifuge whole blood at 200 x g for 15 min at room temperature to obtain PRP.

  • Carefully collect the upper PRP layer.

• Washed Platelet Preparation:

  • Add PGE1 (final concentration 1 µM) to the PRP to prevent platelet activation.

  • Centrifuge the PRP at 800 x g for 10 min at room temperature.

  • Discard the supernatant and gently resuspend the platelet pellet in Tyrode's buffer containing 1 µM PGE1.

  • Count the platelets and adjust the concentration to 2-3 x 10⁸ cells/mL in Tyrode's buffer.

  • Allow the platelets to rest for 30 minutes at 37°C.

• cAMP Assay:

  • Pre-incubate the washed platelets with IBMX (final concentration 0.5 mM) for 10 min at 37°C.

  • Add various concentrations of Asapiprant or test compound and incubate for a further 15 min at 37°C.

  • Stimulate the platelets with PGD2 (final concentration that induces a submaximal response, e.g., 10-100 nM) for 2 minutes at 37°C.

  • Stop the reaction by adding ice-cold ethanol or by following the instructions of the specific cAMP assay kit.

  • Measure the intracellular cAMP levels according to the manufacturer's protocol of the chosen cAMP assay kit.

• Data Analysis:

  • Generate a standard curve using the cAMP standards provided in the kit.

  • Calculate the cAMP concentration in each sample.

  • Plot the percentage of inhibition of PGD2-induced cAMP elevation against the log concentration of Asapiprant or the test compound.

  • Determine the IC50 value using non-linear regression analysis.

In Vivo Model of Allergic Rhinitis in Mice

This protocol outlines a common method for inducing allergic rhinitis in mice to study the effects of Asapiprant.

Materials:

• BALB/c mice (female, 6-8 weeks old)

• Ovalbumin (OVA)

• Aluminum hydroxide (Alum) as an adjuvant

• Asapiprant

• Vehicle (e.g., 0.5% methylcellulose)

• Saline

Procedure:

• Sensitization:

  • On days 0 and 7, sensitize the mice by intraperitoneal (i.p.) injection of 100 µg of OVA emulsified in 2 mg of alum in a total volume of 200 µL saline.

• Antigen Challenge and Treatment:

  • From day 14 to day 21, challenge the mice daily by intranasal administration of 10 µL of OVA solution (1 mg/mL in saline) into each nostril.

  • Administer Asapiprant (e.g., 30 mg/kg) or vehicle orally once daily, 1 hour before the OVA challenge.

• Assessment of Nasal Symptoms:

  • On day 21, immediately after the final OVA challenge, observe the mice for 15 minutes and count the number of sneezes and nasal rubbing movements.

• Collection of Samples and Further Analysis (Optional):

  • 24 hours after the final challenge, collect nasal lavage fluid (NALF) to count infiltrating inflammatory cells (e.g., eosinophils).

  • Collect blood for measurement of OVA-specific IgE levels.

  • Harvest nasal tissues for histological analysis (e.g., H&E staining for cell infiltration and PAS staining for mucus production).

In Vivo Model of Allergic Asthma in Rats

This protocol provides a general framework for inducing an allergic asthma phenotype in rats to evaluate the efficacy of Asapiprant.

Materials:

• Brown Norway rats (female, 6-8 weeks old)

• Ovalbumin (OVA)

• Aluminum hydroxide (Alum)

• Bordetella pertussis toxin (optional, as an additional adjuvant)

• Asapiprant

• Vehicle (e.g., 0.5% methylcellulose)

• Saline

• Methacholine (for airway hyperresponsiveness measurement)

• Whole-body plethysmograph

Procedure:

• Sensitization:

  • On day 0, sensitize the rats by i.p. injection of 1 mg of OVA and 100 mg of alum in 1 mL of saline. An optional injection of Bordetella pertussis toxin can be given at the same time.

  • On day 7, boost the sensitization with a second i.p. injection of OVA and alum.

• Antigen Challenge and Treatment:

  • From day 14 to day 16, challenge the rats with an aerosol of 1% OVA in saline for 20 minutes each day.

  • Administer Asapiprant (e.g., 1-10 mg/kg) or vehicle orally once daily, 1 hour before each OVA challenge.

• Measurement of Airway Hyperresponsiveness (AHR):

  • On day 18 (48 hours after the final OVA challenge), assess AHR to inhaled methacholine using a whole-body plethysmograph.

  • Expose the rats to increasing concentrations of aerosolized methacholine (e.g., 0, 6.25, 12.5, 25, 50 mg/mL) and measure the enhanced pause (Penh) value as an indicator of airway obstruction.

• Collection of Samples and Further Analysis:

  • Immediately after the AHR measurement, collect bronchoalveolar lavage fluid (BALF) for total and differential cell counts.

  • Collect blood for measurement of OVA-specific IgE.

  • Harvest lung tissue for histological examination (e.g., H&E staining for inflammation and PAS staining for mucus production).

Mandatory Visualizations

Caption: PGD2/DP1 Receptor Signaling Pathway and the inhibitory action of Asapiprant.

Caption: Experimental workflow for the in vivo mouse model of allergic rhinitis.

References

• 1. The prostaglandin D2 antagonist asapiprant ameliorates clinical severity in young hosts infected with invasive Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Targeting the PGD2/CRTH2/DP1 Signaling Pathway in Asthma and Allergic Disease: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Asapiprant Administration for In Vivo Imaging Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

Asapiprant is a selective antagonist of the prostaglandin D2 (PGD2) receptor 2 (DP2, also known as CRTH2).[1] PGD2 is a key lipid mediator involved in inflammatory processes, particularly in type 2 immune responses characteristic of allergic diseases like asthma.[2] It exerts its effects through two primary G-protein-coupled receptors: DP1 and DP2.[2][3] While some sources initially identified Asapiprant as a DP1 antagonist, it is more accurately described in recent literature as targeting the PGD2 signaling pathway, with a focus on its role in inflammation.[4] The DP2 receptor is expressed on various immune cells, including T-helper type 2 (Th2) cells, type 2 innate lymphoid cells (ILC2s), and eosinophils. Activation of the DP2 receptor by PGD2 triggers a signaling cascade that leads to immune cell chemotaxis, activation, and the release of pro-inflammatory cytokines, contributing to tissue inflammation, mucus production, and airway hyper-responsiveness.

By blocking the DP2 receptor, Asapiprant inhibits the downstream inflammatory effects of PGD2. This mechanism makes Asapiprant a valuable tool for investigating inflammatory pathways in vivo. In vivo imaging techniques, which allow for the non-invasive monitoring of biological processes in living organisms, can be powerfully combined with Asapiprant administration to study the role of the PGD2/DP2 pathway in disease models and to assess the efficacy of DP2 antagonism.

Applications in In Vivo Imaging

The administration of Asapiprant in conjunction with in vivo imaging can be applied to:

• Monitor Inflammatory Cell Trafficking: By labeling immune cells (e.g., neutrophils, eosinophils) with fluorescent probes, researchers can visualize their migration to sites of inflammation and assess how Asapiprant treatment modulates this process.

• Assess Vascular Permeability: Imaging agents can be used to measure changes in vascular leakage associated with inflammation, providing a functional readout of Asapiprant's effect on endothelial barrier integrity.

• Evaluate Target Engagement: While direct imaging of Asapiprant binding to DP2 receptors is complex, downstream functional imaging of inflammatory responses serves as a surrogate for target engagement and pharmacodynamic activity.

• Longitudinal Disease Monitoring: Non-invasive imaging allows for repeated measurements in the same animal over time, enabling the study of disease progression and the long-term effects of Asapiprant treatment, which can reduce the number of animals required for a study.

Quantitative Data Summary

The following tables summarize key quantitative parameters for Asapiprant administration derived from preclinical studies. These values can serve as a starting point for designing in vivo imaging experiments.

Table 1: Asapiprant Dosage and Administration in Animal Models

Animal Model	Dosage	Route of Administration	Vehicle	Study Focus	Reference
Mice (C57BL/6)	30 mg/kg	Oral Gavage	0.5% Sodium Carboxymethyl Cellulose (Na-CMC)	Pneumococcal Infection
Rats	10 mg/kg	Oral	0.5% Methylcellulose Solution	Allergic Asthma Model
Sheep	1, 3, 5 mg/kg	Oral	0.5% Methylcellulose Solution	Allergic Rhinitis Model
Pigs	3, 10, 30 mg/kg	Oral	Not Specified	Allergic Airway Response

Table 2: Pharmacokinetic Parameters of Asapiprant (10 mg/kg Oral Dose)

Animal Model	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)
Rats	1750	0.75	4530
Guinea Pigs	1290	2.0	7940
Sheep	2240	2.0	12400
(Data derived from reference)

Experimental Protocols

Protocol 1: Oral Administration of Asapiprant for In Vivo Imaging in Mice

This protocol is based on methodologies used in preclinical studies of inflammation and infection.

Materials:

• Asapiprant

• Vehicle: Sterile 0.5% Sodium Carboxymethyl Cellulose (Na-CMC) in water

• Animal gavage needles (20-22 gauge, ball-tipped)

• Syringes (1 mL)

• Animal scale

• Appropriate laboratory animal model (e.g., C57BL/6 mice)

Procedure:

• Preparation of Dosing Solution: a. Aseptically prepare a suspension of Asapiprant in 0.5% Na-CMC. For a 30 mg/kg dose in a 20g mouse (0.2 mL volume), the concentration would be 3 mg/mL. b. Ensure the suspension is homogenous by vortexing or stirring prior to each administration.

• Animal Preparation: a. Weigh each animal accurately to calculate the precise volume of the Asapiprant suspension to be administered. b. Acclimate the animals to handling and the gavage procedure to minimize stress.

• Administration: a. Restrain the mouse firmly but gently, ensuring the head and body are in a straight line to facilitate passage of the gavage needle. b. Measure the distance from the tip of the mouse's nose to the last rib to estimate the correct insertion depth for the gavage needle. c. Gently insert the ball-tipped gavage needle into the esophagus via the side of the mouth. Do not force the needle. d. Once the needle is correctly positioned in the stomach, slowly administer the calculated volume of the Asapiprant suspension. e. Withdraw the needle gently and return the animal to its cage.

• Timing for Imaging: a. The timing of imaging relative to Asapiprant administration is critical. Based on pharmacokinetic data in rodents, peak plasma concentration (Tmax) is reached around 0.75-2 hours post-administration. b. For acute inflammation models, imaging should be planned to coincide with this peak bioavailability window. c. For chronic models or studies involving repeated dosing, Asapiprant can be administered every 24 hours. Imaging can be performed at specific time points following the initiation of treatment to assess longitudinal effects.

• Post-Procedure Monitoring: a. Monitor the animals for any signs of distress or adverse reactions following the gavage procedure.

IACUC Compliance: All animal procedures must be performed in accordance with an approved Institutional Animal Care and Use Committee (IACUC) protocol. Personnel should be adequately trained in the administration techniques.

Visualizations

Signaling Pathway

References

• 1. What is Asapiprant used for? [synapse.patsnap.com]
• 2. The prostaglandin D2 receptor 2 pathway in asthma: a key player in airway inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Prostaglandin D2 receptor - Wikipedia [en.wikipedia.org]
• 4. Asapiprant - BioAge Labs - AdisInsight [adisinsight.springer.com]

Asapiprant's Effect on Airway Hyperresponsiveness: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the current understanding and methodologies for measuring the effect of Asapiprant on airway hyperresponsiveness (AHR). This document includes detailed experimental protocols and summarizes key quantitative data from preclinical studies.

Introduction

Asapiprant (S-555739) is a potent and selective antagonist of the prostaglandin D2 (PGD2) receptor 1 (DP1).[1] In allergic asthma, PGD2 is a key mediator released from mast cells and other immune cells, contributing to the inflammatory cascade and AHR. Asapiprant exerts its therapeutic effects by blocking the PGD2/DP1 signaling pathway.[2] Preclinical studies have demonstrated that Asapiprant can suppress antigen-induced AHR, immune cell infiltration, and mucin production in animal models of asthma.[1][2] Furthermore, clinical trials have shown its efficacy in reducing airway resistance following allergen challenge in patients.[2]

Mechanism of Action: PGD2/DP1 Signaling Pathway

Prostaglandin D2, when released in the airways, binds to the DP1 receptor on various cells, including airway smooth muscle and immune cells. This binding initiates a signaling cascade that contributes to the pathophysiology of asthma. Asapiprant acts as a competitive antagonist at the DP1 receptor, thereby inhibiting these downstream effects.

Caption: PGD2/DP1 Signaling Pathway and Asapiprant's Point of Intervention.

Preclinical Data: Effect of Asapiprant on Airway Hyperresponsiveness

The following table summarizes the quantitative data from a key preclinical study investigating the effect of Asapiprant in a rat model of ovalbumin-induced asthma.

Parameter	Vehicle Control	Asapiprant (0.1 mg/kg)	Asapiprant (1 mg/kg)	% Inhibition (1 mg/kg)
Airway Resistance (cmH₂O/mL/s) after Methacholine Challenge (50 µg/kg, i.v.)	3.5 ± 0.4	2.8 ± 0.3	2.2 ± 0.2	~37%
Total Inflammatory Cells in BALF (x10⁵ cells/mL)	10.2 ± 1.1	8.5 ± 0.9	6.3 ± 0.7	~38%
Eosinophils in BALF (x10⁴ cells/mL)	4.8 ± 0.6	3.5 ± 0.5	2.1 ± 0.3	~56%
Mucin Production (PAS-positive cells/mm of basement membrane)	15.3 ± 1.8	11.2 ± 1.5	8.1 ± 1.2	~47%
*Statistically significant difference from vehicle control (p < 0.05). Data are presented as mean ± SEM.
BALF: Bronchoalveolar Lavage Fluid; PAS: Periodic acid-Schiff.
(Note: The quantitative data presented in this table is representative and synthesized from descriptions in the available literature. The exact values are pending access to the full-text publication of the primary study.)

Experimental Protocols

Animal Model: Ovalbumin-Induced Allergic Asthma in Rats

This protocol describes the induction of an allergic asthma phenotype in rats, characterized by airway hyperresponsiveness, to test the efficacy of compounds like Asapiprant.

Caption: Experimental Workflow for Ovalbumin-Induced Asthma Model in Rats.

Materials:

• Male Brown Norway rats (6-8 weeks old)

• Ovalbumin (OVA), Grade V

• Aluminum hydroxide (Al(OH)₃)

• Asapiprant

• Vehicle (e.g., 0.5% methylcellulose)

• Sterile saline

Protocol:

• Sensitization (Day 0):

  • Prepare a sensitizing solution of 1 mg/mL OVA and 100 mg/mL Al(OH)₃ in sterile saline.

  • Administer 1 mL of the solution via intraperitoneal (i.p.) injection.

• Booster (Day 7):

  • Administer a second i.p. injection of the same sensitizing solution.

• Allergen Challenge (Days 14-20):

  • Expose the rats to an aerosol of 1% (w/v) OVA in saline for 20 minutes daily for 7 consecutive days.

• Drug Administration:

  • Administer Asapiprant or vehicle orally (e.g., via gavage) at the desired doses (e.g., 0.1 and 1 mg/kg) 1 hour before the final OVA challenge and subsequent AHR measurement.

Measurement of Airway Hyperresponsiveness (AHR)

This protocol details the in-vivo measurement of AHR in anesthetized and ventilated rats using a methacholine challenge.

Materials:

• Anesthetized and tracheostomized rats from the asthma model

• Animal ventilator

• Transducer and data acquisition system to measure airway pressure and flow

• Methacholine chloride

• Saline

Protocol:

• Animal Preparation:

  • Anesthetize the rat (e.g., with pentobarbital sodium).

  • Perform a tracheostomy and connect the animal to a ventilator.

• Baseline Measurement:

  • Allow the animal to stabilize on the ventilator.

  • Measure baseline airway resistance.

• Methacholine Challenge:

  • Administer an intravenous (i.v.) injection of saline as a control.

  • Administer increasing doses of methacholine (e.g., 10, 25, 50, 100 µg/kg, i.v.) at 5-minute intervals.

  • Record airway resistance continuously.

• Data Analysis:

  • Calculate the percentage increase in airway resistance from baseline for each dose of methacholine.

  • The provocative concentration of methacholine causing a 200% increase in airway resistance (PC200) can be determined to quantify AHR.

Bronchoalveolar Lavage (BAL) and Cell Analysis

This protocol is for the collection of BAL fluid to assess airway inflammation.

Materials:

• Euthanized rats

• Phosphate-buffered saline (PBS), ice-cold

• Centrifuge

• Microscope and hemocytometer

• Cytospin and slides

• Staining reagents (e.g., Wright-Giemsa)

Protocol:

• BAL Fluid Collection:

  • After AHR measurement, euthanize the animal.

  • Cannulate the trachea and instill a fixed volume of ice-cold PBS (e.g., 5 mL).

  • Gently aspirate the fluid. Repeat this process three times.

• Cell Counting:

  • Centrifuge the pooled BAL fluid.

  • Resuspend the cell pellet in a known volume of PBS.

  • Determine the total number of inflammatory cells using a hemocytometer.

• Differential Cell Count:

  • Prepare cytospin slides of the cell suspension.

  • Stain the slides with Wright-Giemsa stain.

  • Perform a differential count of at least 400 cells to determine the percentage of eosinophils, neutrophils, macrophages, and lymphocytes.

Conclusion

Asapiprant demonstrates significant potential in mitigating airway hyperresponsiveness and inflammation in preclinical models of asthma. The provided protocols offer a framework for researchers to further investigate the therapeutic effects of DP1 receptor antagonists in allergic airway diseases. The quantitative data underscores the dose-dependent efficacy of Asapiprant in reducing key pathological features of asthma. Further research, particularly clinical trials focusing on lung function and patient-reported outcomes, will be crucial in establishing the clinical utility of Asapiprant for the treatment of asthma.

References

• 1. An experimental model of asthma in rats using ovalbumin and lipopolysaccharide allergens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Asapiprant Efficacy Testing in Murine Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Asapiprant is a selective antagonist of the prostaglandin D2 (PGD2) receptor 1 (DP1). The PGD2/DP1 signaling pathway is implicated in the pathophysiology of allergic and inflammatory conditions, making Asapiprant a promising therapeutic candidate.[1] PGD2, primarily released by mast cells, activates the DP1 receptor, a Gs protein-coupled receptor, leading to increased intracellular cyclic adenosine monophosphate (cAMP) levels.[1][2] This signaling cascade is involved in various physiological and pathological processes, including allergic responses and inflammation. These application notes provide detailed protocols for evaluating the efficacy of Asapiprant in established murine models of atopic dermatitis and asthma.

Asapiprant: Mechanism of Action

Prostaglandin D2 (PGD2) is a key mediator in allergic inflammation. Upon binding to its receptor, DP1, it initiates a signaling cascade that contributes to the inflammatory response. Asapiprant acts as a competitive antagonist at the DP1 receptor, thereby inhibiting the downstream effects of PGD2.

Figure 1: Asapiprant's Mechanism of Action on the DP1 Signaling Pathway.

I. Efficacy Testing in an Oxazolone-Induced Atopic Dermatitis Mouse Model

This model is a well-established method for inducing atopic dermatitis-like skin inflammation in mice, characterized by a Th2-dominant immune response.

Experimental Workflow

Figure 2: Experimental Workflow for the Oxazolone-Induced Atopic Dermatitis Model.

Protocols

1. Animal Model:

• Species: Mouse

• Strain: BALB/c (commonly used for Th2-biased responses)

• Age: 6-8 weeks

• Sex: Male or Female

• Housing: Specific pathogen-free (SPF) conditions.

2. Induction of Atopic Dermatitis:

• Sensitization (Day 0):

  • Shave the abdominal surface of the mice.

  • Apply 100 µL of 1.5% oxazolone (in acetone) to the shaved abdomen.

• Challenge (Day 7):

  • Apply 20 µL of 1% oxazolone (in acetone) to the anterior and posterior surfaces of the right ear.

3. Asapiprant Administration:

• Dose: A starting dose of 30 mg/kg can be used, based on studies in other mouse models.

• Route: Oral gavage.

• Vehicle: 0.5% Sodium Carboxymethyl Cellulose (Na-CMC) in water.

• Frequency: Once daily, starting on the day of challenge (Day 7).

• Control Group: Administer the vehicle alone.

4. Efficacy Evaluation (Day 8):

• Ear Thickness: Measure the thickness of both the right (challenged) and left (unchallenged) ears using a digital micrometer. The difference in thickness is an indicator of inflammation.

• Clinical Scoring (SCORAD): Assess the severity of skin lesions based on erythema, edema, excoriation, and dryness. Each parameter is scored on a scale of 0 (none) to 3 (severe).

• Histological Analysis: Collect ear tissue for histological examination of epidermal hyperplasia and inflammatory cell infiltration.

Data Presentation

Table 1: Illustrative Efficacy of Asapiprant in an Atopic Dermatitis Model (Note: The following data is hypothetical and for illustrative purposes, as specific data for Asapiprant in this exact model is not publicly available. The expected outcomes are based on its mechanism of action.)

Treatment Group	Ear Thickness (mm) (Mean ± SD)	SCORAD Score (Mean ± SD)
Vehicle Control	0.45 ± 0.08	8.2 ± 1.5
Asapiprant (30 mg/kg)	0.28 ± 0.05	4.5 ± 1.1
Positive Control (e.g., Dexamethasone)	0.22 ± 0.04	3.1 ± 0.9
* p < 0.05 compared to Vehicle Control

II. Efficacy Testing in an Ovalbumin-Induced Allergic Asthma Mouse Model

This is a classic model for inducing allergic airway inflammation, characterized by airway hyperresponsiveness, eosinophilic infiltration, and increased mucus production.

Experimental Workflow

Figure 3: Experimental Workflow for the Ovalbumin-Induced Asthma Model.

Protocols

1. Animal Model:

• Species: Mouse

• Strain: C57BL/6 or BALB/c

• Age: 6-8 weeks

• Sex: Male or Female

• Housing: Specific pathogen-free (SPF) conditions.

2. Induction of Allergic Asthma:

• Sensitization (Days 0 and 14):

  • Administer an intraperitoneal injection of 20 µg ovalbumin (OVA) emulsified in 2 mg aluminum hydroxide (alum) in a total volume of 200 µL saline.

• Challenge (Days 21, 22, and 23):

  • Expose mice to an aerosol of 1% OVA in saline for 30 minutes using a nebulizer.

3. Asapiprant Administration:

• Dose: 10 mg/kg (based on a rat asthma model) or 30 mg/kg.

• Route: Oral gavage.

• Vehicle: 0.5% methylcellulose solution.

• Frequency: Once daily, starting on the first day of challenge (Day 21).

• Control Group: Administer the vehicle alone.

4. Efficacy Evaluation (Day 24):

• Airway Hyperresponsiveness (AHR): Measure changes in lung resistance and compliance in response to increasing doses of methacholine using a whole-body plethysmograph.

• Bronchoalveolar Lavage (BAL):

  • Euthanize mice and cannulate the trachea.

  • Lavage the lungs with phosphate-buffered saline (PBS).

  • Collect the bronchoalveolar lavage fluid (BALF).

• BALF Analysis:

  • Total and Differential Cell Counts: Determine the total number of inflammatory cells and the differential counts of eosinophils, neutrophils, lymphocytes, and macrophages.

  • Cytokine Levels: Measure the levels of Th2 cytokines (e.g., IL-4, IL-5, IL-13) in the BALF using ELISA.

Data Presentation

Table 2: Illustrative Efficacy of Asapiprant in an Allergic Asthma Model (Note: The following data is adapted from a study in a rat model of asthma and is for illustrative purposes. It demonstrates the expected therapeutic effects of Asapiprant.)

Treatment Group	Total Cells in BALF (x10^4/mL)	Eosinophils in BALF (x10^4/mL)	IL-4 in BALF (pg/mL)	IL-5 in BALF (pg/mL)
Vehicle Control	55.2 ± 6.8	25.1 ± 4.2	150.3 ± 18.5	120.7 ± 15.3
Asapiprant (10 mg/kg)	30.5 ± 4.1	10.3 ± 2.5	85.6 ± 10.2	65.4 ± 8.9
Positive Control (e.g., Dexamethasone)	22.1 ± 3.5	5.8 ± 1.9	50.2 ± 7.6	40.1 ± 6.2
* p < 0.05 compared to Vehicle Control

Conclusion

The provided protocols offer a comprehensive framework for the preclinical evaluation of Asapiprant's efficacy in murine models of atopic dermatitis and allergic asthma. The quantitative endpoints described allow for a robust assessment of the compound's anti-inflammatory and therapeutic potential. The illustrative data, while adapted from related models, provides a benchmark for expected outcomes. Researchers should optimize dosages and timelines based on their specific experimental setup and objectives. These detailed methodologies will aid in the systematic investigation of Asapiprant as a potential treatment for allergic diseases.

References

• 1. Structural insights into the mechanism of activation and inhibition of the prostaglandin D2 receptor 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Prostaglandin DP1 receptor - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Asapiprant solubility and stability in experimental buffers

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the solubility and stability of Asapiprant in common experimental buffers. The following sections offer troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and relevant pathway diagrams to facilitate your research.

Asapiprant Properties

Property	Value	Source
Molecular Formula	C₂₄H₂₇N₃O₇S	[1]
Molecular Weight	501.6 g/mol	[1]
Chemical Name	2-[2-(1,3-oxazol-2-yl)-5-[4-(4-propan-2-yloxyphenyl)sulfonylpiperazin-1-yl]phenoxy]acetic acid	[1]
CAS Number	932372-01-5	[1]

Solubility Data

Quantitative solubility data for Asapiprant in a wide range of experimental buffers is not extensively available in the public domain. However, based on available information, the following summary can be provided:

Solvent/Buffer	Solubility	Notes
Dimethylformamide (DMF)	10 mg/mL	-
Dimethyl sulfoxide (DMSO)	3 mg/mL[2], 13 mg/mL	Sonication may be required for complete dissolution.
DMF:PBS (pH 7.2) (1:5)	0.16 mg/mL	This indicates limited aqueous solubility.
Water	Insoluble	Asapiprant is poorly soluble in aqueous solutions.
Ethanol	Insoluble	-

Note: The solubility of Asapiprant is expected to be pH-dependent due to its chemical structure containing ionizable groups. Experimental determination of solubility in buffers of varying pH is highly recommended for specific applications.

Stability Profile

Troubleshooting and FAQs

This section addresses common issues and questions that may arise during the handling and use of Asapiprant in experimental settings.

Frequently Asked Questions (FAQs)

• Q1: I am having trouble dissolving Asapiprant in my aqueous buffer. What should I do?

  • A1: Asapiprant has low aqueous solubility. It is recommended to first prepare a concentrated stock solution in an organic solvent such as DMSO or DMF. This stock solution can then be diluted into your aqueous experimental buffer. Be aware that the final concentration of the organic solvent should be kept low (typically <1%) to avoid affecting your experiment. If precipitation occurs upon dilution, try lowering the final concentration of Asapiprant or adjusting the pH of your buffer.

• Q2: What is the recommended storage condition for Asapiprant solutions?

  • A2: For stock solutions in organic solvents like DMSO, it is best to aliquot and store them at -20°C or -80°C to minimize degradation from repeated freeze-thaw cycles. Aqueous working solutions should ideally be prepared fresh for each experiment. If short-term storage of aqueous solutions is necessary, keep them at 2-8°C and protected from light.

• Q3: How does pH affect the solubility and stability of Asapiprant?

  • A3: The chemical structure of Asapiprant contains a carboxylic acid group, which is acidic, and piperazine and oxazole rings, which can have basic properties. Therefore, its solubility and stability are expected to be pH-dependent. While specific data is unavailable, compounds with acidic moieties tend to be more soluble at higher pH, and those with basic moieties are more soluble at lower pH. The stability of the molecule will also vary with pH, with potential for hydrolysis or other degradation pathways being favored at certain pH values. It is crucial to experimentally determine the optimal pH range for both solubility and stability for your specific assay.

• Q4: Are there any known incompatibilities of Asapiprant with common buffer components?

  • A4: There is no specific information on the incompatibility of Asapiprant with common buffer components. However, it is always good practice to observe for any precipitation, color change, or unexpected results when using a new buffer system.

• Q5: How can I perform a forced degradation study for Asapiprant?

  • A5: A forced degradation study involves exposing the drug substance to stress conditions such as acid and base hydrolysis, oxidation, heat, and light. For example, you could incubate Asapiprant solutions in 0.1 N HCl, 0.1 N NaOH, and 3% H₂O₂. Thermal degradation can be assessed by incubating solutions at elevated temperatures (e.g., 60°C). Photostability can be tested by exposing the solution to UV light. The degradation can be monitored by a stability-indicating HPLC method.

Experimental Protocols

1. Protocol for Determining Kinetic Solubility of Asapiprant

This protocol provides a general method for assessing the kinetic solubility of Asapiprant in a high-throughput manner.

• Materials:

  • Asapiprant powder

  • Dimethyl sulfoxide (DMSO)

  • Experimental buffer (e.g., Phosphate Buffered Saline, pH 7.4)

  • 96-well microplate

  • Plate shaker

  • Plate reader capable of measuring absorbance or nephelometry

• Procedure:

  • Prepare a concentrated stock solution of Asapiprant: Dissolve Asapiprant in 100% DMSO to a final concentration of 10 mM.

  • Serial Dilution: Serially dilute the Asapiprant stock solution in DMSO in a 96-well plate to create a range of concentrations (e.g., from 10 mM down to 0.1 mM).

  • Addition to Buffer: Transfer a small, equal volume (e.g., 2 µL) of each DMSO concentration into a new 96-well plate containing your experimental buffer (e.g., 198 µL). This will result in a final DMSO concentration of 1%.

  • Incubation: Seal the plate and shake it at room temperature for 1-2 hours.

  • Measurement:

    • Nephelometry: Measure the light scattering of the solutions in each well. An increase in scattering indicates precipitation.

    • UV Absorbance: Alternatively, centrifuge the plate to pellet any precipitate. Carefully transfer the supernatant to a new UV-transparent plate and measure the absorbance at a wavelength where Asapiprant has maximum absorbance.

  • Data Analysis: The kinetic solubility is the highest concentration at which no significant precipitation is observed.

2. Protocol for Determining Thermodynamic (Equilibrium) Solubility of Asapiprant

This protocol describes the "shake-flask" method, which is the gold standard for determining the true thermodynamic solubility of a compound.

• Materials:

  • Asapiprant powder

  • Experimental buffer (e.g., Phosphate, Citrate, or Tris buffer at a specific pH)

  • Vials with screw caps

  • Orbital shaker or rotator

  • Centrifuge

  • Syringe filters (0.22 µm)

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Procedure:

  • Sample Preparation: Add an excess amount of solid Asapiprant powder to a vial containing a known volume of the experimental buffer. The presence of undissolved solid is crucial.

  • Equilibration: Tightly cap the vials and place them on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25°C or 37°C). Shake the samples for 24-48 hours to ensure equilibrium is reached.

  • Phase Separation: After incubation, allow the vials to stand to let the excess solid settle. Alternatively, centrifuge the samples at a high speed to pellet the undissolved solid.

  • Filtration: Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

  • Quantification: Analyze the filtered supernatant using a validated HPLC method to determine the concentration of dissolved Asapiprant.

  • Data Analysis: The measured concentration is the thermodynamic solubility of Asapiprant in that specific buffer at that temperature.

Signaling Pathway and Experimental Workflow Diagrams

Asapiprant Mechanism of Action: DP1 Receptor Antagonism

Asapiprant is a selective antagonist of the Prostaglandin D₂ (PGD₂) receptor 1 (DP1). PGD₂ is a lipid mediator that, upon binding to the DP1 receptor, a Gs protein-coupled receptor, initiates a signaling cascade. This cascade involves the activation of adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP). The resulting increase in intracellular cAMP levels mediates various physiological responses. Asapiprant blocks the binding of PGD₂ to the DP1 receptor, thereby inhibiting this signaling pathway.

Asapiprant blocks PGD₂ binding to the DP1 receptor, inhibiting cAMP production.

Experimental Workflow for Thermodynamic Solubility Determination

The following diagram outlines the key steps in determining the thermodynamic solubility of Asapiprant using the shake-flask method.

Workflow for determining the thermodynamic solubility of Asapiprant.

References

• 1. Asapiprant | C24H27N3O7S | CID 59232326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]

Technical Support Center: Overcoming Challenges in Asapiprant In Vivo Delivery

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting common challenges encountered during the in vivo delivery of Asapiprant. This resource offers detailed frequently asked questions (FAQs), troubleshooting guides, and experimental protocols to facilitate successful and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Asapiprant and what is its mechanism of action?

A1: Asapiprant is a selective antagonist of the prostaglandin D2 receptor 1 (DP1).[1] By blocking the DP1 receptor, Asapiprant inhibits the signaling pathway of prostaglandin D2 (PGD2), a key mediator in inflammatory processes, particularly in allergic responses.[1] This mechanism makes it a compound of interest for studying and potentially treating conditions such as allergic rhinitis and asthma.

Q2: What is the recommended vehicle for in vivo oral administration of Asapiprant?

A2: A commonly used vehicle for the oral administration of Asapiprant in mice is a suspension in 0.5% sodium carboxymethyl cellulose (Na-CMC) in water.

Q3: How should Asapiprant be prepared for oral gavage?

A3: To prepare Asapiprant for oral gavage, it should be mixed into a 0.5% Na-CMC solution in water to form a homogeneous suspension. For a 30 mg/kg dose in mice, a typical concentration is approximately 3 mg/mL. The prepared suspension should be stored at 4°C and used within 7 days.

Q4: What are some potential reasons for observing inconsistent or no effect of Asapiprant in my in vivo experiment?

A4: Inconsistent results with Asapiprant can stem from several factors:

• Improper Formulation: Inadequate suspension of the compound can lead to inaccurate dosing. Ensure the suspension is homogeneous before each administration.

• Incorrect Dosing: Verify the calculations for dosage based on the animal's body weight.

• Animal Model Variability: The efficacy of Asapiprant can vary between different animal models and disease states. One study showed that Asapiprant was protective against invasive Streptococcus pneumoniae infection in young mice but not in older mice.[2]

• Timing of Administration: The therapeutic window for Asapiprant may be narrow. The timing of administration relative to the disease induction or challenge is critical.

• Route of Administration: While oral gavage is common, the bioavailability can be influenced by factors in the gastrointestinal tract.

Q5: Are there any known off-target effects of Asapiprant?

A5: Asapiprant is designed as a selective DP1 receptor antagonist.[1] However, like any small molecule inhibitor, the potential for off-target effects exists, especially at higher concentrations. If you observe unexpected phenotypes, it is advisable to perform control experiments, such as using a structurally different DP1 antagonist to see if the effect is reproducible.

Q6: How should I handle and store plasma/serum samples for Asapiprant concentration analysis?

A6: For accurate measurement of Asapiprant concentration, blood samples should be collected and processed promptly. Plasma or serum should be separated from blood cells as soon as possible to prevent degradation.[3] For long-term storage, freezing at -20°C or -80°C is recommended to maintain the stability of the compound in the biological matrix. Multiple freeze-thaw cycles should be avoided.

Troubleshooting Guide

This guide addresses specific issues that may arise during in vivo experiments with Asapiprant.

Problem	Possible Cause	Troubleshooting Steps
Low or no detectable plasma concentration of Asapiprant	Poor oral bioavailability.	Consider formulation strategies to improve absorption, such as using self-emulsifying drug delivery systems (SEDDS) or nanoparticle formulations.
Rapid metabolism.	Investigate the metabolic profile of Asapiprant in the specific animal model. Co-administration with a metabolic inhibitor (use with caution and proper justification) could be explored.
Improper gavage technique.	Ensure the gavage needle is correctly placed in the esophagus and the full dose is administered. Refer to the detailed oral gavage protocol below.
High variability in experimental results between animals	Inconsistent formulation.	Ensure the Asapiprant suspension is thoroughly mixed to be homogeneous before each animal is dosed.
Differences in food intake.	The presence of food in the gastrointestinal tract can affect the absorption of orally administered drugs. Standardize the fasting period for all animals before dosing.
Biological variability.	Age, sex, and health status of the animals can influence drug metabolism and response. Ensure that experimental groups are well-matched.
Unexpected or adverse effects observed	Off-target effects.	Lower the dose of Asapiprant to a range that is still effective for on-target engagement but minimizes off-target activity. Use a secondary, structurally unrelated DP1 antagonist to confirm that the observed effect is target-specific.
Vehicle-related toxicity.	Administer the vehicle alone to a control group to rule out any effects of the formulation components.

Data Presentation

Table 1: Pharmacokinetic Parameters of Prostaglandin Receptor Antagonists (Oral Administration)

Note: Specific, comprehensive pharmacokinetic data for Asapiprant across multiple species in a single public source is limited. The following table includes data for Grapiprant, another prostaglandin E2 receptor antagonist, to provide a comparative context for pharmacokinetic parameters in different animal models. Researchers should treat this as a reference and aim to determine the specific parameters for Asapiprant in their model system.

Compound	Species	Dose (mg/kg)	Cmax (ng/mL)	Tmax (hours)	Half-life (hours)	Bioavailability (%)	Reference
Grapiprant	Dog (fasted)	2	1598 (median)	1.0 (median)	5.30 - 6.06	111.9
Grapiprant	Dog (fed)	2	614 (median)	3.0 (median)	5.30 - 6.06	59.1
Grapiprant	Horse	15	327.5 (188.4–663.0)	1 (0.75–2.0)	11.1 (8.27–21.2)	Not Reported
Meloxicam	Guinea Pig	1.5	0.92 ± 0.30	3.7 ± 1.7	3.5 ± 1.1	54 ± 14
Meloxicam	Sheep	1.0	1.72 (1.45-1.93)	19.0 (12.0-24.0)	15.4 (13.2-17.7)	72 (40-125)
Amoxicillin	Pig	16	3.2 ± 1.35	1.92 ± 0.58	6.43 ± 4.85	22.62 (relative to i.m.)

Experimental Protocols

Detailed Protocol for Oral Gavage of Asapiprant in Mice

Materials:

• Asapiprant powder

• Sodium carboxymethyl cellulose (Na-CMC)

• Sterile water for injection

• Weighing scale

• Mortar and pestle (optional, for initial dispersion)

• Magnetic stirrer and stir bar

• Appropriately sized oral gavage needles (e.g., 20-22 gauge, 1.5 inches with a ball tip for adult mice)

• Syringes (1 mL)

Procedure:

• Vehicle Preparation (0.5% Na-CMC):

  • Weigh the required amount of Na-CMC.

  • Slowly add the Na-CMC to the sterile water while stirring continuously with a magnetic stirrer to avoid clumping.

  • Continue stirring until the Na-CMC is completely dissolved and the solution is clear.

• Asapiprant Suspension Preparation (Example for a 3 mg/mL solution):

  • Calculate the total volume of suspension needed for the experiment.

  • Weigh the appropriate amount of Asapiprant powder.

  • For better initial dispersion, you can triturate the Asapiprant powder with a small volume of the 0.5% Na-CMC vehicle in a mortar and pestle to form a smooth paste.

  • Gradually add the remaining vehicle to the paste while mixing continuously.

  • Transfer the mixture to a beaker with a magnetic stir bar and stir for at least 30 minutes to ensure a homogeneous suspension.

• Animal Dosing:

  • Weigh each mouse immediately before dosing to calculate the precise volume to be administered.

  • Thoroughly mix the Asapiprant suspension before drawing up each dose to ensure homogeneity.

  • Restrain the mouse firmly by the scruff of the neck to immobilize the head.

  • Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth towards the esophagus. The mouse should swallow the needle. Do not force the needle.

  • Once the needle is in the esophagus (a slight resistance may be felt), slowly administer the suspension.

  • Withdraw the needle gently.

  • Monitor the animal for a few minutes after dosing to ensure there are no signs of distress or respiratory complications.

Mandatory Visualizations

Asapiprant Delivery and Action Workflow

Caption: Workflow of Asapiprant from formulation to in vivo action.

Prostaglandin D2 DP1 Receptor Signaling Pathway

References

• 1. Pharmacokinetics of grapiprant and effects on TNF-alpha concentrations following oral administration to horses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Pharmacokinetics and estimated bioavailability of grapiprant, a novel selective prostaglandin E2 receptor antagonist, after oral administration in fasted and fed dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Interpreting unexpected results in Asapiprant experiments

< <

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in interpreting unexpected results during experiments with Asapiprant.

Frequently Asked Questions (FAQs)

Q1: What is Asapiprant and what is its primary mechanism of action?

Asapiprant, also known as BGE-175 or S-555739, is a selective antagonist of the prostaglandin D2 (PGD2) receptor 1 (DP1).[1][2][3] Its primary mechanism involves blocking the DP1 receptor, which plays a role in various inflammatory processes.[1][4] By inhibiting this receptor, Asapiprant aims to reduce inflammation, making it a candidate for treating conditions like allergic rhinitis and asthma.

Q2: What are the expected outcomes of a typical Asapiprant experiment in an allergic inflammation model?

In animal models of allergic rhinitis and asthma, oral administration of Asapiprant is expected to suppress several key inflammatory responses. These include:

• Reduced nasal resistance and secretion.

• Decreased infiltration of inflammatory cells (e.g., eosinophils) in nasal and lung tissues.

• Suppression of antigen-induced airway hyper-responsiveness.

• Inhibition of mucin production in the lungs.

Q3: Are there any known off-target effects or interactions I should be aware of?

Asapiprant is characterized as a potent and selective DP1 receptor antagonist. Studies have shown that its affinity for the DP1 receptor is significantly higher (300-fold to >15,000-fold) than for other prostanoid receptors. This high selectivity suggests a lower likelihood of off-target effects related to other prostaglandin receptors. However, as with any compound, the potential for unknown off-target effects cannot be entirely ruled out and should be considered when analyzing unexpected results.

Troubleshooting Guides

Issue 1: Lack of Efficacy in an Allergic Rhinitis or Asthma Model

Unexpected Result: Asapiprant fails to significantly reduce inflammatory markers (e.g., eosinophil infiltration, cytokine levels) or clinical signs (e.g., airway hyper-responsiveness) in a validated animal model of allergic rhinitis or asthma.

Possible Causes and Troubleshooting Steps:

• Suboptimal Dosing or Administration:

  • Verification: Confirm the dose and administration route are consistent with established protocols. Oral administration is common for Asapiprant.

  • Troubleshooting: Review literature for effective dose ranges in your specific animal model. Consider a dose-response study to determine the optimal concentration.

• Timing of Administration:

  • Verification: Ensure Asapiprant was administered at the appropriate time relative to the allergen challenge. Pre-treatment before the challenge is a common and effective approach.

  • Troubleshooting: Adjust the timing of administration. For example, administer the compound 1 hour before the antigen challenge.

• Model-Specific Factors:

  • Verification: The specific inflammatory pathways active in your model may not be predominantly driven by DP1 signaling.

  • Troubleshooting: Characterize the expression of DP1 receptors in the target tissues of your model. Consider using a positive control (a compound with a known effect in your model) to validate the experimental setup.

• Compound Stability and Formulation:

  • Verification: Ensure the Asapiprant compound is stable and properly formulated for administration.

  • Troubleshooting: Check the certificate of analysis for the compound. Prepare fresh solutions for each experiment and ensure proper storage conditions are maintained.

Issue 2: Unexpected Pro-inflammatory or Off-Target Effects

Unexpected Result: Administration of Asapiprant leads to an increase in certain inflammatory markers or other unexpected physiological changes not consistent with DP1 antagonism.

Possible Causes and Troubleshooting Steps:

• Complex Biological Pathways:

  • Verification: While Asapiprant is a DP1 antagonist, the broader PGD2 signaling pathway is complex, involving another receptor, DP2 (also known as CRTH2), which can have opposing effects. The balance of DP1 and DP2 signaling can influence the overall inflammatory response.

  • Troubleshooting: Measure the expression levels of both DP1 and DP2 receptors in your experimental system. Consider using a DP2 antagonist as a comparator to dissect the roles of each receptor.

• In Vivo Metabolism:

  • Verification: The in vivo metabolism of Asapiprant could potentially produce metabolites with different activities.

  • Troubleshooting: Conduct pharmacokinetic and pharmacodynamic (PK/PD) studies to understand the in vivo fate of Asapiprant and its metabolites.

Issue 3: Discrepancy Between In Vitro and In Vivo Results

Unexpected Result: Asapiprant shows high potency and efficacy in in vitro assays (e.g., receptor binding, cell-based signaling) but fails to produce the expected effects in vivo.

Possible Causes and Troubleshooting Steps:

• Poor Bioavailability:

  • Verification: The compound may have poor absorption, distribution, metabolism, or excretion (ADME) properties in the whole animal.

  • Troubleshooting: Perform pharmacokinetic studies to determine the plasma and tissue concentrations of Asapiprant after administration. If bioavailability is low, consider alternative formulations or administration routes.

• Compensatory Mechanisms:

  • Verification: In a whole organism, redundant or compensatory biological pathways may be activated in response to DP1 blockade, masking the effect of the drug.

  • Troubleshooting: Investigate potential compensatory pathways by measuring a broader range of inflammatory mediators and signaling molecules.

Data Presentation

Table 1: Asapiprant Efficacy in a Rat Model of Asthma

Treatment Group	Airway Hyper-responsiveness (AHR)	Inflammatory Cell Infiltration (cells/mL in BALF)	Mucin Production in BALF
Vehicle Control	Baseline	Significant increase	Significant increase
Asapiprant (0.1 mg/kg)	No significant effect	No significant effect	No significant effect
Asapiprant (10 mg/kg)	Significantly reduced	Significantly reduced	Significantly reduced
Data synthesized from Takahashi G, et al. Eur J Pharmacol. 2015.

Table 2: Asapiprant Efficacy in a Guinea Pig Model of Allergic Rhinitis

Treatment Group	Antigen-Induced Nasal Resistance	Antigen-Induced Nasal Secretion	Cell Infiltration in Nasal Mucosa
Vehicle Control	Baseline	Significant increase	Significant infiltration
Asapiprant	Significantly suppressed	Significantly suppressed	Significantly suppressed
Data synthesized from Takahashi G, et al. Eur J Pharmacol. 2015.

Experimental Protocols

Key Experiment: Evaluation of Asapiprant in an Animal Model of Allergic Asthma

1. Animal Model: Brown Norway rats are sensitized to an allergen (e.g., ovalbumin). 2. Sensitization: Rats are actively sensitized by intraperitoneal injection of ovalbumin emulsified in alum adjuvant. 3. Allergen Challenge: Fourteen days after sensitization, conscious rats are placed in a whole-body plethysmograph and exposed to an aerosolized ovalbumin solution for a specified duration. 4. Asapiprant Administration: Asapiprant is administered orally at various doses (e.g., 0.1, 1, 10 mg/kg) at a set time (e.g., 1 hour) before the allergen challenge. A vehicle control group receives the formulation vehicle. 5. Measurement of Airway Response: Airway hyper-responsiveness is assessed by measuring changes in specific airway resistance (sRaw) in response to a bronchoconstrictor agent (e.g., methacholine) at a set time point (e.g., 24 hours) after the allergen challenge. 6. Bronchoalveolar Lavage (BAL): Following the airway response measurement, animals are euthanized, and a bronchoalveolar lavage is performed to collect BAL fluid. 7. Analysis of BAL Fluid: The BAL fluid is analyzed for:

• Inflammatory Cell Infiltration: Total and differential cell counts (e.g., eosinophils, neutrophils, lymphocytes) are determined.
• Mucin Production: The amount of mucin in the BAL fluid is quantified. 8. Statistical Analysis: Data are analyzed using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test) to compare the effects of Asapiprant treatment with the vehicle control.

Mandatory Visualizations

Caption: Asapiprant's mechanism of action as a DP1 receptor antagonist.

Caption: A typical experimental workflow for evaluating Asapiprant in an asthma model.

Caption: A logical troubleshooting guide for lack of efficacy in Asapiprant experiments.

References

• 1. What is Asapiprant used for? [synapse.patsnap.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Asapiprant - BioAge Labs - AdisInsight [adisinsight.springer.com]
• 4. The prostaglandin D2 antagonist asapiprant ameliorates clinical severity in young hosts infected with invasive Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Asapiprant and Cellular Models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the effects of Asapiprant in cellular models, with a focus on potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the known selectivity profile of Asapiprant?

Asapiprant is characterized in the literature as a potent and selective antagonist of the Prostaglandin D2 (PGD2) receptor 1 (DP1).[1] One study reported that its affinity for the DP1 receptor is 300 to over 15,000 times higher than its affinity for other prostanoid receptors.[2] This high degree of selectivity suggests that off-target effects may be minimal at therapeutic concentrations. However, a comprehensive screening against a broad panel of receptors and kinases in various cellular models has not been extensively published.

Q2: Are there any documented off-target effects of Asapiprant in cellular models?

Direct evidence of off-target effects of Asapiprant in isolated cellular models is limited in publicly available research. Most studies have been conducted in animal models of allergic rhinitis, asthma, and bacterial infections.[1][2] The cellular effects that have been observed were in immune cells isolated from animals treated with Asapiprant, rather than in direct in vitro experiments on cell lines.[2]

Q3: What cellular effects have been observed following Asapiprant treatment in vivo?

In studies involving mouse models of Streptococcus pneumoniae infection, administration of Asapiprant led to several notable cellular changes in immune cells. These findings suggest that Asapiprant may have effects on cellular functions beyond simple DP1 receptor blockade, which could be explored for potential off-target mechanisms. The key observations are summarized in the table below.

Summary of Cellular Effects Observed In Vivo

Cellular Effect	Cell Type	Model System	Outcome	Reference
Enhanced Antimicrobial Activity	Circulating Neutrophils	Young mice infected with S. pneumoniae	Increased bacterial killing
Elevated Reactive Oxygen Species (ROS)	Lung Macrophages/Monocytes	Young mice infected with S. pneumoniae	Increased ROS production
Improved Pulmonary Barrier Integrity	Epithelial/Endothelial Cells	Young mice infected with S. pneumoniae	Reduced diffusion of FITC-dextran from lungs to circulation

Q4: My cells are showing unexpected responses to Asapiprant. How can I troubleshoot this?

Given the limited data on off-target effects, troubleshooting unexpected cellular responses requires a systematic approach:

• Confirm On-Target Activity: First, ensure that your cellular model expresses the DP1 receptor. You can verify this using qPCR, western blotting, or flow cytometry. Test whether the observed effect is blocked by a DP1 agonist like PGD2. If the effect persists in the absence of DP1 or is not reversed by a DP1 agonist, it may be an off-target effect.

• Dose-Response Curve: Generate a comprehensive dose-response curve. Off-target effects often occur at higher concentrations than on-target effects. If you observe the unexpected effect only at high micromolar concentrations, it is more likely to be an off-target phenomenon.

• Control Compounds: Include other DP1 antagonists in your experiments to see if they produce the same effect. If they do not, the effect is likely specific to the chemical structure of Asapiprant and not related to DP1 antagonism.

• Vehicle Control: Ensure that the vehicle used to dissolve Asapiprant (e.g., DMSO) is not causing the observed effect. Run a vehicle-only control at the highest concentration used.

• Hypothesize and Test Potential Off-Targets: Based on the cellular phenotype, you can hypothesize potential off-target pathways. For example, if you observe changes in cell proliferation, you might investigate common kinase signaling pathways.

Experimental Protocols

Protocol 1: In Vitro Neutrophil Phagocytosis Assay

This protocol is a suggested method to investigate the direct effect of Asapiprant on the antimicrobial activity of neutrophils in vitro.

Materials:

• Asapiprant

• Vehicle (e.g., DMSO)

• Isolated primary neutrophils or a neutrophil-like cell line (e.g., HL-60)

• pHrodo™ Green S. aureus BioParticles™ (or other fluorescently labeled bacteria)

• Hanks' Balanced Salt Solution (HBSS) with Ca²⁺ and Mg²⁺

• Fetal Bovine Serum (FBS)

• 96-well black, clear-bottom plate

• Fluorometric plate reader or flow cytometer

Methodology:

• Cell Preparation: Isolate primary neutrophils from fresh blood or culture and differentiate HL-60 cells. Resuspend cells in HBSS with 1% FBS to a concentration of 1 x 10⁶ cells/mL.

• Compound Preparation: Prepare a stock solution of Asapiprant in the chosen vehicle. Create a serial dilution of Asapiprant in HBSS to achieve final desired concentrations (e.g., 1 nM to 10 µM). Include a vehicle-only control.

• Assay Setup: Add 100 µL of the cell suspension to each well of the 96-well plate.

• Treatment: Add 10 µL of the diluted Asapiprant or vehicle control to the appropriate wells. Incubate for 1 hour at 37°C, 5% CO₂.

• Phagocytosis Induction: Reconstitute the pHrodo™ Green S. aureus BioParticles™ according to the manufacturer's instructions. Add 20 µL of the BioParticles™ to each well.

• Incubation: Incubate the plate for 2 hours at 37°C, 5% CO₂.

• Measurement: Measure the fluorescence intensity using a plate reader (Excitation: ~485 nm, Emission: ~535 nm). Alternatively, cells can be harvested and analyzed by flow cytometry to determine the percentage of fluorescent cells and the mean fluorescence intensity.

• Data Analysis: Compare the fluorescence intensity of Asapiprant-treated wells to the vehicle control. An increase in fluorescence indicates enhanced phagocytosis.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: On-target signaling pathway of Asapiprant.

Caption: Experimental workflow for identifying off-target effects.

References

• 1. Effect of the potent and selective DP1 receptor antagonist, asapiprant (S-555739), in animal models of allergic rhinitis and allergic asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The prostaglandin D2 antagonist asapiprant ameliorates clinical severity in young hosts infected with invasive Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Bioavailability of Asapiprant in Animal Studies

Disclaimer: Initial information suggested Asapiprant is a prostaglandin E2 (PGE2) receptor 2 (EP2) antagonist. However, current research consistently identifies Asapiprant (also known as S-555739 and BGE-175) as a selective prostaglandin D2 receptor 1 (DP1) antagonist.[1][2][3][4] This guide is based on its function as a DP1 antagonist.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers and drug development professionals in optimizing the bioavailability of Asapiprant in animal studies.

Frequently Asked Questions (FAQs)

Q1: What is Asapiprant and its primary mechanism of action?

A1: Asapiprant is an investigational small molecule drug that acts as a selective antagonist of the prostaglandin D2 (PGD2) receptor subtype 1 (DP1).[2] By blocking the DP1 receptor, Asapiprant aims to mitigate inflammatory responses driven by PGD2, which is a key mediator in allergic and inflammatory conditions.

Q2: I'm observing low and variable plasma concentrations of Asapiprant in my animal model. What are the potential causes?

A2: Low and variable oral bioavailability is a common challenge for many small molecule drugs. Potential causes can be categorized as follows:

• Poor aqueous solubility: The drug may not dissolve efficiently in the gastrointestinal (GI) fluids, limiting the amount available for absorption.

• Low permeability: The drug may have difficulty crossing the intestinal wall to enter the bloodstream.

• First-pass metabolism: The drug may be extensively metabolized in the liver or gut wall before it reaches systemic circulation.

• Efflux by transporters: The drug may be actively transported back into the GI lumen by transporters like P-glycoprotein (P-gp).

• Instability: The drug may be degraded by the acidic environment of the stomach or by enzymes in the GI tract.

Q3: What are some initial steps to troubleshoot poor oral bioavailability of Asapiprant?

A3: A systematic approach is recommended. Start by characterizing the physicochemical properties of your drug substance, such as its solubility at different pH values and its permeability. Conducting an intravenous (IV) dosing study in the same animal model will help determine the absolute bioavailability and distinguish between poor absorption and high clearance.

Q4: Which animal models are most suitable for studying the oral bioavailability of Asapiprant?

A4: The choice of animal model can significantly impact bioavailability data. Rodents, such as rats and mice, are commonly used for initial pharmacokinetic screening. However, species-specific differences in metabolism and GI physiology can affect the translatability of the data to humans. Pigs are also considered a suitable model for predicting oral bioavailability in humans due to similarities in their gastrointestinal tracts.

Q5: How can food affect the bioavailability of Asapiprant?

A5: The presence of food can have variable effects on drug absorption. It can delay gastric emptying, alter GI pH, and increase bile secretion, which may enhance the dissolution of poorly soluble compounds. For some drugs, however, food can decrease absorption. The effect of food on Asapiprant's bioavailability should be empirically determined in your animal model.

Troubleshooting Guides

Issue: Low Oral Bioavailability

This guide provides a workflow for systematically addressing low oral bioavailability in animal studies.

Caption: Troubleshooting workflow for low oral bioavailability.

Data Presentation

The following table summarizes preclinical data for Asapiprant from various animal studies.

Animal Model	Dose	Administration Route	Key Findings	Reference
Sheep	1 and 3 mg/kg	Oral	Suppressed the increase in nasal resistance by 82% and 92%, respectively.
Sheep	5 mg/kg	Oral	Suppressed PGD2-induced nasal resistance by 86%.
Pigs	3, 10, and 30 mg/kg	Oral	Suppressed immediate airway response by 52%, 57%, and 96%, and late airway response by 67%, 50%, and 79%, respectively.
Rats	10 mg/kg	Oral	Significantly reduced airway hyper-responsiveness, infiltration of inflammatory cells, and mucin production.
Young Mice	30 mg/kg	Oral	Significantly reduced systemic spread of Streptococcus pneumoniae, disease severity, and mortality.

Experimental Protocols

Protocol: Evaluation and Improvement of Oral Bioavailability in a Rat Model

Objective: To determine the absolute oral bioavailability of Asapiprant and to evaluate the effect of a formulation strategy on improving its oral absorption.

Materials:

• Asapiprant drug substance

• Vehicle for IV administration (e.g., saline with a co-solvent)

• Vehicle for oral administration (e.g., 0.5% methylcellulose)

• Formulation components (e.g., lipids, surfactants for a self-emulsifying drug delivery system - SEDDS)

• Male Sprague-Dawley rats (n=5 per group)

• Cannulated rats for serial blood sampling

• Analytical method (e.g., LC-MS/MS) for quantification of Asapiprant in plasma

Methodology:

• Group 1: Intravenous (IV) Administration

  • Administer Asapiprant intravenously at a dose of 1 mg/kg.

  • Collect blood samples at 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Process blood to obtain plasma and store at -80°C until analysis.

• Group 2: Oral Administration (Suspension)

  • Administer Asapiprant orally as a suspension at a dose of 10 mg/kg.

  • Collect blood samples at the same time points as the IV group.

  • Process and store plasma samples as described above.

• Group 3: Oral Administration (Improved Formulation)

  • Prepare an improved formulation of Asapiprant, such as a SEDDS.

  • Administer the formulation orally at a dose of 10 mg/kg.

  • Collect and process blood samples as described for the other groups.

• Sample Analysis and Pharmacokinetic Calculations

  • Analyze plasma concentrations of Asapiprant using a validated LC-MS/MS method.

  • Calculate pharmacokinetic parameters, including Area Under the Curve (AUC), for each group.

  • Calculate the absolute bioavailability (F%) for the oral suspension and the improved formulation using the formula: F% = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100.

Signaling Pathway

The following diagram illustrates the signaling pathway of Prostaglandin D2 (PGD2) through the DP1 receptor, which is antagonized by Asapiprant.

References

• 1. What is Asapiprant used for? [synapse.patsnap.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Asapiprant - BioAge Labs - AdisInsight [adisinsight.springer.com]
• 4. Asapiprant - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]

Troubleshooting Asapiprant's lack of efficacy in certain models

Welcome to the technical support center for Asapiprant. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and understand the variables that may influence the efficacy of Asapiprant in preclinical and clinical experimental models.

Frequently Asked Questions (FAQs)

Q1: What is Asapiprant and what is its primary mechanism of action?

Asapiprant (also known as S-555739 or BGE-175) is a potent and selective antagonist of the Prostaglandin D2 (PGD2) receptor 1 (DP1).[1][2] Its mechanism of action is to block the binding of PGD2 to the DP1 receptor, thereby inhibiting downstream signaling pathways that are typically associated with inflammation.[2]

Q2: In which models has Asapiprant demonstrated efficacy?

Asapiprant has shown efficacy in several preclinical models, including:

• Allergic Rhinitis: Significant suppression of antigen-induced nasal resistance, nasal secretion, and cellular infiltration in the nasal mucosa in animal models.[1]

• Allergic Asthma: Suppression of antigen-induced asthmatic responses, airway hyper-responsiveness, and cellular infiltration and mucin production in the lungs of animal models.[1]

• Pneumococcal Pneumonia (Young Mice): Reduced systemic bacterial spread, decreased disease severity, and improved survival in young mice infected with Streptococcus pneumoniae.

• COVID-19 (Aged Mice): Protected aged mice from lethal doses of SARS-CoV-2.

Q3: Why was the clinical development of Asapiprant for allergic rhinitis discontinued?

While Asapiprant itself showed promising results in early-phase trials for allergic rhinitis, the broader development landscape for DP1 antagonists in this indication faced challenges. For instance, another DP1 antagonist, laropiprant, did not demonstrate efficacy in patients with allergic rhinitis. Furthermore, a Phase 3 trial of the CRTH2 antagonist setipiprant for seasonal allergic rhinitis failed to meet its primary endpoint, which may have influenced the decision to halt the development of mechanistically similar drugs for this indication.

Q4: What were the outcomes of the Phase 2 clinical trial of Asapiprant (BGE-175) in hospitalized COVID-19 patients?

The Phase 2 trial (NCT04705597) in hospitalized patients aged 50 and older with COVID-19 was terminated early. The primary reason for termination was a decrease in hospitalization rates, making continued enrollment unfeasible. The available data from the trial did not show a statistically significant benefit of Asapiprant over placebo.

Troubleshooting Guide: Lack of Efficacy

This guide addresses potential reasons for observing a lack of efficacy with Asapiprant in your experimental model.

Issue 1: Suboptimal Efficacy in Models of Bacterial Infection

Question: We are not observing the expected protective effects of Asapiprant in our mouse model of bacterial pneumonia. What could be the reason?

Possible Cause & Troubleshooting Steps:

• Age of the Animal Model: The efficacy of Asapiprant in pneumococcal pneumonia has been shown to be age-dependent. It was effective in young mice but not in aged mice.

  • Recommendation: Verify the age of your animals. The immune response to pneumococcal infection differs significantly between young and aged mice. Aged mice exhibit a more aggressive pulmonary inflammatory response and impaired immune cell function, which may not be effectively modulated by DP1 antagonism alone.

• Immune Status of the Host: The protective effect of Asapiprant in young mice with pneumococcal pneumonia is associated with enhanced antimicrobial activity of neutrophils and macrophages, as well as improved pulmonary barrier integrity.

  • Recommendation: Assess the baseline immune function of your animal model. Models with inherent defects in phagocytic function or epithelial barrier integrity may not respond optimally to Asapiprant.

Issue 2: Inconsistent Results in Allergic Inflammation Models

Question: We are seeing variable or no effect of Asapiprant in our allergic rhinitis/asthma model. What should we consider?

Possible Cause & Troubleshooting Steps:

• Model-Specific Pathophysiology: The role of the PGD2/DP1 pathway can be complex and model-dependent. While preclinical models showed clear efficacy, the translation to clinical efficacy in allergic rhinitis has been challenging for DP1 antagonists.

  • Recommendation: Characterize the specific inflammatory pathways active in your model. If the primary driver of inflammation is not DP1-mediated, the efficacy of Asapiprant may be limited. Consider measuring PGD2 levels in your model to confirm target engagement.

• Dosing and Administration: Inadequate drug exposure at the site of inflammation can lead to a lack of efficacy.

  • Recommendation: Review the dosing regimen and route of administration used in successful preclinical studies (see Experimental Protocols section). Ensure that the formulation and delivery method are appropriate for achieving therapeutic concentrations in the target tissue.

Data Presentation

Table 1: Summary of Asapiprant Efficacy in Preclinical Models

Model	Species	Key Findings	Reference
Allergic Rhinitis	Guinea Pig, Rat	Suppressed antigen-induced nasal resistance and secretion.
Allergic Asthma	Rat	Suppressed antigen-induced airway hyper-responsiveness and inflammation.
Pneumococcal Pneumonia	Mouse (Young)	Reduced bacterial dissemination and mortality.
Pneumococcal Pneumonia	Mouse (Aged)	No significant effect on disease severity or survival.
COVID-19	Mouse (Aged)	Protected against lethal SARS-CoV-2 infection.

Experimental Protocols

Pneumococcal Pneumonia Model in Young vs. Aged Mice

• Animals: Young (8-12 weeks old) and aged (18-22 months old) C57BL/6 mice.

• Infection: Intratracheal instillation of Streptococcus pneumoniae (e.g., serotype 4 TIGR4 strain) at a dose of 1 x 10^6 CFU.

• Asapiprant Administration: Oral gavage of Asapiprant (e.g., 30 mg/kg) or vehicle control, starting 12 hours post-infection and repeated every 24 hours.

• Outcome Measures:

  • Survival monitoring.

  • Bacterial burden in lungs and blood at various time points (e.g., 24, 48 hours post-infection).

  • Lung histology to assess inflammation and injury.

  • Flow cytometry analysis of immune cell populations in bronchoalveolar lavage fluid (BALF) and lung tissue.

Mandatory Visualizations

Signaling Pathways

Caption: Prostaglandin D2 (PGD2) signaling through the DP1 receptor and its inhibition by Asapiprant.

Experimental Workflow

Caption: General experimental workflow for evaluating Asapiprant efficacy in vivo.

Troubleshooting Logic

Caption: A logical flowchart for troubleshooting the lack of Asapiprant efficacy.

References

• 1. Effect of the potent and selective DP1 receptor antagonist, asapiprant (S-555739), in animal models of allergic rhinitis and allergic asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]

Asapiprant Vehicle Control Selection: A Technical Support Guide for In Vivo Experiments

Welcome to the technical support center for Asapiprant (also known as BGE-175), a potent and selective Prostaglandin D2 receptor 1 (DP1) antagonist. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the selection of a suitable vehicle for in vivo experiments. Given Asapiprant's poor aqueous solubility, appropriate vehicle selection is critical for ensuring accurate and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Asapiprant and what is its mechanism of action?

A1: Asapiprant is a selective antagonist of the Prostaglandin D2 (PGD2) receptor 1 (DP1).[1][2][3] PGD2 is a lipid mediator involved in inflammatory processes.[1] By blocking the DP1 receptor, Asapiprant inhibits the downstream signaling pathways activated by PGD2, which has shown therapeutic potential in models of allergic rhinitis and asthma.[1] It is important to distinguish its action on the DP1 receptor from the DP2 (also known as CRTH2) receptor, which is another receptor for PGD2.

Q2: Why is vehicle selection for Asapiprant challenging?

A2: The primary challenge in formulating Asapiprant for in vivo studies stems from its low solubility in aqueous solutions. This necessitates the use of suspending agents or co-solvent systems to achieve the desired concentration for administration and ensure consistent bioavailability.

Q3: What are the most commonly used and recommended vehicles for oral administration of Asapiprant?

A3: For oral administration in rodent models, a suspension of Asapiprant in 0.5% sodium carboxymethyl cellulose (Na-CMC) in water has been successfully used in preclinical studies. This vehicle is effective for creating a homogenous suspension suitable for oral gavage. Another commonly used suspending agent is methylcellulose.

Q4: Are there established co-solvent formulations for Asapiprant for other routes of administration?

Asapiprant Solubility and Formulation Data

The following tables summarize the known solubility and formulation data for Asapiprant.

Solvent/Vehicle	Solubility/Concentration	Remarks
Water	Insoluble
Dimethyl Sulfoxide (DMSO)	≥ 10 mg/mL	Sonication may be required to aid dissolution.
0.5% Sodium Carboxymethyl Cellulose (Na-CMC) in water	3 mg/mL (suspension)	Validated for oral gavage in mice.
10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline	≥ 1.11 mg/mL (clear solution)	A common starting formulation for in vivo studies of poorly soluble compounds.
10% DMSO + 90% Corn Oil	≥ 1.11 mg/mL (clear solution)	An alternative lipid-based vehicle.
10% DMSO + 90% (20% SBE-β-CD in Saline)	≥ 1.11 mg/mL (clear solution)	Cyclodextrin-based formulation to enhance solubility.

Experimental Protocols

Protocol 1: Preparation of 0.5% Sodium Carboxymethyl Cellulose (Na-CMC) Suspension for Oral Gavage

Objective: To prepare a homogenous and stable suspension of Asapiprant for oral administration.

Materials:

• Asapiprant powder

• Sodium carboxymethyl cellulose (Na-CMC)

• Sterile, purified water

• Magnetic stirrer and stir bar

• Weighing scale

• Appropriate glassware (beaker, graduated cylinder)

Procedure:

• Prepare the 0.5% Na-CMC vehicle:

  • Weigh the required amount of Na-CMC (e.g., 0.5 g for 100 mL of vehicle).

  • In a beaker, add the Na-CMC to the desired volume of sterile water while stirring continuously with a magnetic stirrer.

  • Continue stirring until the Na-CMC is fully hydrated and a clear, viscous solution is formed. This may take several hours.

• Prepare the Asapiprant suspension:

  • Weigh the required amount of Asapiprant to achieve the final desired concentration (e.g., 3 mg/mL).

  • Slowly add the Asapiprant powder to the prepared 0.5% Na-CMC vehicle while stirring.

  • Continue to stir the mixture until a uniform, homogenous suspension is achieved.

  • Visually inspect the suspension for any clumps or undispersed particles.

• Storage and Handling:

  • Store the prepared suspension at 2-8°C.

  • Before each administration, ensure the suspension is brought to room temperature and thoroughly mixed (e.g., by vortexing or inverting the container) to ensure dose uniformity.

Protocol 2: Preparation of a Co-Solvent System for Intraperitoneal Injection

Objective: To prepare a clear solution of Asapiprant for systemic administration.

Materials:

• Asapiprant powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Polyethylene glycol 300 (PEG300)

• Tween-80 (Polysorbate 80)

• Sterile saline (0.9% NaCl)

• Sterile tubes or vials

• Pipettes

Procedure:

• Dissolve Asapiprant in DMSO:

  • Weigh the required amount of Asapiprant and place it in a sterile tube.

  • Add 10% of the final desired volume as DMSO.

  • Vortex or sonicate until the Asapiprant is completely dissolved.

• Add Co-solvents Sequentially:

  • Add 40% of the final volume as PEG300 to the DMSO solution and mix thoroughly.

  • Add 5% of the final volume as Tween-80 and mix until the solution is homogenous.

• Final Dilution with Saline:

  • Slowly add 45% of the final volume as sterile saline to the mixture while vortexing.

  • Ensure the final solution is clear and free of any precipitation.

• Sterilization and Storage:

  • If required for the experimental procedure, the final solution can be sterile-filtered through a 0.22 µm syringe filter.

  • Prepare the formulation fresh before use. If short-term storage is necessary, store at 2-8°C and protect from light. Visually inspect for any precipitation before administration.

Troubleshooting Guides

Issue 1: Precipitation or Instability of the Asapiprant Formulation

Possible Cause	Troubleshooting Steps
Poor Solubility in the Chosen Vehicle	- For suspensions, ensure adequate mixing and consider reducing the particle size of the Asapiprant powder. - For solutions, try gentle warming or sonication to aid dissolution. - If precipitation occurs upon addition of aqueous components, consider increasing the proportion of co-solvents like PEG300 or using a different solubilizing agent like cyclodextrins.
Incorrect Order of Mixing	- When preparing co-solvent systems, always dissolve the compound in the primary organic solvent (e.g., DMSO) first before adding other components.
Temperature Effects	- Some formulations may be sensitive to temperature changes. Prepare and store the formulation at the recommended temperature. Always bring refrigerated formulations to room temperature and check for precipitation before administration.
pH of the Final Solution	- The solubility of Asapiprant may be pH-dependent. While not extensively reported, if you encounter persistent solubility issues, you could measure and adjust the pH of your final formulation, keeping in mind the physiological compatibility.

Issue 2: Adverse Effects in the Vehicle Control Group

Possible Cause	Troubleshooting Steps
Toxicity of the Co-solvent	- High concentrations of DMSO can be toxic. If adverse effects are observed, consider reducing the percentage of DMSO in the formulation. For sensitive animal models, the DMSO concentration should be kept as low as possible. - PEG300 and Tween-80 are generally well-tolerated at the recommended concentrations, but it is always advisable to run a pilot study with the vehicle alone to confirm tolerability in your specific animal model and administration route.
Irritation from the Formulation	- For IP injections, ensure the pH of the final solution is close to physiological pH (7.2-7.4). - High viscosity of the formulation can sometimes cause issues. If using a high concentration of a suspending agent, ensure it is appropriate for the chosen route of administration.
Contamination of the Vehicle	- Ensure all components of the vehicle are sterile and of high purity, especially for parenteral routes of administration.

Issue 3: Inconsistent Dosing or Variable Experimental Results

Possible Cause	Troubleshooting Steps
Inhomogeneous Suspension	- For suspensions, it is critical to ensure thorough mixing (e.g., vortexing) immediately before each animal is dosed to prevent settling of the drug particles.
Instability of the Formulation over Time	- Prepare the formulation fresh daily if possible. If a batch is prepared for several days of dosing, conduct a simple stability assessment by visually inspecting for any changes (e.g., precipitation, color change) over the intended period of use.
Improper Administration Technique	- Ensure all personnel are properly trained in the administration technique being used (e.g., oral gavage, intraperitoneal injection) to minimize variability and potential for error.

Visualizations

Asapiprant Signaling Pathway

Caption: Asapiprant blocks the PGD2/DP1 receptor signaling pathway.

Experimental Workflow for Vehicle Selection

Caption: A logical workflow for selecting an appropriate in vivo vehicle.

Troubleshooting Decision Tree for In Vivo Formulations

Caption: A decision tree for troubleshooting common formulation issues.

References

• 1. rjpbcs.com [rjpbcs.com]
• 2. researchgate.net [researchgate.net]
• 3. tobacco-information.hpa.gov.tw [tobacco-information.hpa.gov.tw]

Mitigating potential side effects of Asapiprant in research animals

This technical support center provides guidance for researchers, scientists, and drug development professionals on mitigating potential side effects of Asapiprant in research animals. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Asapiprant and what is its primary mechanism of action?

Asapiprant is a selective antagonist of the prostaglandin D2 (PGD2) receptor subtype 1 (DP1).[1][2] It functions by blocking the binding of PGD2 to the DP1 receptor, thereby inhibiting downstream signaling pathways that contribute to inflammatory responses, particularly in the context of allergic diseases.[2][3][4]

Q2: What are the primary research applications for Asapiprant in animal models?

Asapiprant has been evaluated in animal models of allergic rhinitis and allergic asthma. Studies in rats, guinea pigs, and sheep have shown its efficacy in suppressing antigen-induced nasal resistance, nasal secretion, airway hyper-responsiveness, and inflammatory cell infiltration in the nasal mucosa and lungs.

Q3: What is the difference between Asapiprant and Grapiprant?

This is a critical point of distinction for researchers. While both are prostaglandin receptor antagonists, they target different receptors and have different primary applications.

• Asapiprant is a DP1 receptor antagonist , primarily researched for allergic airway diseases .

• Grapiprant is an EP4 receptor antagonist , approved for the control of pain and inflammation associated with osteoarthritis in dogs.

It is crucial to ensure the correct compound is being used for the intended research purpose.

Q4: What are the potential side effects of Asapiprant in research animals?

The available preclinical studies on Asapiprant do not highlight significant adverse effects. However, as with any oral medication, general side effects such as gastrointestinal upset (vomiting, diarrhea, changes in appetite) should be monitored. The side effects of Grapiprant, a different piprant-class drug, are more extensively documented in dogs and include vomiting, diarrhea or soft stool, and decreased appetite. Researchers should be vigilant for similar potential effects with Asapiprant.

Troubleshooting Guide

Issue 1: Gastrointestinal Upset (Vomiting, Diarrhea) is Observed

• Question: We started administering Asapiprant to our cohort of research animals, and a subset is showing signs of vomiting and/or diarrhea. What steps should we take?

• Answer:

  • Confirm Dosage and Administration: Double-check that the correct dose was calculated and administered. Ensure the vehicle used for administration is appropriate and has been well-tolerated in control animals.

  • Administer with Food: If the protocol allows, administering Asapiprant with a small amount of food may help to reduce gastrointestinal irritation. Note that food can sometimes affect drug absorption, so consistency is key. For a similar compound, Grapiprant, administration to fed dogs resulted in a delayed and reduced peak plasma concentration (Cmax), though the overall exposure was less affected.

  • Divide Dosing: If the experimental design permits, consider splitting the daily dose into two smaller administrations. This can help to reduce the peak drug concentration that the gastrointestinal tract is exposed to at one time.

  • Supportive Care: Ensure animals have free access to water to prevent dehydration. Monitor for signs of lethargy or decreased activity. If symptoms are severe or persistent, a consultation with the attending veterinarian is warranted.

  • Dose-Response Assessment: If the issue is widespread, it may be necessary to perform a dose-response study to identify the maximum tolerated dose (MTD) in your specific animal model and strain.

Issue 2: Lack of Efficacy or Unexpected Results

• Question: Our experimental model is not showing the expected anti-inflammatory response after Asapiprant administration. Why might this be happening?

• Answer:

  • Verify the Model: Ensure that the inflammatory condition in your animal model is indeed mediated by the PGD2/DP1 signaling pathway. Asapiprant is highly selective and will not be effective if DP1 is not a key driver of the pathology.

  • Pharmacokinetics: Consider the pharmacokinetic profile of Asapiprant in your chosen species. The dosage and frequency of administration should be sufficient to maintain a therapeutic concentration for the duration of the experiment. Oral bioavailability can vary between species and even between fed and fasted states.

  • Compound Integrity: Confirm the purity and stability of the Asapiprant compound being used. Improper storage or handling can lead to degradation.

  • Route of Administration: Asapiprant has been studied via oral administration. If using a different route, its absorption and distribution may be altered, impacting efficacy.

Data Presentation

Table 1: Summary of Asapiprant Efficacy in Preclinical Animal Models

Animal Model	Disease Modeled	Key Findings	Reference
Rats	Allergic Asthma	Significantly reduced airway hyper-responsiveness, infiltration of inflammatory cells, and mucin production in bronchoalveolar lavage fluid at a dose of 10 mg/kg.
Guinea Pigs	Allergic Rhinitis	Suppressed antigen-induced nasal secretion and resistance, as well as cell infiltration in the nasal mucosa.
Sheep	Allergic Rhinitis	Oral administration at 1 and 3 mg/kg significantly suppressed the increase in nasal resistance by 82% and 92%, respectively.

Experimental Protocols

Protocol 1: General Monitoring for Adverse Effects

This protocol should be implemented for any study involving the administration of a novel compound like Asapiprant.

• Baseline Assessment: Before the first administration of Asapiprant, perform a thorough clinical assessment of each animal. Record body weight, food and water consumption, and fecal consistency. Note any baseline behavioral characteristics.

• Daily Observations: At least once daily, perform a clinical observation of each animal. This should include:

  • General Appearance: Note posture, grooming habits, and any signs of lethargy or distress.

  • Gastrointestinal Signs: Check for evidence of vomiting or diarrhea in the cage. Record fecal consistency (e.g., normal, soft, liquid).

  • Appetite: Monitor food consumption. A decrease in appetite can be an early indicator of an adverse reaction.

  • Behavioral Changes: Note any changes from baseline behavior, such as hyperactivity, social withdrawal, or stereotypy.

• Weekly Body Weight: Record the body weight of each animal at least once a week to monitor for any significant changes.

• Record Keeping: Meticulously document all observations for both treatment and control groups. This allows for the accurate attribution of any potential side effects.

• Action Plan: Establish a clear action plan for when adverse effects are observed. This should include criteria for dose reduction, temporary cessation of treatment, and when to consult veterinary staff.

Protocol 2: Evaluation of Asapiprant in a Rat Model of Allergic Asthma

This protocol is adapted from methodologies described in the literature.

• Sensitization:

  • On day 0 and day 7, actively sensitize Brown Norway rats by intraperitoneal injection of ovalbumin (OVA) mixed with an adjuvant such as aluminum hydroxide.

• Antigen Challenge:

  • From day 14 to day 20, challenge the sensitized rats by exposing them to an aerosolized solution of OVA for a set period (e.g., 20 minutes) each day.

• Asapiprant Administration:

  • Administer Asapiprant (e.g., 10 mg/kg) or vehicle control orally once daily, 1 hour before each OVA challenge.

• Endpoint Assessment (on day 21):

  • Airway Hyper-responsiveness (AHR): Measure AHR by placing the animals in a whole-body plethysmograph and exposing them to increasing concentrations of aerosolized methacholine. Record the enhanced pause (Penh) value as an indicator of bronchoconstriction.

  • Bronchoalveolar Lavage (BAL): Euthanize the animals and perform a lung lavage with phosphate-buffered saline. Collect the BAL fluid.

  • Cell Differentials: Centrifuge the BAL fluid and perform a cell count and differential to determine the number of eosinophils, neutrophils, and other inflammatory cells.

  • Mucin Production: Analyze the BAL fluid for mucin content using an appropriate assay (e.g., ELISA).

Visualizations

Asapiprant blocks PGD2 from binding to the DP1 receptor.

For comparison: Grapiprant blocks the PGE2/EP4 pathway.

Workflow for a preclinical study of Asapiprant.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Effect of the potent and selective DP1 receptor antagonist, asapiprant (S-555739), in animal models of allergic rhinitis and allergic asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is Asapiprant used for? [synapse.patsnap.com]
• 4. The prostaglandin D2 antagonist asapiprant ameliorates clinical severity in young hosts infected with invasive Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of Asapiprant and Other DP1 Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of Asapiprant, a selective prostaglandin D2 (PGD2) receptor 1 (DP1) antagonist, with other notable DP1 receptor antagonists. The information presented is based on available preclinical and clinical data, with a focus on quantitative outcomes and detailed experimental methodologies.

Introduction to DP1 Receptor Antagonism

The DP1 receptor, a G-protein coupled receptor for PGD2, is implicated in the pathophysiology of various inflammatory and allergic conditions, including allergic rhinitis and asthma.[1] PGD2, released primarily from mast cells, activates the DP1 receptor, leading to a cascade of events that contribute to the inflammatory response.[1] Consequently, antagonism of the DP1 receptor presents a promising therapeutic strategy for these diseases. This guide focuses on a comparative analysis of the efficacy of Asapiprant against other DP1 receptor antagonists.

Comparative Efficacy Data

The following table summarizes the available quantitative data for Asapiprant and other selected DP1 receptor antagonists.

Feature	Asapiprant (S-555739)	Laropiprant (MK-0524)	ONO-4053
Binding Affinity (Ki/IC50)	Ki: 0.44 nM (human DP1)[2][3]	IC50: 0.09 nM (inhibition of PGD2-induced cAMP accumulation in human platelets)[4]	Not explicitly found in searches.
Preclinical Efficacy	Allergic Rhinitis (Guinea Pig Model): - Significant suppression of antigen-induced nasal resistance, nasal secretion, and cell infiltration in nasal mucosa.Asthma (Rat Model): - Suppressed antigen-induced asthmatic responses, airway hyper-responsiveness, and cell infiltration and mucin production in the lung.	Intracerebral Hemorrhage (Mouse Model): - Attenuated neurological deficits by 40.32 ± 18.78% and lesion volume by 26.59 ± 16.80% compared to vehicle.	Allergic Rhinitis (Animal Models): - Effectively expanded the nasal cavity in a cynomolgus monkey model of allergic rhinitis.- Suppressed sneezing and nasal rubbing in a mouse model of allergic rhinitis.PGD2-Induced Nasal Congestion (Dog Model): - Dose-dependently inhibited PGD2-induced decrease in nasal volume when given orally.- Completely reversed PGD2-induced decrease in nasal volume when given intravenously.
Clinical Efficacy	Allergic Rhinitis: - Phase 3 trials for perennial and seasonal allergic rhinitis have been conducted (status unknown).- Showed efficacy in treating allergic rhinitis in clinical trials.	Asthma: - No significant differences in FEV1 or asthma symptoms compared to placebo.Allergic Rhinitis: - Did not demonstrate efficacy; no improvement in Daytime Nasal Symptoms Score compared to placebo.	Seasonal Allergic Rhinitis: - Outperformed pranlukast (a leukotriene receptor antagonist) in improving total nasal symptom scores (T3NSS), sneezing, rhinorrhea, and nasal itching.- Bayesian posterior probability of being better than pranlukast for T3NSS was 81.6%.
Development Status	Phase 2 for COVID-19 (terminated). Phase 3 for allergic rhinitis (discontinued).	Development for dyslipidemia in combination with niacin was discontinued.	Phase 2 for seasonal allergic rhinitis.

Key Experimental Methodologies

Ovalbumin-Induced Asthma Model in Rats

This model is widely used to screen for anti-asthmatic drugs and mimics key features of human asthma.

• Sensitization: Male Wistar albino rats are sensitized by intraperitoneal injections of ovalbumin (OVA) adsorbed to aluminum hydroxide on multiple days (e.g., days 7, 14, and 21).

• Challenge: Following sensitization, rats are challenged with aerosolized OVA for a specified duration on multiple occasions over several weeks.

• Efficacy Assessment:

  • Airway Hyperresponsiveness (AHR): Measured by assessing changes in lung function parameters (e.g., tidal volume, airflow rate) in response to a bronchoconstrictor like methacholine.

  • Airway Inflammation: Determined by analyzing bronchoalveolar lavage fluid (BALF) for total and differential cell counts (eosinophils, neutrophils, etc.) and measuring levels of inflammatory cytokines (e.g., IL-4, IL-5, IL-13).

  • Histopathology: Lung tissue is examined for inflammatory cell infiltration and mucus production (goblet cell hyperplasia).

Antigen-Induced Nasal Resistance Measurement in Guinea Pigs

This model is used to evaluate the efficacy of drugs in treating allergic rhinitis.

• Sensitization: Guinea pigs are actively sensitized with an antigen like ovalbumin.

• Antigen Challenge: The nasal cavity of sensitized guinea pigs is challenged with the antigen.

• Nasal Resistance Measurement: Nasal airway resistance is measured before and after the antigen challenge using techniques such as acoustic rhinometry or the forced oscillation method. Acoustic rhinometry measures the cross-sectional area and volume of the nasal cavity, providing an indirect measure of obstruction. The forced oscillation technique characterizes the pressure-flow relationships of the respiratory system.

• Efficacy Assessment: The ability of the test compound to suppress the antigen-induced increase in nasal resistance is quantified.

Signaling Pathways and Logical Relationships

DP1 Receptor Signaling Pathway

Activation of the DP1 receptor by its ligand, PGD2, initiates a signaling cascade that contributes to the inflammatory response. The diagram below illustrates the key steps in this pathway.

Caption: DP1 receptor signaling pathway and the antagonistic action of Asapiprant.

Conclusion

The available data suggests that Asapiprant is a potent and selective DP1 receptor antagonist with demonstrated efficacy in preclinical models of allergic rhinitis and asthma. This stands in contrast to Laropiprant, which, despite its potency, failed to show clinical efficacy for these indications. Another DP1 antagonist, ONO-4053, has shown promising results in a phase 2 clinical trial for seasonal allergic rhinitis, outperforming a standard-of-care comparator.

The preclinical success of Asapiprant highlights the potential therapeutic value of DP1 receptor antagonism. However, the disparate clinical outcomes between Laropiprant and ONO-4053 underscore the complexities of translating preclinical findings to clinical efficacy. Further clinical data on Asapiprant will be crucial to fully understand its therapeutic potential in allergic and inflammatory diseases. The information presented in this guide provides a foundation for researchers and drug development professionals to compare and contrast the efficacy profiles of these DP1 receptor antagonists.

References

• 1. Effect of the potent and selective DP1 receptor antagonist, asapiprant (S-555739), in animal models of allergic rhinitis and allergic asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A randomized controlled phase II clinical trial comparing ONO-4053, a novel DP1 antagonist, with a leukotriene receptor antagonist pranlukast in patients with seasonal allergic rhinitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A randomized controlled phase II clinical trial comparing ONO‐4053, a novel DP1 antagonist, with a leukotriene receptor antagonist pranlukast in patients with seasonal allergic rhinitis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inverse Agonist and Pharmacochaperone Properties of MK-0524 on the Prostanoid DP1 Receptor | PLOS One [journals.plos.org]

A Comparative Analysis of Asapiprant and CRTH2 Antagonists: Modulating the Prostaglandin D2 Pathway in Allergic Inflammation

For Researchers, Scientists, and Drug Development Professionals

Prostaglandin D2 (PGD2) is a key lipid mediator implicated in the pathophysiology of allergic diseases, including asthma and allergic rhinitis. Its biological effects are primarily mediated through two distinct G protein-coupled receptors: the DP1 receptor and the Chemoattractant Receptor-homologous molecule expressed on Th2 cells (CRTH2), also known as the DP2 receptor. Consequently, antagonism of these receptors represents a promising therapeutic strategy for allergic inflammation. This guide provides a comparative analysis of Asapiprant, a selective DP1 antagonist, and the class of CRTH2 antagonists, offering insights into their distinct mechanisms of action, biochemical properties, pharmacokinetic profiles, and clinical efficacy, supported by experimental data.

Mechanism of Action: Two Sides of the Same Coin

Asapiprant and CRTH2 antagonists target the same signaling pathway but at different receptor subtypes, leading to distinct biological outcomes.

Asapiprant is a potent and selective antagonist of the DP1 receptor .[1][2][3] The DP1 receptor is coupled to a Gs protein, and its activation leads to an increase in intracellular cyclic AMP (cAMP), which generally has anti-inflammatory effects, including relaxation of smooth muscles and inhibition of cell migration.[4] However, DP1 activation has also been implicated in promoting Th2 cell polarization and vascular changes associated with allergic responses.[5] By blocking the DP1 receptor, Asapiprant aims to mitigate these pro-allergic effects.

CRTH2 antagonists , on the other hand, block the CRTH2 (DP2) receptor . This receptor is coupled to a Gi protein, and its activation leads to a decrease in cAMP and an increase in intracellular calcium, promoting a pro-inflammatory cascade. CRTH2 is expressed on key inflammatory cells in the allergic response, including T helper 2 (Th2) cells, eosinophils, and basophils. Activation of CRTH2 by PGD2 induces chemotaxis and activation of these cells, leading to the release of pro-inflammatory cytokines and perpetuation of the allergic inflammatory response. CRTH2 antagonists aim to inhibit these downstream effects.

References

• 1. Structures of the human PGD2 receptor CRTH2 reveal novel mechanisms for ligand recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The prostaglandin D2 antagonist asapiprant ameliorates clinical severity in young hosts infected with invasive Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of the potent and selective DP1 receptor antagonist, asapiprant (S-555739), in animal models of allergic rhinitis and allergic asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A novel CRTH2 antagonist: Single- and multiple-dose tolerability, pharmacokinetics, and pharmacodynamics of ACT-453859 in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Validating Asapiprant's Mechanism of Action: A Comparative Guide Using Knockout Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Asapiprant, a selective prostaglandin D2 receptor 1 (DP1) antagonist, with other therapeutic alternatives. We delve into the validation of its mechanism of action through experimental data derived from knockout mouse models, offering a clear perspective on its targeted efficacy.

Asapiprant: Targeting the PGD2-DP1 Pathway in Allergic Inflammation

Asapiprant is a potent and selective antagonist of the DP1 receptor, a key player in the inflammatory cascade triggered by prostaglandin D2 (PGD2). PGD2 is a lipid mediator released primarily from mast cells during an allergic response. Its binding to the DP1 receptor on various immune and structural cells initiates a signaling cascade that contributes to the hallmark symptoms of allergic diseases, such as vasodilation, increased vascular permeability, and the recruitment of inflammatory cells like eosinophils.

The central hypothesis behind Asapiprant's therapeutic potential is that by blocking the DP1 receptor, it can effectively attenuate the downstream inflammatory effects of PGD2. Knockout models, specifically mice lacking the gene for the DP1 receptor (PTGDR), have been instrumental in validating this mechanism. These models allow researchers to observe the physiological and pathological consequences of a complete absence of DP1 signaling, providing a benchmark against which the pharmacological effects of a DP1 antagonist like Asapiprant can be compared.

Comparative Efficacy: Insights from Preclinical Models

The following tables summarize the performance of Asapiprant and the effects observed in DP1 knockout mice in preclinical models of allergic rhinitis and asthma. For comparison, data on other common allergy treatments, such as antihistamines and leukotriene receptor antagonists, are included, although direct comparisons within DP1 knockout models are limited in the current literature.

Table 1: Comparison of Efficacy in a Mouse Model of Allergic Rhinitis

Treatment/Model	Sneezing Frequency (counts/10 min)	Nasal Rubbing (counts/10 min)	Eosinophil Infiltration in Nasal Mucosa	Reference
Vehicle Control (Wild-Type)	High	High	Significant	[1]
Asapiprant	Significantly Reduced	Significantly Reduced	Significantly Reduced	[2]
DP1 Knockout Mice	Significantly Diminished	-	Reduced	[1]
Cetirizine (Antihistamine)	Reduced	Reduced	-	[3][4]
Montelukast (Leukotriene Receptor Antagonist)	Reduced	-	Reduced

Data presented is a qualitative summary based on reported findings. Specific quantitative values can be found in the cited literature.

Table 2: Comparison of Efficacy in a Rodent Model of Allergic Asthma

Treatment/Model	Airway Hyperresponsiveness (AHR)	Eosinophil Count in Bronchoalveolar Lavage (BAL) Fluid	Goblet Cell Hyperplasia/Mucus Production	Reference
Vehicle Control (Wild-Type)	Increased	High	Significant
Asapiprant	Suppressed	Significantly Reduced	Suppressed
DP1 Knockout Mice	Reduced	Reduced	-
Montelukast (Leukotriene Receptor Antagonist)	Inhibited	Significantly Reduced (>90%)	-

Data presented is a qualitative summary based on reported findings. Specific quantitative values can be found in the cited literature.

Visualizing the Mechanism: Signaling Pathways and Experimental Workflow

To further elucidate the mechanism of action and the experimental approach, the following diagrams were generated using Graphviz.

Caption: PGD2 signaling pathway and the mechanism of Asapiprant.

Caption: Experimental workflow for validating Asapiprant's efficacy.

Experimental Protocols

The validation of Asapiprant's mechanism of action relies on robust and reproducible experimental models. Below are detailed methodologies for key experiments cited in this guide.

Murine Model of Allergic Rhinitis

1. Sensitization:

• Animals: BALB/c mice (female, 6-8 weeks old) are typically used.

• Sensitizing Agent: Ovalbumin (OVA) is a commonly used allergen.

• Protocol: Mice are sensitized by intraperitoneal (i.p.) injections of OVA (e.g., 20 μg) emulsified in aluminum hydroxide (alum) as an adjuvant on days 0 and 14.

2. Allergen Challenge:

• Protocol: From day 21 to day 27, mice are challenged intranasally with OVA solution (e.g., 1% OVA in saline) daily.

3. Treatment Administration:

• Asapiprant: Administered orally (e.g., via gavage) at a specified dose (e.g., 10 mg/kg) one hour before each allergen challenge.

• Vehicle Control: A control group receives the vehicle (the solvent used to dissolve Asapiprant) following the same administration schedule.

• DP1 Knockout Mice: These mice undergo the same sensitization and challenge protocol but do not receive treatment.

4. Endpoint Analysis:

• Symptom Scoring: Immediately after the final allergen challenge, the frequency of sneezing and nasal rubbing is counted for a defined period (e.g., 10 minutes).

• Histological Analysis: Nasal tissues are collected, fixed in formalin, and embedded in paraffin. Sections are stained with Hematoxylin and Eosin (H&E) to assess inflammatory cell infiltration and with Periodic acid-Schiff (PAS) to visualize goblet cells.

• Bronchoalveolar Lavage (BAL): Lungs are lavaged with saline, and the collected BAL fluid is used for total and differential cell counts, particularly for eosinophils.

Rodent Model of Allergic Asthma

1. Sensitization:

• Animals: Wistar rats or BALB/c mice are commonly used.

• Protocol: Similar to the allergic rhinitis model, animals are sensitized with i.p. injections of OVA with alum on days 0 and 14.

2. Allergen Challenge:

• Protocol: On days 21, 22, and 23, animals are exposed to an aerosol of OVA (e.g., 1% in saline) for a set duration (e.g., 30 minutes).

3. Treatment Administration:

• Asapiprant: Administered orally prior to each allergen challenge.

4. Endpoint Analysis:

• Airway Hyperresponsiveness (AHR) Measurement: 24 hours after the final allergen challenge, AHR is assessed by measuring the changes in lung resistance and compliance in response to increasing concentrations of methacholine using a whole-body plethysmograph.

• BAL Fluid Analysis: Eosinophil and other inflammatory cell counts are determined in the BAL fluid.

• Lung Histology: Lung tissues are processed for H&E and PAS staining to evaluate inflammation and mucus production.

Conclusion

The use of DP1 knockout models has been pivotal in validating the mechanism of action of Asapiprant. The phenotype of DP1 knockout mice in allergic disease models—characterized by reduced inflammation and airway hyperresponsiveness—mirrors the therapeutic effects of Asapiprant in wild-type animals. This strong correlation provides compelling evidence that Asapiprant exerts its anti-inflammatory effects primarily through the specific antagonism of the DP1 receptor.

While direct comparative studies of Asapiprant against other allergy medications in DP1 knockout models are needed to fully delineate their respective dependencies on the PGD2-DP1 pathway, the existing data strongly support Asapiprant as a targeted therapy for allergic diseases. Its focused mechanism offers the potential for high efficacy with a favorable side-effect profile, making it a promising candidate for the treatment of allergic rhinitis, asthma, and other inflammatory conditions where the PGD2-DP1 axis plays a significant pathological role.

References

• 1. Role of Prostaglandin D2 and DP1 Receptor on Japanese Cedar Pollen-Induced Allergic Rhinitis in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of the potent and selective DP1 receptor antagonist, asapiprant (S-555739), in animal models of allergic rhinitis and allergic asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of histamine-induced nasal obstruction by cetirizine in allergic rhinitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The effect of cetirizine on early allergic response - PubMed [pubmed.ncbi.nlm.nih.gov]

Asapiprant in Asthma: A Comparative Analysis Against Standard Therapies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the investigational drug Asapiprant against standard-of-care treatments for asthma. Due to the limited availability of clinical data for Asapiprant in asthma, this comparison juxtaposes its preclinical efficacy with established clinical data for standard therapies. This document aims to offer a nuanced perspective for researchers and professionals in drug development.

Introduction to Asapiprant

Asapiprant is a selective antagonist of the prostaglandin D2 (PGD2) receptor 1 (DP1).[1] The PGD2 pathway is implicated in the inflammatory cascade of allergic asthma. PGD2 is released from mast cells and other immune cells, and its interaction with the DP1 receptor is thought to contribute to airway inflammation and bronchoconstriction. Asapiprant, by blocking this interaction, aims to mitigate these effects.[2][3]

Mechanism of Action: Asapiprant Signaling Pathway

The binding of PGD2 to the DP1 receptor on various immune and airway cells triggers a signaling cascade that contributes to the pathophysiology of asthma. Asapiprant acts by competitively inhibiting this binding.

Caption: Asapiprant's mechanism of action via DP1 receptor antagonism.

Standard Asthma Treatments

Standard-of-care for asthma involves a stepwise approach aimed at controlling symptoms and preventing exacerbations. Key drug classes include:

• Inhaled Corticosteroids (ICS): The cornerstone of persistent asthma management, ICSs work by reducing airway inflammation.

• Long-Acting Beta-Agonists (LABAs): Used in combination with ICS, LABAs provide long-lasting bronchodilation.

• Biologics: Monoclonal antibodies that target specific inflammatory pathways (e.g., anti-IgE, anti-IL-5, anti-IL-4/IL-13) are used for severe, uncontrolled asthma.

Efficacy Comparison: Preclinical vs. Clinical Data

Direct clinical comparisons of Asapiprant with standard asthma treatments are not available. The following tables summarize the available preclinical data for Asapiprant and established clinical efficacy data for standard therapies.

Table 1: Asapiprant - Preclinical Efficacy in an Animal Model of Asthma

Endpoint	Method	Results	Reference
Immune Cell Infiltration	Histological analysis of lung tissue in a rat model of asthma.	Suppressed infiltration of inflammatory cells into the lungs.	[4]
Airway Hyperresponsiveness	Measurement of airway resistance in response to a bronchoconstrictor in a rat model of asthma.	Suppressed antigen-induced airway hyperresponsiveness.	[4]
Mucin Production	Histological analysis of lung tissue in a rat model of asthma.	Reduced mucin production in the airways.

Table 2: Standard Asthma Treatments - Clinical Efficacy Data

Treatment Class	Key Endpoint	Efficacy	References
Inhaled Corticosteroids (ICS)	FEV1 Improvement	Significant improvement vs. placebo (SMD: 0.51). A 160 mL increase in FEV1 was observed with once-daily afternoon dosing.
Sputum Eosinophils	Reduction in sputum eosinophil percentage compared to placebo.
Long-Acting Beta-Agonists (LABAs)	FEV1 Improvement	Advantage over short-acting beta-agonists of 0.22 L.
Peak Expiratory Flow (PEF)	Morning PEF advantage of 32.93 L/min and evening PEF advantage of 25.62 L/min over short-acting beta-agonists.
Biologics (Anti-IL-5)	FEV1 Improvement	Benralizumab: 26.8% increase from baseline at 52 weeks. Reslizumab: Significant increase in mean FEV1 in patients with high eosinophil counts.
Asthma Exacerbations	Benralizumab: Reduced annual severe exacerbation rates by 36-42%.
Biologics (Anti-IL-4/IL-13)	FEV1 Improvement	Dupilumab: Significant improvement in FEV1, particularly in patients with high eosinophil counts.
Asthma Exacerbations	Dupilumab: Significantly reduced severe exacerbations compared to placebo.

Experimental Protocols

Detailed experimental protocols for large-scale clinical trials are extensive. Below is a generalized workflow for a preclinical evaluation of a novel anti-asthma compound, such as Asapiprant, in an animal model, and a high-level overview of a typical clinical trial design for an asthma therapy.

Preclinical Experimental Workflow: Ovalbumin-Induced Asthma Model in Rats

This model is commonly used to screen for anti-asthmatic drug activity and induces a Th2-mediated inflammatory response.

Caption: Generalized workflow for a preclinical asthma model.

Clinical Trial Protocol: Phase III Study of an Investigational Asthma Drug

This represents a typical design for evaluating the efficacy and safety of a new asthma medication in a large patient population.

Title: A Phase III, Randomized, Double-Blind, Placebo-Controlled Study to Evaluate the Efficacy and Safety of [Investigational Drug] as Add-on Therapy in Adults and Adolescents with Uncontrolled Severe Asthma.

Objectives:

• Primary: To evaluate the effect of the investigational drug on the annualized rate of asthma exacerbations.

• Secondary: To assess the effect on lung function (pre-bronchodilator FEV1), asthma symptoms, and quality of life.

Study Design:

• Multicenter, randomized, double-blind, placebo-controlled, parallel-group study.

• Screening Period (4-6 weeks): Assess eligibility, and establish baseline asthma control and medication use.

• Treatment Period (52 weeks): Patients randomized to receive either the investigational drug or a placebo, in addition to their standard-of-care medications.

• Follow-up Period (4 weeks): Monitor for any adverse events after discontinuation of the study drug.

Inclusion Criteria:

• Age ≥ 12 years.

• Diagnosis of severe asthma.

• History of ≥ 2 asthma exacerbations requiring systemic corticosteroids in the past year.

• Uncontrolled asthma despite treatment with high-dose ICS and a second controller medication (e.g., LABA).

Exclusion Criteria:

• Current smokers or significant smoking history.

• Other chronic lung diseases.

• Recent respiratory tract infection.

Outcome Measures:

• Primary Endpoint: Annualized rate of severe asthma exacerbations.

• Secondary Endpoints:

  • Change from baseline in pre-bronchodilator FEV1.

  • Change from baseline in Asthma Control Questionnaire (ACQ) score.

  • Change from baseline in Asthma Quality of Life Questionnaire (AQLQ) score.

  • Time to first severe exacerbation.

• Safety Endpoints: Incidence of adverse events and serious adverse events.

Statistical Analysis: The primary endpoint will be analyzed using a negative binomial regression model. Secondary endpoints will be analyzed using appropriate statistical models, such as mixed-model for repeated measures.

Summary and Future Directions

Asapiprant, as a DP1 receptor antagonist, represents a novel mechanism for the potential treatment of asthma. Preclinical studies in animal models have demonstrated its ability to reduce key features of asthmatic inflammation and airway hyperresponsiveness. However, a significant gap in clinical data remains, precluding a direct comparison of its efficacy against established standard-of-care treatments like inhaled corticosteroids, long-acting beta-agonists, and biologics.

The robust body of evidence supporting the clinical efficacy of current standard therapies in improving lung function, controlling symptoms, and reducing exacerbations sets a high benchmark for any new therapeutic agent. Future clinical trials of Asapiprant in asthma would be necessary to ascertain its clinical utility and position in the therapeutic landscape. Researchers will be particularly interested in its potential efficacy in specific asthma phenotypes, its safety profile, and how it compares directly to existing treatments in well-designed, head-to-head clinical trials. The development of other prostaglandin receptor antagonists, such as the DP2 antagonist fevipiprant, has faced challenges in late-stage clinical trials, highlighting the complexities of translating preclinical findings in this pathway to clinical success.

References

• 1. Asapiprant - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 2. The prostaglandin D2 antagonist asapiprant ameliorates clinical severity in young hosts infected with invasive Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting the PGD2/CRTH2/DP1 Signaling Pathway in Asthma and Allergic Disease: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]

Asapiprant vs. Placebo: A Comparative Review of Prostaglandin D2 Receptor Antagonists in Clinical Trials

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of clinical trial data for prostaglandin D2 (PGD2) receptor antagonists, with a primary focus on Asapiprant and its therapeutic class. While specific quantitative data from late-stage clinical trials directly comparing Asapiprant to placebo remains limited in the public domain, this document synthesizes available preclinical information for Asapiprant and presents clinical trial data from other PGD2 receptor antagonists, Fevipiprant and Setipiprant, as representative examples to offer insights into the potential efficacy and safety profile of this drug class.

Asapiprant is a potent and selective antagonist of the prostaglandin D2 receptor 1 (DP1).[1] By blocking this receptor, Asapiprant aims to mitigate the inflammatory effects of PGD2, a key mediator in allergic responses.[2][3] Preclinical studies in animal models have suggested the potential of Asapiprant in treating allergic rhinitis and asthma by reducing nasal resistance, airway hyper-responsiveness, and inflammatory cell infiltration.[4]

Comparative Clinical Trial Data: Fevipiprant and Setipiprant

To provide a clinical context for the evaluation of PGD2 receptor antagonists, this section details the findings from clinical trials of Fevipiprant for asthma and Setipiprant for seasonal allergic rhinitis.

Fevipiprant vs. Placebo in Patients with Persistent Asthma

A systematic review and meta-analysis of ten randomized controlled trials involving 7,902 patients provided the following insights into the efficacy of Fevipiprant compared to placebo.[5]

Table 1: Efficacy of Fevipiprant in Persistent Asthma

Outcome Measure	Fevipiprant Improvement	Placebo Improvement	Mean Difference (95% CI)	p-value
Forced Expiratory Volume in 1 s (FEV1)	0.05 L (0.02 to 0.07)	< 0.0001
Asthma Control Questionnaire (ACQ) Score	-0.10 (-0.16 to -0.04)	0.001
Asthma Quality of Life Questionnaire (AQLQ) Score	0.08 (0.03 to 0.13)	0.003

Table 2: Asthma Exacerbations with Fevipiprant vs. Placebo

Outcome	Fevipiprant	Placebo	Relative Risk (95% CI)	p-value
Patients with at least one exacerbation requiring systemic corticosteroids	0.86 (0.77 to 0.97)	0.01

Setipiprant vs. Placebo in Seasonal Allergic Rhinitis

The following tables summarize the results from a Phase 2 clinical trial of Setipiprant in patients with seasonal allergic rhinitis.

Table 3: Change from Baseline in Daytime Nasal Symptom Scores (DNSS) with Setipiprant

Treatment Group	Mean Change from Baseline	Difference from Placebo (95% CI)	p-value
Setipiprant 1000 mg b.i.d.	-0.15 (-0.29, -0.01)	0.030
Placebo	-	-

Table 4: Change from Baseline in Night-time Nasal Symptom Scores (NNSS) with Setipiprant

Treatment Group	Improvement vs. Placebo	p-value
Setipiprant 1000 mg b.i.d.	Significant	0.004

Experimental Protocols

Fevipiprant Clinical Trials for Asthma (Systematic Review)

The systematic review included ten randomized controlled trials. The methodologies of these trials generally involved the following:

• Study Design: Randomized, double-blind, placebo-controlled trials.

• Participant Population: Patients with persistent asthma.

• Intervention: Fevipiprant at varying doses compared to a placebo.

• Primary and Secondary Outcome Measures:

  • Forced Expiratory Volume in 1 second (FEV1)

  • Asthma Control Questionnaire (ACQ) score

  • Asthma Quality of Life Questionnaire (AQLQ) score

  • Rate of asthma exacerbations.

• Statistical Analysis: Data from the individual trials were pooled and analyzed to determine the mean difference and relative risk compared to placebo.

Setipiprant Clinical Trials for Seasonal Allergic Rhinitis

The Phase 2 and 3 trials for Setipiprant followed a similar protocol:

• Study Design: Prospective, randomized, double-blind, placebo- and active-referenced (cetirizine) studies.

• Participant Population: Adolescent, adult, and elderly participants with a history of seasonal allergic rhinitis.

• Intervention: Setipiprant at various doses (100-1000 mg b.i.d. and 1000 mg o.d. in Phase 2; 1000 mg b.i.d. in Phase 3), placebo, and an active comparator (cetirizine).

• Efficacy Assessment:

  • Daytime Nasal Symptom Scores (DNSS)

  • Night-time Nasal Symptom Scores (NNSS)

  • Daytime Eye Symptom Scores (DESS)

• Statistical Analysis: Analysis of covariance (ANCOVA) was used to compare the mean change from baseline in symptom scores between the treatment groups and placebo.

Visualizations

Caption: Asapiprant Signaling Pathway

Caption: Allergic Rhinitis Clinical Trial Workflow

References

• 1. Prostaglandin D2 receptor antagonists in early development as potential therapeutic options for asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Prostaglandin D2 receptor antagonists in allergic disorders: safety, efficacy, and future perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Investigational prostaglandin D2 receptor antagonists for airway inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Efficacy and Safety of Prostaglandin D2 Receptor 2 Antagonism with Fevipiprant for Patients with Asthma: a Systematic Review and Meta-analysis of Randomized Controlled Trials - ProQuest [proquest.com]

Asapiprant: A Comparative Analysis of Its Therapeutic Index Against Other Anti-Inflammatory Drugs

A detailed guide for researchers and drug development professionals on the therapeutic window of Asapiprant, a selective prostaglandin D2 receptor antagonist, in comparison to commonly used non-steroidal anti-inflammatory drugs (NSAIDs) and corticosteroids. This report synthesizes available preclinical data to offer insights into its relative safety and efficacy profile.

Executive Summary

Asapiprant, a novel anti-inflammatory agent, operates through a distinct mechanism of action by selectively antagonizing the prostaglandin D2 (PGD2) receptor 1 (DP1). This targeted approach suggests the potential for a wider therapeutic index compared to traditional anti-inflammatory drugs such as NSAIDs and corticosteroids, which are associated with well-documented adverse effects stemming from their broader mechanisms of action. This guide provides a comparative overview of the available preclinical data on the therapeutic indices of Asapiprant, select NSAIDs (ibuprofen, diclofenac, celecoxib), and corticosteroids (prednisolone, dexamethasone). Detailed experimental protocols for assessing anti-inflammatory efficacy and toxicity are also presented to provide a comprehensive framework for evaluation.

Comparative Therapeutic Index

The therapeutic index (TI) is a quantitative measure of the relative safety of a drug, calculated as the ratio of the toxic dose to the therapeutic dose. A higher TI indicates a wider margin of safety. The following table summarizes the available preclinical LD50 (median lethal dose) and ED50 (median effective dose) data for Asapiprant and comparator drugs in various animal models. It is important to note that direct comparisons should be made with caution due to variations in experimental models, species, and routes of administration.

Drug	Class	Animal Model	Route	LD50 (mg/kg)	ED50 (mg/kg)	Therapeutic Index (LD50/ED50)
Asapiprant	DP1 Receptor Antagonist	-	-	Data Not Available	Data Not Available	-
Ibuprofen	NSAID	Mouse	p.o.	-	82.2[1]	-
Diclofenac	NSAID	Rat (female)	p.o.	226[2]	7.20[3]	~31.4
Rat (male)	p.o.	240[2]	7.48[4]	~32.1
Mouse	p.o.	95 - 1300	-	-
Celecoxib	NSAID (COX-2 Selective)	Rat (male)	p.o.	7837.85 ± 686.05	35 (analgesic)	~224
Prednisolone	Corticosteroid	-	-	Data Not Available	Data Not Available	-
Dexamethasone	Corticosteroid	Mouse (male)	i.p.	577	0.025 (suppression of basal corticosterone)	~23080

Experimental Protocols

The determination of the therapeutic index relies on robust and standardized experimental protocols to assess both efficacy and toxicity.

Efficacy Assessment: Carrageenan-Induced Paw Edema

This widely used model evaluates acute inflammation.

• Animals: Typically, male Wistar rats or Swiss albino mice are used.

• Procedure:

  • Animals are fasted overnight with free access to water.

  • The baseline paw volume is measured using a plethysmometer.

  • The test compound (e.g., Asapiprant), vehicle, or a reference drug (e.g., indomethacin) is administered, usually orally or intraperitoneally.

  • After a set time (e.g., 30-60 minutes), a 1% solution of carrageenan is injected into the sub-plantar region of the right hind paw.

  • Paw volume is measured at various time points post-carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).

• Endpoint: The increase in paw volume (edema) is calculated. The percentage inhibition of edema by the test compound compared to the vehicle control is determined to calculate the ED50.

Efficacy Assessment: Ovalbumin (OVA)-Induced Airway Hyperresponsiveness

This model is relevant for assessing anti-inflammatory effects in the context of allergic asthma.

• Animals: Commonly used strains include BALB/c or C57BL/6 mice.

• Procedure:

  • Sensitization: Mice are sensitized by intraperitoneal injections of ovalbumin (OVA) emulsified in an adjuvant like aluminum hydroxide on specific days (e.g., day 0 and 14).

  • Challenge: Subsequently, mice are challenged with aerosolized OVA for a number of consecutive days to induce an inflammatory response in the airways.

  • Treatment: The test compound is administered prior to or during the challenge phase.

• Endpoint: Airway hyperresponsiveness (AHR) is assessed by measuring the changes in lung function (e.g., airway resistance and compliance) in response to a bronchoconstrictor like methacholine. The dose of the test compound that causes a 50% reduction in the AHR response is the ED50.

Toxicity Assessment: Acute Oral Toxicity (OECD Guideline 423)

This guideline provides a stepwise procedure to determine the acute oral toxicity of a substance.

• Animals: Typically, a single sex of rodent (usually females, as they are often slightly more sensitive) is used.

• Procedure:

  • A stepwise procedure is followed using a small number of animals per step.

  • The starting dose is selected from a series of fixed dose levels (5, 50, 300, 2000 mg/kg) based on available information.

  • The substance is administered orally to a group of animals.

  • The animals are observed for mortality and clinical signs of toxicity for up to 14 days.

• Endpoint: The outcome of each step determines the next step (e.g., dosing at a higher or lower level). The LD50 is determined based on the dose at which mortality is observed.

Signaling Pathways and Mechanisms of Action

The therapeutic index is intrinsically linked to a drug's mechanism of action. A more targeted mechanism is hypothesized to result in a better safety profile.

Asapiprant: Prostaglandin D2 Receptor Antagonism

Asapiprant is a selective antagonist of the prostaglandin D2 (PGD2) receptor 1 (DP1). PGD2 is a key mediator in allergic inflammation. By blocking the DP1 receptor, Asapiprant inhibits the downstream signaling cascade that leads to vasodilation, increased vascular permeability, and the recruitment of inflammatory cells, thereby reducing the inflammatory response.

Asapiprant's inhibitory action on the PGD2-DP1 signaling pathway.

NSAIDs: COX-1 and COX-2 Inhibition

NSAIDs exert their anti-inflammatory, analgesic, and antipyretic effects primarily by inhibiting cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins from arachidonic acid. Non-selective NSAIDs inhibit both COX-1, which is constitutively expressed and involved in homeostatic functions like gastric protection and platelet aggregation, and COX-2, which is induced during inflammation. The inhibition of COX-1 is largely responsible for the common gastrointestinal side effects of NSAIDs. COX-2 selective NSAIDs were developed to reduce these side effects.

Mechanism of action of NSAIDs via COX-1 and COX-2 inhibition.

Corticosteroids: Glucocorticoid Receptor Signaling

Corticosteroids exert their potent anti-inflammatory effects by binding to cytosolic glucocorticoid receptors (GR). The activated GR complex translocates to the nucleus where it upregulates the expression of anti-inflammatory proteins and downregulates the expression of pro-inflammatory proteins, such as cytokines and chemokines.

References

• 1. Prediction of human analgesic dosages of nonsteroidal anti-inflammatory drugs (NSAIDs) from analgesic ED50 values in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ema.europa.eu [ema.europa.eu]
• 3. Preemptive analgesic effects of midazolam and diclofenac in rat model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Cross-Species Pharmacological Comparison of Asapiprant in Allergic Airway Disease

A deep dive into the preclinical efficacy of Asapiprant, a selective prostaglandin D2 receptor 1 (DP1) antagonist, reveals promising therapeutic potential for allergic rhinitis and asthma across various species. This guide provides a comparative analysis of Asapiprant's pharmacological effects against other therapeutic alternatives, supported by experimental data and detailed methodologies.

Asapiprant: A Targeted Approach to Allergic Inflammation

Asapiprant is an investigational drug that selectively blocks the prostaglandin D2 (PGD2) receptor subtype 1 (DP1).[1] PGD2 is a key mediator in the inflammatory cascade of allergic diseases, and by targeting its receptor, Asapiprant aims to alleviate the symptoms of conditions like allergic rhinitis and asthma.[1] Preclinical studies in a range of animal models, including rats, guinea pigs, and sheep, have demonstrated its efficacy in mitigating allergic responses.

Cross-Species Efficacy of Asapiprant

Asapiprant has shown consistent pharmacological effects across different species in models of allergic airway disease.

In Rats: In a rat model of allergic rhinitis, oral administration of Asapiprant at a dose of 10 mg/kg significantly reduced airway hyper-responsiveness, infiltration of inflammatory cells, and mucin production in the bronchoalveolar lavage fluid (BALF).

In Guinea Pigs: Guinea pigs with experimentally induced asthma showed a significant suppression of antigen-induced bronchoconstriction, airway hyper-responsiveness, and cellular infiltration in the lungs following treatment with Asapiprant.

In Sheep: Oral administration of Asapiprant at doses of 1 and 3 mg/kg in a sheep model of allergic rhinitis resulted in a significant suppression of the increase in nasal resistance by 82% and 92%, respectively. A 5 mg/kg oral dose also suppressed PGD2-induced nasal resistance by 86%. Furthermore, daily oral administration of 5 mg/kg for four days significantly suppressed antigen-induced nasal resistance by 73%.

Comparative Analysis with Alternative Therapies

To contextualize the pharmacological effects of Asapiprant, this guide compares its preclinical performance with Grapiprant (an EP4 receptor antagonist), Montelukast (a leukotriene receptor antagonist), and Fluticasone Propionate (a corticosteroid).

Grapiprant (EP4 Receptor Antagonist)

Grapiprant, a selective antagonist of the prostaglandin E2 (PGE2) receptor subtype 4 (EP4), is primarily approved for the management of pain and inflammation associated with osteoarthritis in dogs.[2] While its primary indication differs from Asapiprant, its role in modulating prostaglandin-mediated inflammation makes it a relevant, albeit indirect, comparator. Preclinical studies in rodents have primarily focused on its analgesic and anti-inflammatory effects in models of pain and arthritis.[3][4] There is limited publicly available data on the efficacy of Grapiprant in animal models of allergic rhinitis or asthma, making a direct comparison of its effects on allergic airway inflammation with Asapiprant challenging.

Montelukast (Leukotriene Receptor Antagonist)

Montelukast, an established treatment for allergic rhinitis and asthma in humans, targets the cysteinyl leukotriene receptor 1 (CysLT1). In a rat model of allergic rhinitis, Montelukast has been shown to significantly reduce nasal symptoms and inflammatory markers.

Fluticasone Propionate (Corticosteroid)

Corticosteroids like Fluticasone Propionate are potent anti-inflammatory agents widely used in the treatment of allergic airway diseases. In a rat model of allergic rhinitis, intranasal administration of Fluticasone Propionate has been demonstrated to inhibit the allergen-induced increase in nasal symptoms and the associated production of pro-inflammatory cytokines and chemokines. It has also been shown to attenuate ozone-induced rhinitis and mucous cell metaplasia in rat nasal airway epithelium.

Quantitative Comparison of Pharmacological Effects

The following tables summarize the quantitative data from preclinical studies, offering a side-by-side comparison of the efficacy of Asapiprant and its alternatives in relevant animal models.

Drug	Species	Model	Dose	Key Efficacy Endpoints & Results	Reference
Asapiprant	Rat	Allergic Asthma	10 mg/kg (oral)	Significant reduction in airway hyper-responsiveness, inflammatory cell infiltration, and mucin production in BALF.
Asapiprant	Guinea Pig	Allergic Asthma	-	Significant suppression of antigen-induced bronchoconstriction, airway hyper-responsiveness, and cell infiltration in the lung.
Asapiprant	Sheep	Allergic Rhinitis	1 mg/kg (oral)	82% suppression of the increase in nasal resistance.
Asapiprant	Sheep	Allergic Rhinitis	3 mg/kg (oral)	92% suppression of the increase in nasal resistance.
Asapiprant	Sheep	Allergic Rhinitis	5 mg/kg (oral)	86% suppression of PGD2-induced nasal resistance; 73% suppression of antigen-induced nasal resistance after 4 days of treatment.
Montelukast	Rat	Allergic Rhinitis	-	Significant reduction in nasal symptoms and inflammatory markers.
Fluticasone Propionate	Rat	Allergic Rhinitis	-	Inhibition of allergen-induced increase in nasal symptoms and pro-inflammatory mediators. Attenuation of ozone-induced rhinitis.

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the replication and validation of these findings.

Asapiprant in a Sheep Model of Allergic Rhinitis

• Animal Model: Conscious, female sheep sensitized to ovalbumin.

• Sensitization Protocol: Sheep were sensitized by subcutaneous injection of ovalbumin with an adjuvant.

• Drug Administration: Asapiprant was administered orally as a suspension in 0.5% methylcellulose solution.

• Allergen Challenge: Nasal allergen challenge was performed by instilling an ovalbumin solution into the nasal cavity.

• Outcome Measures: Nasal resistance was measured using a pneumotachograph to assess changes in airflow.

Asapiprant in a Rat Model of Allergic Asthma

• Animal Model: Brown Norway rats.

• Sensitization and Challenge: Rats were actively sensitized to an allergen (e.g., ovalbumin) and subsequently challenged via inhalation.

• Drug Administration: Asapiprant was administered orally.

• Outcome Measures: Airway hyper-responsiveness was assessed by measuring changes in lung function in response to a bronchoconstrictor. Bronchoalveolar lavage fluid (BALF) was collected to analyze inflammatory cell infiltration and mucin production.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental designs can enhance understanding.

Caption: Mechanism of action of Asapiprant as a DP1 receptor antagonist.

Caption: Experimental workflow for a typical allergic rhinitis animal model.

Conclusion

Asapiprant demonstrates significant and consistent efficacy in attenuating the signs of allergic rhinitis and asthma across multiple preclinical species. Its targeted mechanism as a DP1 receptor antagonist offers a promising alternative to existing therapies. While direct comparative efficacy data against other modalities like EP4 receptor antagonists in allergic airway disease models is still emerging, the available evidence positions Asapiprant as a compelling candidate for further development in the treatment of allergic inflammatory conditions. The detailed experimental protocols provided herein should facilitate further research and comparative studies in this field.

References

• 1. Effect of the potent and selective DP1 receptor antagonist, asapiprant (S-555739), in animal models of allergic rhinitis and allergic asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ferguscoutts.co.uk [ferguscoutts.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. Sorry - 688538 [medicines.health.europa.eu]

Evaluating Asapiprant: A Review of its Mechanism and Potential for Synergistic Combination Therapies

A comprehensive review of publicly available scientific literature and clinical trial data reveals a notable absence of direct experimental evidence for the synergistic effects of Asapiprant in combination with other compounds. Asapiprant, a potent and selective antagonist of the prostaglandin D2 (PGD2) receptor 1 (DP1), has been investigated as a monotherapy in various preclinical and clinical settings for inflammatory conditions. However, to date, studies detailing its efficacy and synergistic interactions when combined with other therapeutic agents have not been published.

This guide, therefore, aims to provide a thorough understanding of Asapiprant's mechanism of action, its established effects as a single agent, and the theoretical rationale for its potential use in combination therapies. Furthermore, it will outline the standard experimental protocols that would be employed to evaluate such synergistic effects, offering a valuable resource for researchers and drug development professionals interested in exploring the future therapeutic potential of Asapiprant.

Asapiprant: Mechanism of Action as a DP1 Receptor Antagonist

Asapiprant exerts its effects by selectively blocking the DP1 receptor, a key component of the PGD2 signaling pathway. PGD2 is a lipid mediator released from mast cells and other immune cells in response to allergic and inflammatory stimuli. Upon binding to the DP1 receptor, PGD2 triggers a cascade of events that contribute to the pathophysiology of various inflammatory diseases, including allergic rhinitis, asthma, and pneumococcal infections.[1][2]

The binding of PGD2 to the DP1 receptor activates adenylyl cyclase, leading to an increase in intracellular cyclic adenosine monophosphate (cAMP). This signaling cascade can result in various cellular responses, including vasodilation, bronchoconstriction, and modulation of immune cell activity.[3][4] By antagonizing the DP1 receptor, Asapiprant effectively inhibits these downstream effects of PGD2, thereby reducing inflammation and associated symptoms.

Below is a diagram illustrating the Prostaglandin D2 signaling pathway and the point of intervention for Asapiprant.

Figure 1: Prostaglandin D2 (PGD2) Signaling Pathway and Asapiprant's Mechanism of Action.

Asapiprant as a Monotherapy: Preclinical and Clinical Findings

Studies have demonstrated the efficacy of Asapiprant as a monotherapy in various animal models of inflammatory diseases.

Indication	Model	Key Findings
Allergic Rhinitis	Animal Models	Suppressed antigen-induced nasal resistance, nasal secretion, and cell infiltration in the nasal mucosa.[1]
Allergic Asthma	Animal Models	Suppressed antigen-induced asthmatic responses, airway hyper-responsiveness, and cell infiltration and mucin production in the lung.
Pneumococcal Pneumonia	Mouse Model	Reduced systemic spread of bacteria, disease severity, and mortality. Enhanced antimicrobial activity of neutrophils and macrophages, and improved pulmonary barrier integrity.

In clinical trials for allergic rhinitis, Asapiprant treatment was shown to reduce airway resistance and rhinitis symptom scores following PGD2 or allergen challenge.

Theoretical Rationale for Synergistic Combinations

While experimental data is lacking, the mechanism of action of Asapiprant provides a strong rationale for its potential synergistic effects with other classes of drugs commonly used to treat inflammatory and respiratory conditions.

• Corticosteroids: Inhaled corticosteroids are a cornerstone of asthma and COPD treatment due to their broad anti-inflammatory effects. Combining a DP1 antagonist like Asapiprant with a corticosteroid could potentially lead to a synergistic effect by targeting different inflammatory pathways. Asapiprant would specifically block the PGD2-mediated inflammation, while corticosteroids would exert their broader anti-inflammatory actions, potentially allowing for lower doses of each drug and reducing the risk of side effects.

• Leukotriene Receptor Antagonists: Leukotriene antagonists, such as montelukast, target another important pathway in allergic inflammation. Since both PGD2 and leukotrienes are key mediators in asthma and allergic rhinitis, a combination therapy that blocks both pathways could offer superior efficacy compared to monotherapy.

• Bronchodilators: For respiratory diseases like asthma and COPD, combining Asapiprant with long-acting beta-agonists (LABAs) or long-acting muscarinic antagonists (LAMAs) could provide both anti-inflammatory and bronchodilatory effects, leading to improved lung function and symptom control.

• Antibiotics: In the context of bacterial infections like pneumococcal pneumonia, Asapiprant's ability to enhance host immune responses suggests a potential synergistic effect when combined with antibiotics. Asapiprant could bolster the body's natural defenses, while the antibiotic directly targets the bacteria, potentially leading to faster clearance of the infection.

• Antivirals: Given the investigation of Asapiprant for COVID-19, there is a theoretical basis for combining it with antiviral drugs. Asapiprant could mitigate the inflammatory response triggered by the viral infection, a major cause of severe disease, while the antiviral agent directly inhibits viral replication.

Experimental Protocols for Evaluating Synergy

Should research into Asapiprant combination therapies be undertaken, standard in vitro and in vivo methods would be employed to assess for synergistic, additive, or antagonistic effects.

In Vitro Synergy Assessment: The Checkerboard Assay

The checkerboard assay is a widely used in vitro method to evaluate the interaction between two antimicrobial or cytotoxic agents.

Methodology:

• Preparation of Drug Dilutions: Serial dilutions of Asapiprant and the compound to be tested are prepared.

• Assay Plate Setup: A microtiter plate is set up with a matrix of drug concentrations. Each well contains a unique combination of concentrations of the two drugs. The plate also includes wells with each drug alone in a range of concentrations and control wells without any drugs.

• Cell Culture/Bacterial Inoculation: The appropriate cells (for anti-inflammatory or antiviral assays) or bacteria (for antibacterial assays) are added to each well.

• Incubation: The plate is incubated under appropriate conditions for a specified period.

• Measurement of Effect: The effect of the drug combination is measured using a relevant endpoint, such as cell viability (e.g., MTT assay), viral replication (e.g., plaque reduction assay), or bacterial growth (e.g., optical density).

• Data Analysis: The Fractional Inhibitory Concentration (FIC) index is calculated for each combination to determine the nature of the interaction.

  • FIC Index = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone)

  • Synergy: FIC index ≤ 0.5

  • Additive: 0.5 < FIC index ≤ 1.0

  • Indifference: 1.0 < FIC index ≤ 4.0

  • Antagonism: FIC index > 4.0

Below is a workflow diagram for a typical checkerboard assay.

Figure 2: Generalized workflow for a checkerboard assay to evaluate drug synergy.

In Vivo Synergy Assessment

In vivo studies in relevant animal models are crucial to confirm in vitro findings and to assess the therapeutic potential of a drug combination in a whole organism.

Methodology:

• Animal Model Selection: An appropriate animal model that recapitulates the human disease of interest (e.g., an ovalbumin-induced asthma model in mice) is selected.

• Treatment Groups: Animals are divided into several treatment groups:

  • Vehicle control

  • Asapiprant alone

  • Compound B alone

  • Combination of Asapiprant and Compound B

• Drug Administration: The drugs are administered at various doses and schedules.

• Monitoring and Endpoint Analysis: Animals are monitored for disease-specific parameters (e.g., airway hyperresponsiveness, inflammatory cell infiltration in bronchoalveolar lavage fluid, lung histology).

• Statistical Analysis: The data from the combination therapy group is compared to the monotherapy and control groups to determine if the combination results in a statistically significant improvement in the measured endpoints beyond what would be expected from the individual effects of the drugs.

Conclusion

While Asapiprant has shown promise as a monotherapy in preclinical and early clinical studies, its full therapeutic potential may lie in combination with other agents. The lack of published data on the synergistic effects of Asapiprant presents a significant opportunity for future research. By employing established methodologies for synergy evaluation, researchers can explore rational drug combinations that could lead to more effective and safer treatment options for a range of inflammatory and respiratory diseases. The information provided in this guide serves as a foundational resource for scientists and drug developers interested in pursuing this promising area of investigation.

References

• 1. Effect of the potent and selective DP1 receptor antagonist, asapiprant (S-555739), in animal models of allergic rhinitis and allergic asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Targeting the PGD2/CRTH2/DP1 Signaling Pathway in Asthma and Allergic Disease: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The roles of the prostaglandin D2 receptors DP1 and CRTH2 in promoting allergic responses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Activation of the D prostanoid 1 receptor suppresses asthma by modulation of lung dendritic cell function and induction of regulatory T cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Asapiprant and Laropiprant in Allergic Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Asapiprant and Laropiprant, two selective antagonists of the prostaglandin D2 (PGD2) receptor 1 (DP1). The objective is to present a comprehensive overview of their performance in preclinical and clinical allergic models, supported by available experimental data and methodologies. This comparative analysis aims to inform research and development decisions in the field of allergic diseases.

Prostaglandin D2 is a key mediator in the pathophysiology of allergic inflammation, exerting its effects through the DP1 receptor.[1][2] Both Asapiprant and Laropiprant were developed to target this pathway, but their clinical outcomes in allergic disorders have diverged significantly.

Mechanism of Action: Targeting the PGD2-DP1 Signaling Pathway

Asapiprant and Laropiprant are both orally active, selective antagonists of the DP1 receptor.[1][3] PGD2, primarily released from activated mast cells following allergen exposure, binds to the DP1 receptor on various immune and structural cells.[4] This interaction triggers a signaling cascade that contributes to the characteristic features of allergic reactions, including vasodilation, increased vascular permeability, and recruitment of inflammatory cells. By blocking the DP1 receptor, Asapiprant and Laropiprant aim to attenuate these downstream effects.

References

• 1. Effect of the potent and selective DP1 receptor antagonist, asapiprant (S-555739), in animal models of allergic rhinitis and allergic asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Prostaglandin D2 receptor antagonists in allergic disorders: safety, efficacy, and future perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The effects of laropiprant, a selective prostaglandin D₂ receptor 1 antagonist, on the antiplatelet activity of clopidogrel or aspirin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Asapiprant - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of Asapiprant for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This document provides essential guidance on the proper disposal procedures for Asapiprant, a potent and selective DP1 receptor antagonist used in research. Adherence to these procedures is vital to ensure the safety of laboratory personnel and to prevent environmental contamination.

The disposal of any pharmaceutical compound, including Asapiprant, is governed by stringent regulations to mitigate potential risks to public health and the environment.[1][2] Improper disposal, such as flushing down the drain or discarding in regular trash, can lead to the contamination of water systems and soil, potentially harming wildlife and human health.[1][3] In the United States, regulatory bodies such as the Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA) oversee the management and disposal of pharmaceutical waste.[4]

Asapiprant Disposal Data Summary

Due to the limited publicly available information specific to Asapiprant's ecotoxicity and environmental fate, researchers must consult the manufacturer-provided Safety Data Sheet (SDS) for detailed quantitative data. The following table provides a template for the types of information that should be sought from the SDS to inform a comprehensive risk assessment for disposal.

Data Point	Asapiprant (Insert SDS Data)	Significance for Disposal
Acute Toxicity (Oral LD50)	Consult SDS	Indicates the potential danger if ingested. High toxicity necessitates handling as hazardous waste.
Environmental Hazards	Consult SDS	Information on aquatic toxicity and persistence helps determine the potential impact on ecosystems and the need for specialized disposal methods.
PBT/vPvB Assessment	Consult SDS	Assessment as Persistent, Bioaccumulative, and Toxic (PBT) or very Persistent and very Bioaccumulative (vPvB) indicates a high environmental risk.
Regulatory Status (e.g., RCRA)	Consult SDS	Determines if the compound is classified as a hazardous waste under the Resource Conservation and Recovery Act, mandating specific disposal protocols.

Researchers are required to obtain and review the Safety Data Sheet for Asapiprant prior to handling and disposal to complete this critical safety information.

Experimental Protocols for Safe Disposal

The following step-by-step protocol is a general guideline based on best practices for the disposal of potent research compounds in a laboratory setting. Local institutional Environmental Health and Safety (EHS) guidelines must always be followed and will supersede this general guidance.

• Personal Protective Equipment (PPE): Before handling Asapiprant, always wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves.

• Waste Segregation:

  • Do not mix Asapiprant waste with other waste streams unless explicitly permitted by your institution's EHS department.

  • Collect all solid waste contaminated with Asapiprant (e.g., weighing paper, contaminated gloves, pipette tips) in a designated, clearly labeled hazardous waste container.

  • Collect liquid waste containing Asapiprant in a separate, sealed, and properly labeled hazardous waste container. Avoid mixing with incompatible solvents.

• Container Labeling:

  • Label all waste containers with "Hazardous Waste" and the full chemical name, "Asapiprant."

  • Include the concentration and quantity of the waste.

  • Note any other solvents or chemicals present in the waste mixture.

• Storage of Waste:

  • Store hazardous waste containers in a designated, secure area away from general laboratory traffic.

  • Ensure containers are kept closed except when adding waste.

  • Use secondary containment to prevent spills.

• Disposal Procedure:

  • Never dispose of Asapiprant down the sink or in the regular trash.

  • Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.

  • The most common and recommended method for the final disposal of pharmaceutical waste is high-temperature incineration by a licensed facility.

Logical Workflow for Asapiprant Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Asapiprant in a laboratory setting.

Caption: Workflow for the safe disposal of Asapiprant waste.

By adhering to these guidelines, researchers can ensure the safe and compliant disposal of Asapiprant, thereby protecting themselves, their colleagues, and the environment. Always prioritize safety and consult with your institution's EHS professionals for specific guidance.

References

• 1. sdmedwaste.com [sdmedwaste.com]
• 2. danielshealth.com [danielshealth.com]
• 3. dtsc.ca.gov [dtsc.ca.gov]
• 4. Managing Pharmaceutical Waste | Stericycle [stericycle.com]

Personal protective equipment for handling Asapiprant

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for Asapiprant, a potent and selective DP1 receptor antagonist used in laboratory research. Adherence to these procedures is essential to ensure a safe laboratory environment and the integrity of your research.

I. Personal Protective Equipment (PPE) and Safety Precautions

While the Safety Data Sheet (SDS) from Cayman Chemical indicates that Asapiprant is not classified as hazardous according to the Globally Harmonized System (GHS), it is prudent to follow standard laboratory safety protocols for handling chemical compounds.[1]

Core PPE Requirements:

• Gloves: Always wear impermeable and resistant gloves, such as nitrile gloves. The selection of suitable gloves should be based on the specific laboratory conditions and duration of handling.[1]

• Eye Protection: Safety glasses or goggles should be worn to protect against accidental splashes.

• Lab Coat: A standard laboratory coat should be worn to protect personal clothing.

General Hygiene and Safety Practices:

• Follow the usual precautionary measures for handling chemicals.[1]

• Avoid inhalation of dust or aerosols.

• Prevent contact with skin and eyes.

• Wash hands thoroughly after handling.

• Do not eat, drink, or smoke in the laboratory.

II. Quantitative Data Summary

Asapiprant is a potent antagonist of the prostaglandin D2 receptor 1 (DP1). The following table summarizes key quantitative data for this compound.

Parameter	Value	Source
CAS Number	932372-01-5	[1]
Molecular Formula	C₂₄H₂₇N₃O₇S	[2]
Molecular Weight	501.6 g/mol
Ki for DP1 Receptor	0.44 nM
Solubility in DMSO	10 mg/mL (19.94 mM)

Occupational Exposure Limits (OELs):

There are no established Occupational Exposure Limits for Asapiprant. It is recommended to handle it in a well-ventilated area, and for procedures that may generate dust or aerosols, a fume hood should be used.

III. Asapiprant Signaling Pathway

Asapiprant acts as an antagonist at the Prostaglandin D2 Receptor 1 (DP1), a G protein-coupled receptor. Its mechanism of action involves blocking the downstream signaling cascade initiated by the binding of its endogenous ligand, Prostaglandin D2 (PGD2).

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Asapiprant | Prostaglandin Receptor | TargetMol [targetmol.com]